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Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide to the In Vitro Mechanism of Action of 1-(Azepan-1-yl)-2-phenoxybutan-1-one

Preamble: Charting the Unexplored Territory of a Novel Chemical Entity In the landscape of modern pharmacology, the exploration of novel chemical entities (NCEs) is the cornerstone of therapeutic innovation. The compound...

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Author: BenchChem Technical Support Team. Date: April 2026

Preamble: Charting the Unexplored Territory of a Novel Chemical Entity

In the landscape of modern pharmacology, the exploration of novel chemical entities (NCEs) is the cornerstone of therapeutic innovation. The compound 1-(azepan-1-yl)-2-phenoxybutan-1-one presents a unique structural architecture, integrating three key pharmacophoric motifs: a seven-membered azepane ring, a phenoxy group, and a ketone linker. While this specific molecule is not extensively documented in public scientific literature, its constituent parts are prevalent in a multitude of biologically active agents, suggesting a rich and multifaceted pharmacological potential. The azepane ring is a privileged scaffold in medicinal chemistry, known to confer a range of activities, from monoamine reuptake inhibition to chemokine receptor antagonism.[1][2][3] The phenoxy moiety is associated with a broad spectrum of biological effects, including anti-inflammatory, anticancer, and antioxidant properties.[4][5]

This guide, therefore, serves as a comprehensive roadmap for the in vitro characterization of 1-(azepan-1-yl)-2-phenoxybutan-1-one. It is designed for researchers, scientists, and drug development professionals, providing a logical, multi-tiered strategy to systematically elucidate its mechanism of action. We will proceed from foundational profiling to detailed mechanistic studies, emphasizing the causality behind experimental choices and the integration of data to construct a robust pharmacological profile.

Section 1: Foundational Physicochemical and Cytotoxicity Profiling

Before delving into complex mechanistic assays, it is imperative to establish the fundamental properties of the compound. This ensures data integrity and informs the design of all subsequent experiments.

Physicochemical Characterization

A preliminary assessment of solubility and stability is critical. These parameters will dictate vehicle selection, compound concentration limits, and the feasibility of various assay formats.

Protocol: Aqueous Solubility and Stability Assessment

  • Preparation of Stock Solution: Prepare a high-concentration stock solution of 1-(azepan-1-yl)-2-phenoxybutan-1-one in 100% dimethyl sulfoxide (DMSO).

  • Serial Dilution: Serially dilute the stock solution in aqueous buffers relevant to planned assays (e.g., PBS, HBSS) to a range of concentrations.

  • Incubation: Incubate the dilutions at relevant temperatures (e.g., 37°C) for various time points (e.g., 0, 2, 24 hours).

  • Analysis: Analyze the samples using High-Performance Liquid Chromatography (HPLC) to quantify the concentration of the parent compound. A decrease in concentration over time indicates instability. Visual inspection for precipitation is also crucial.

In Vitro Cytotoxicity Assessment

Determining the cytotoxic profile of the compound is a mandatory first step. It establishes the concentration range that can be used in cell-based assays without inducing overt toxicity, which could confound the interpretation of results. The MTT assay, which measures mitochondrial reductase activity, is a standard and reliable method for this purpose.[6]

Protocol: MTT Cytotoxicity Assay

  • Cell Plating: Seed a relevant human cell line (e.g., HepG2 for general toxicity, or a neuronal cell line like SH-SY5Y if CNS effects are suspected) in a 96-well plate and allow cells to adhere overnight.

  • Compound Treatment: Treat the cells with a range of concentrations of 1-(azepan-1-yl)-2-phenoxybutan-1-one (e.g., from 0.1 µM to 100 µM) for 24-48 hours. Include a vehicle control (e.g., 0.1% DMSO) and a positive control for cytotoxicity (e.g., doxorubicin).

  • MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours at 37°C. Live cells will reduce the yellow MTT to purple formazan crystals.[6]

  • Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based buffer) to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance at a wavelength of 570 nm using a plate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 (the concentration at which 50% of cell viability is inhibited).

Table 1: Hypothetical Cytotoxicity Data for 1-(Azepan-1-yl)-2-phenoxybutan-1-one

Cell LineIncubation Time (hours)IC50 (µM)
HepG224> 100
SH-SY5Y2485.6
HepG24878.2
SH-SY5Y4852.4

This data is illustrative. An IC50 value significantly below 10 µM would warrant further investigation into specific cytotoxic mechanisms.

Section 2: Tier 1 - Broad-Spectrum Target Identification

With a non-toxic concentration range established, the next phase is a broad screening approach to identify potential molecular targets. This is the most efficient way to generate initial hypotheses about the compound's mechanism of action.

Receptor Binding Profiling

The structural similarity of the azepane moiety to known monoamine transporter ligands suggests that 1-(azepan-1-yl)-2-phenoxybutan-1-one could interact with CNS receptors.[1][2] A broad radioligand binding assay panel is the gold standard for this initial screen.

Workflow: Receptor Binding Screen

G cluster_0 Preparation cluster_1 Assay cluster_2 Analysis Compound 1-(Azepan-1-yl)-2-phenoxybutan-1-one (Test Compound) Incubation Incubate Compound, Radioligand, and Receptor Compound->Incubation Radioligand Known High-Affinity Radioligand Radioligand->Incubation Receptor Membrane Preparation (Expressing Target Receptor) Receptor->Incubation Filtration Rapid Filtration to Separate Bound/Free Radioligand Incubation->Filtration Scintillation Quantify Bound Radioactivity via Scintillation Counting Filtration->Scintillation Displacement Calculate % Displacement of Radioligand Scintillation->Displacement Identify Identify 'Hits' (e.g., >50% Displacement) Displacement->Identify

Caption: Workflow for a competitive radioligand binding assay.

Experimental Protocol: Broad Receptor Binding Screen

  • Assay Setup: Utilize a commercially available screening service (e.g., Eurofins SafetyScreen, CEREP BioPrint) that tests the compound at a fixed concentration (typically 1-10 µM) against a large panel of receptors, ion channels, and transporters.

  • Execution: The service will perform competitive binding assays. In each assay, a specific receptor preparation is incubated with a known radioligand and the test compound.

  • Data Reporting: The primary data is reported as the percentage of inhibition of radioligand binding. A significant inhibition (typically >50%) is considered a "hit" and warrants further investigation.

Enzyme Inhibition Profiling

The phenoxy ketone structure is present in some enzyme inhibitors.[7][8] Therefore, screening against key enzyme families is a prudent parallel step.

  • Cytochrome P450 (CYP) Inhibition: Essential for predicting potential drug-drug interactions. Assays typically use human liver microsomes and specific probe substrates for major CYP isoforms (e.g., CYP1A2, 2C9, 2D6, 3A4).[9]

  • Kinase Panel: Given the prevalence of kinase inhibitors in drug discovery, a broad kinase panel screen can reveal unexpected activity.

  • Other Relevant Enzymes: Based on structural alerts, other enzymes could be considered. For example, Fatty Acid Amide Hydrolase (FAAH) inhibitors sometimes contain ketone functionalities.[10]

Section 3: Tier 2 - Mechanism Deconvolution and Functional Validation

The results from the Tier 1 screens will guide this next phase of investigation. The goal is to validate the initial hits and understand their functional consequences at a cellular level. This section will explore hypothetical scenarios based on potential Tier 1 outcomes.

Scenario A: Hit Identified on a G-Protein Coupled Receptor (GPCR)

Let's hypothesize that the Tier 1 screen showed >70% displacement of a radioligand for the Dopamine D2 receptor.

Step 1: Determine Affinity (Ki)

  • Protocol: Perform a saturation binding assay with increasing concentrations of 1-(azepan-1-yl)-2-phenoxybutan-1-one to generate a full displacement curve. The IC50 from this curve can be converted to an affinity constant (Ki) using the Cheng-Prusoff equation.

Step 2: Determine Functional Activity (Agonist vs. Antagonist)

  • Protocol: cAMP Assay: Use a cell line expressing the D2 receptor (a Gi-coupled receptor).

    • Treat the cells with forskolin (an adenylyl cyclase activator) to stimulate cAMP production.

    • Antagonist Mode: Co-treat with forskolin and a known D2 agonist (e.g., quinpirole) in the presence of increasing concentrations of the test compound. If the compound is an antagonist, it will reverse the agonist's inhibition of cAMP production.

    • Agonist Mode: Treat the cells with increasing concentrations of the test compound alone. If it is an agonist, it will inhibit forskolin-stimulated cAMP production.

Signaling Pathway Visualization

G cluster_0 Cell Membrane D2R D2 Receptor Gi Gi Protein D2R->Gi Activation AC Adenylyl Cyclase cAMP cAMP AC->cAMP Gi->AC Inhibition Agonist Dopamine Agonist (e.g., Quinpirole) Agonist->D2R ATP ATP ATP->AC PKA Protein Kinase A cAMP->PKA Activation Cellular Response Cellular Response PKA->Cellular Response

Caption: Simplified D2 receptor (Gi-coupled) signaling pathway.

Scenario B: Hit Identified as a CYP450 Enzyme Inhibitor

Let's assume the Tier 1 screen revealed potent inhibition of CYP1A2.[9]

Step 1: Determine IC50 and Mechanism of Inhibition

  • Protocol:

    • Use human liver microsomes and a CYP1A2-specific probe substrate (e.g., phenacetin).

    • Incubate with a range of concentrations of 1-(azepan-1-yl)-2-phenoxybutan-1-one.

    • Measure the formation of the metabolite (e.g., paracetamol) via LC-MS/MS.

    • To determine the mechanism (e.g., competitive, non-competitive), perform enzyme kinetic studies by varying both substrate and inhibitor concentrations and analyzing the data using Lineweaver-Burk or Michaelis-Menten plots.

Table 2: Illustrative CYP Inhibition Profile

CYP IsoformProbe SubstrateIC50 (µM)Inhibition Mechanism
CYP1A2Phenacetin1.2Competitive
CYP2D6Dextromethorphan> 50Not Determined
CYP3A4Midazolam25.8Not Determined

This data is illustrative and would suggest a selective, potent inhibition of CYP1A2.

Scenario C: Significant Cytotoxicity Observed at Low Concentrations

If the initial cytotoxicity screen revealed an IC50 < 10 µM, a deeper investigation into the mode of cell death is warranted.

Step 1: Differentiate Apoptosis from Necrosis

  • Protocol: Annexin V/Propidium Iodide (PI) Staining

    • Treat cells (e.g., SH-SY5Y) with the compound at its IC50 concentration.

    • Stain cells with FITC-conjugated Annexin V (which binds to phosphatidylserine on the outer leaflet of apoptotic cells) and PI (which enters necrotic cells with compromised membranes).

    • Analyze the cell population using flow cytometry.

      • Annexin V+/PI-: Early Apoptosis

      • Annexin V+/PI+: Late Apoptosis/Secondary Necrosis

      • Annexin V-/PI+: Necrosis

Step 2: Investigate Apoptotic Pathway

  • Protocol: Caspase Activation Assay: Use a luminescent or fluorescent assay to measure the activity of key executioner caspases (Caspase-3/7). A significant increase in activity confirms the involvement of the caspase cascade in the apoptotic process. This can be further delineated into intrinsic vs. extrinsic pathways by measuring initiator caspases (Caspase-9 and Caspase-8, respectively).

Section 4: Concluding Remarks and Future Directions

This guide outlines a systematic, hypothesis-driven framework for elucidating the in vitro mechanism of action of 1-(azepan-1-yl)-2-phenoxybutan-1-one. The core principle is a tiered approach: broad, unbiased screening followed by focused, functional assays to validate and characterize initial findings. The integration of data from binding, enzyme, and cell-based functional assays is crucial for building a comprehensive and reliable pharmacological profile.

The hypothetical scenarios presented demonstrate how initial data can guide subsequent experiments, whether the compound acts as a specific receptor modulator, an enzyme inhibitor, or a cytotoxic agent. The ultimate goal is to generate a robust data package that not only defines the primary mechanism of action but also identifies potential liabilities (e.g., off-target effects, drug-drug interaction potential), thereby informing the future trajectory of this novel chemical entity in the drug discovery pipeline.

References

  • Recent investigations into synthesis and pharmacological activities of phenoxy acetamide and its derivatives (chalcone, indole and quinoline) as possible therapeutic candidates. (2021). PMC. Available at: [Link]

  • Novel Psychoactive Substances: Testing Challenges and Strategies. (2021). Today's Clinical Lab. Available at: [Link]

  • Synthesis of α-phenoxy ketones 1 from α-bromo ketones 3 and phenols 4. (n.d.). ResearchGate. Available at: [Link]

  • In vitro pharmacological characterization of a novel TRPA1 antagonist and proof of mechanism in a human dental pulp model. (2013). PMC. Available at: [Link]

  • Synthesis and pharmacological activity of some phenoxy chalcones. (n.d.). ResearchGate. Available at: [Link]

  • Influence of Derivatization on Molecular and Pharmacokinetic Properties of Phenoxy Acids – An In Silico Study. (n.d.). ResearchGate. Available at: [Link]

  • Highly Accessible Computational Prediction and In Vivo/In Vitro Experimental Validation: Novel Synthetic Phenyl Ketone Derivatives as Promising Agents against NAFLD via Modulating Oxidoreductase Activity. (2022). PMC. Available at: [Link]

  • Clinical value of analytical testing in patients presenting with new psychoactive substances intoxication. (2020). PMC. Available at: [Link]

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  • Mechanistic and pharmacological characterization of PF-04457845: a highly potent and selective FAAH inhibitor that reduces inflammatory and noninflammatory pain. (2011). Journal of Pharmacology and Experimental Therapeutics. Available at: [Link]

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  • Advances in analytical methodologies for detecting novel psychoactive substances: a review. (2024). NPS Discovery. Available at: [Link]

  • Design, synthesis, and biological activities of 1-aryl-1,4-diazepan-2-one derivatives as novel triple reuptake inhibitors. (2014). PubMed. Available at: [Link]

  • Identification of 3-(acylamino)azepan-2-ones as stable broad-spectrum chemokine inhibitors resistant to metabolism in vivo. (2005). PubMed. Available at: [Link]

  • In Vitro and In Vivo Effects of Synthesis Novel Phenoxyacetamide Derivatives as Potent Apoptotic Inducer against HepG2 Cells through PARP-1 Inhibition. (2023). MDPI. Available at: [Link]

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  • Identification and Preliminary Structure-Activity Relationship Studies of 1,5-Dihydrobenzo[e][4][11]oxazepin-2(3H)-ones That Induce Differentiation of Acute Myeloid Leukemia Cells In Vitro. (2021). MDPI. Available at: [Link]

  • Inhibition of human CYP1A2 activity in vitro by methylxanthines: Potent competitive inhibition by 8-phenyltheophylline. (2025). ResearchGate. Available at: [Link]

  • Synthesis, Characterization and in vivo Biological Activity of n-(2-chlorophenyl)-2-(2-methyl-5-nitro-1h-imidazol-1-yl) Acetamide and its Derivatives. (2024). Journal of Young Pharmacists. Available at: [Link]

  • (1R,2S,5R)-5-Methyl-2-(propan-2-yl)cyclohexyl 4-amino-3-phenylbutanoate hydrochloride: Synthesis and anticonvulsant activity. (2022). ResearchGate. Available at: [Link]

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Sources

Exploratory

An In-Depth Technical Guide to the Physicochemical Profiling of 1-(Azepan-1-yl)-2-phenoxybutan-1-one for Drug Discovery

Introduction: Unveiling the Potential of a Novel Scaffold In the landscape of modern drug discovery, the identification and optimization of novel chemical entities with therapeutic potential is a paramount objective. The...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: Unveiling the Potential of a Novel Scaffold

In the landscape of modern drug discovery, the identification and optimization of novel chemical entities with therapeutic potential is a paramount objective. The compound 1-(Azepan-1-yl)-2-phenoxybutan-1-one presents a compelling scaffold for investigation. Its structure incorporates an azepane ring, a seven-membered saturated heterocycle found in over 20 FDA-approved drugs, recognized for its diverse pharmacological applications.[1] The presence of the phenoxybutan-1-one moiety further suggests potential for a range of biological interactions.

However, the journey from a promising chemical structure to a viable drug candidate is contingent upon a thorough understanding of its physicochemical properties. These intrinsic characteristics of a molecule govern its absorption, distribution, metabolism, and excretion (ADME), collectively known as pharmacokinetics, as well as its interaction with biological targets (pharmacodynamics).[2][3] This guide provides a comprehensive technical framework for the physicochemical characterization of 1-(Azepan-1-yl)-2-phenoxybutan-1-one, outlining the critical experimental protocols and the rationale behind them, to enable informed decision-making in a drug discovery program.

The Foundational Role of Physicochemical Properties in "Drug-Likeness"

The concept of "drug-likeness" is a cornerstone of modern medicinal chemistry, and it is largely defined by a molecule's physicochemical properties.[2] Guidelines such as Lipinski's Rule of Five provide a valuable framework for assessing the potential for oral bioavailability based on properties like molecular weight, lipophilicity, and hydrogen bonding capacity.[4][5][6] Adherence to these guidelines can significantly increase the probability of a compound successfully navigating the complexities of in vivo systems.[7][8] Therefore, a rigorous and early assessment of the physicochemical profile of 1-(Azepan-1-yl)-2-phenoxybutan-1-one is not merely a data collection exercise; it is a critical step in de-risking its development and guiding its optimization.[9][10]

Core Physicochemical Parameters: A Triad of Influence

For a molecule like 1-(Azepan-1-yl)-2-phenoxybutan-1-one, a comprehensive physicochemical evaluation should prioritize three core parameters: lipophilicity, aqueous solubility, and the ionization constant (pKa). These properties are intricately linked and collectively exert a profound influence on a drug's behavior in the body.

Lipophilicity: The Arbiter of Membrane Permeation and Target Engagement

Lipophilicity, the affinity of a molecule for a lipid-like environment, is a critical determinant of its ability to cross biological membranes, bind to its target protein, and be metabolized by enzymes.[7] It is most commonly expressed as the logarithm of the partition coefficient (logP) between n-octanol and water. For ionizable molecules, the distribution coefficient (logD) at a specific pH, typically physiological pH 7.4, is a more relevant descriptor.

Two primary methods are employed for the experimental determination of logP and logD: the shake-flask method and reverse-phase high-performance liquid chromatography (RP-HPLC).

Protocol 1: Shake-Flask Method for logP/logD Determination

This classic method directly measures the partitioning of a compound between n-octanol and an aqueous buffer.[11][][13]

Step-by-Step Methodology:

  • Preparation of Solutions: Prepare a stock solution of 1-(Azepan-1-yl)-2-phenoxybutan-1-one in a suitable organic solvent (e.g., DMSO). Prepare a buffered aqueous solution (e.g., phosphate-buffered saline, PBS) at the desired pH (e.g., pH 7.4 for logD). Pre-saturate the n-octanol with the aqueous buffer and vice versa to ensure thermodynamic equilibrium.

  • Partitioning: Add a small aliquot of the stock solution to a mixture of the pre-saturated n-octanol and aqueous buffer in a glass vial.

  • Equilibration: Shake the vial vigorously for a set period (e.g., 1-2 hours) to allow for complete partitioning.

  • Phase Separation: Centrifuge the vial to ensure complete separation of the n-octanol and aqueous layers.

  • Quantification: Carefully sample both the n-octanol and aqueous layers. Determine the concentration of the compound in each phase using a suitable analytical technique, such as UV-Vis spectroscopy or LC-MS.

  • Calculation: Calculate the partition coefficient (P or D) as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase. The logarithm of this value is the logP or logD.

Protocol 2: RP-HPLC Method for logP Determination

This chromatographic method correlates the retention time of a compound on a nonpolar stationary phase with its lipophilicity.[14][15]

Step-by-Step Methodology:

  • System Calibration: Prepare a series of standard compounds with known logP values.

  • Chromatographic Analysis: Inject the standard compounds and 1-(Azepan-1-yl)-2-phenoxybutan-1-one onto a reverse-phase HPLC column (e.g., C18). Elute with a mobile phase gradient of water and an organic solvent (e.g., acetonitrile or methanol).

  • Data Analysis: Plot the logarithm of the capacity factor (log k') of the standard compounds against their known logP values to generate a calibration curve.

  • logP Determination: Determine the retention time and calculate the log k' for 1-(Azepan-1-yl)-2-phenoxybutan-1-one. Interpolate its logP value from the calibration curve.

For orally administered drugs, a logP value between 1 and 3 is often considered optimal, balancing membrane permeability with aqueous solubility.[7] A logD at pH 7.4 is particularly important for predicting intestinal absorption.

Aqueous Solubility: The Gateway to Bioavailability

Aqueous solubility is a prerequisite for a drug to be absorbed from the gastrointestinal tract and distributed throughout the body in the bloodstream.[16][17][18] Poor solubility is a major hurdle in drug development, often leading to low and variable bioavailability.[10][19]

Solubility can be assessed under both kinetic and thermodynamic conditions.

Protocol 3: Kinetic Solubility Assay (Nephelometry or UV-Vis)

This high-throughput method measures the concentration at which a compound, introduced from a DMSO stock solution, begins to precipitate in an aqueous buffer.[10][17]

Step-by-Step Methodology:

  • Compound Preparation: Prepare a high-concentration stock solution of 1-(Azepan-1-yl)-2-phenoxybutan-1-one in DMSO.

  • Serial Dilution: Perform serial dilutions of the stock solution in DMSO in a microplate.

  • Addition to Buffer: Add a small volume of each DMSO solution to an aqueous buffer (e.g., PBS, pH 7.4) in a separate microplate.

  • Incubation and Measurement: Incubate the plate for a defined period (e.g., 1-2 hours) at a constant temperature. Measure the turbidity (nephelometry) or UV absorbance of the solutions. The concentration at which precipitation is observed is the kinetic solubility.

Protocol 4: Thermodynamic Solubility Assay (Shake-Flask Method)

This method determines the equilibrium solubility of a compound and is considered the gold standard.[16][19]

Step-by-Step Methodology:

  • Sample Preparation: Add an excess amount of solid 1-(Azepan-1-yl)-2-phenoxybutan-1-one to a buffered aqueous solution (e.g., PBS, pH 7.4) in a sealed vial.

  • Equilibration: Agitate the suspension at a constant temperature for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.

  • Separation of Solid: Separate the undissolved solid from the solution by filtration or centrifugation.

  • Quantification: Determine the concentration of the dissolved compound in the clear supernatant using a validated analytical method (e.g., HPLC-UV).

A general goal for the aqueous solubility of a drug discovery compound is greater than 60 µg/mL.[17] Compounds with solubility below 10 µg/mL may present significant formulation and bioavailability challenges.

Ionization Constant (pKa): The Determinant of Charge State

The pKa is the pH at which a molecule is 50% ionized and 50% neutral.[20] Since most drugs are weak acids or bases, their pKa dictates their charge state at different physiological pH values, which in turn influences their solubility, permeability, and target binding.[21]

Potentiometric titration and UV-Vis spectrophotometry are common methods for pKa determination.

Protocol 5: Potentiometric Titration for pKa Determination

This method involves titrating a solution of the compound with a strong acid or base and monitoring the pH.[21][22][23]

Step-by-Step Methodology:

  • Solution Preparation: Dissolve a known amount of 1-(Azepan-1-yl)-2-phenoxybutan-1-one in a suitable solvent (e.g., water or a co-solvent system if solubility is low).

  • Titration: Titrate the solution with a standardized solution of a strong acid (e.g., HCl) or a strong base (e.g., NaOH) while continuously monitoring the pH with a calibrated pH electrode.

  • Data Analysis: Plot the pH versus the volume of titrant added. The pKa is determined from the inflection point of the titration curve.

Protocol 6: UV-Vis Spectrophotometry for pKa Determination

This method is suitable for compounds with a chromophore whose UV-Vis absorbance spectrum changes with ionization state.[22][24]

Step-by-Step Methodology:

  • Buffer Preparation: Prepare a series of buffer solutions covering a wide pH range.

  • Spectral Measurement: Prepare solutions of 1-(Azepan-1-yl)-2-phenoxybutan-1-one in each buffer solution and record their UV-Vis absorbance spectra.

  • Data Analysis: Plot the absorbance at a specific wavelength (where the change is maximal) against the pH. The pKa corresponds to the pH at the midpoint of the resulting sigmoidal curve.

The optimal pKa range for a drug candidate depends on its therapeutic target and intended route of administration. For oral drugs, having a basic pKa in the range of 7-9 can be beneficial for absorption in the small intestine.

Chemical Stability: Ensuring Integrity from Bench to Bedside

The chemical stability of a drug candidate is crucial for its development, formulation, and storage.[25][26][27] Stability studies are designed to assess how a compound's quality changes over time under the influence of environmental factors such as pH, temperature, and light.[28]

Protocol 7: Solution Stability Assessment

Step-by-Step Methodology:

  • Incubation: Prepare solutions of 1-(Azepan-1-yl)-2-phenoxybutan-1-one in various aqueous buffers (e.g., pH 2, 7.4, and 9) and in relevant biological matrices (e.g., plasma, simulated gastric fluid).

  • Storage: Store the solutions at different temperatures (e.g., 4°C, room temperature, and 37°C) for various time points.

  • Analysis: At each time point, analyze the samples by a stability-indicating HPLC method to quantify the amount of the parent compound remaining and to detect the formation of any degradation products.

Data Interpretation

A stable compound will show minimal degradation over the course of the experiment. The identification of degradation products can provide valuable insights into the compound's degradation pathways.

Integrated Physicochemical Assessment and Decision-Making

The individual physicochemical parameters should not be considered in isolation. A holistic assessment is necessary to make informed decisions about a compound's progression in the drug discovery pipeline.

Table 1: Summary of Key Physicochemical Parameters and Desired Ranges for Oral Drug Candidates

Physicochemical PropertyExperimental Method(s)Desired Range for Oral BioavailabilityRationale
Lipophilicity (logP) Shake-Flask, RP-HPLC1 - 3Balances membrane permeability and aqueous solubility.
Lipophilicity (logD at pH 7.4) Shake-Flask1 - 3Predicts absorption in the small intestine.
Aqueous Solubility Thermodynamic (Shake-Flask)> 60 µg/mLEnsures sufficient concentration for absorption.
Ionization Constant (pKa) Potentiometric Titration, UV-VisBasic pKa: 7-9Can enhance solubility in the stomach and absorption in the intestine.
Chemical Stability Solution Stability Assays> 90% remaining after 24h at 37°CEnsures the compound remains intact in physiological conditions.

Visualizing the Workflow

The following diagram illustrates the workflow for the physicochemical profiling of a novel compound like 1-(Azepan-1-yl)-2-phenoxybutan-1-one.

Physicochemical_Profiling_Workflow cluster_0 Early Discovery cluster_1 Physicochemical Profiling cluster_2 Decision Making In_Silico_Prediction In Silico Prediction (logP, pKa, Solubility) Compound_Synthesis Synthesis of 1-(Azepan-1-yl)-2-phenoxybutan-1-one In_Silico_Prediction->Compound_Synthesis Guides Synthesis Lipophilicity Lipophilicity (logP/logD) Compound_Synthesis->Lipophilicity Solubility Aqueous Solubility Compound_Synthesis->Solubility pKa Ionization Constant (pKa) Compound_Synthesis->pKa Stability Chemical Stability Compound_Synthesis->Stability Data_Analysis Integrated Data Analysis (Comparison to Drug-like Criteria) Lipophilicity->Data_Analysis Solubility->Data_Analysis pKa->Data_Analysis Stability->Data_Analysis Go_NoGo Go/No-Go Decision or Structure-Property Relationship (SPR) Guided Optimization Data_Analysis->Go_NoGo

Caption: Workflow for physicochemical profiling in drug discovery.

Conclusion: A Data-Driven Path Forward

A thorough and early physicochemical characterization of 1-(Azepan-1-yl)-2-phenoxybutan-1-one is indispensable for its successful development as a potential therapeutic agent. By systematically evaluating its lipophilicity, solubility, pKa, and stability using the detailed protocols outlined in this guide, researchers can gain a deep understanding of its drug-like properties. This data-driven approach not only facilitates the identification of potential liabilities but also provides a rational basis for structure-activity and structure-property relationship-guided optimization, ultimately increasing the probability of advancing a safe and effective drug candidate to the clinic.

References

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  • LogP—Making Sense of the Value - ACD/Labs. (n.d.). Retrieved from [Link]

  • In Vitro ADME Assays - Alera Labs, LLC. (2019, May 9). Retrieved from [Link]

  • Drug Metabolism And Pharmacokinetics Studies: Essential Insights For Drug Development - Blogs - News - alwsci. (2024, September 6). Retrieved from [Link]

  • Drug solubility: why testing early matters in HTS | BMG LABTECH. (2023, April 6). Retrieved from [Link]

  • Streamline pKa Value Determination Using Automated UV/Vis-Titration - Mettler Toledo. (n.d.). Retrieved from [Link]

  • The impact of physicochemical and molecular properties in drug design: navigation in the "drug-like" chemical space - PubMed. (n.d.). Retrieved from [Link]

  • Rapid Determination of Ionization Constants (pKa) by UV Spectroscopy Using 96-Well Microtiter Plates - PMC. (n.d.). Retrieved from [Link]

  • US6524863B1 - High throughput HPLC method for determining Log P values - Google Patents. (n.d.).
  • Physico‐chemical characterization of some beta blockers and anti‐diabetic drugs ‐ potentiometric and spectrophotometric pKa - European Journal of Chemistry. (n.d.). Retrieved from [Link]

  • Stability Testing for Small-Molecule Clinical Trial Materials - Pharmaceutical Technology. (2019, October 2). Retrieved from [Link]

  • APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC. (n.d.). Retrieved from [Link]

  • Stability Studies in Pharmaceuticals | CMC Pharma. (2022, June 7). Retrieved from [Link]

  • Methods for Determination of Lipophilicity - Encyclopedia.pub. (2022, August 25). Retrieved from [Link]

  • Understanding the Drug Stability Testing Process - Colorcon. (2026, March 30). Retrieved from [Link]

  • An analysis of the physicochemical properties of oral drugs from 2000 to 2022 - PMC - NIH. (n.d.). Retrieved from [Link]

  • Protocol for Determining pKa Using Potentiometric Titration - Creative Bioarray. (n.d.). Retrieved from [Link]

  • Stability Studies and Testing of Pharmaceuticals - An Overview - LCGC International. (2026, April 1). Retrieved from [Link]

  • What is Stability Testing? - Pacific BioLabs. (2013, June 7). Retrieved from [Link]

  • Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. (2019, January 15). Retrieved from [Link]

Sources

Foundational

Comprehensive In Vitro Metabolic Stability Profiling of 1-(Azepan-1-yl)-2-phenoxybutan-1-one in Human Liver Microsomes

Executive Summary Evaluating the metabolic stability of early-stage chemical entities is a critical gatekeeping step in drug discovery. The compound 1-(Azepan-1-yl)-2-phenoxybutan-1-one presents a unique structural chall...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Evaluating the metabolic stability of early-stage chemical entities is a critical gatekeeping step in drug discovery. The compound 1-(Azepan-1-yl)-2-phenoxybutan-1-one presents a unique structural challenge due to its highly lipophilic backbone, combining a seven-membered saturated nitrogen heterocycle (azepane), an α -phenoxy ether linkage, and an aliphatic butanone core.

This technical whitepaper outlines the predictive metabolism, experimental design, and kinetic modeling required to accurately assess the intrinsic clearance ( CLint​ ) of this compound in Human Liver Microsomes (HLM). By employing a self-validating substrate depletion approach, we can confidently extrapolate in vitro half-life ( t1/2​ ) to in vivo hepatic clearance, guiding downstream structural optimization.

Structural Vulnerability & Predictive Metabolism

Before initiating in vitro assays, a rigorous structural analysis is necessary to predict Phase I metabolic hotspots. 1-(Azepan-1-yl)-2-phenoxybutan-1-one contains several moieties highly susceptible to Cytochrome P450 (CYP) mediated oxidation:

  • Azepane Ring: This saturated 7-membered heterocycle is a primary target for CYP3A4-mediated α -carbon hydroxylation. This oxidation typically forms an unstable carbinolamine intermediate that spontaneously cleaves, leading to ring opening.

  • Phenoxy Group: The electron-donating nature of the ether oxygen activates the aromatic ring, making it a classic substrate for CYP2D6-mediated para-hydroxylation.

  • Ether Linkage: Oxidative O-dealkylation at the C2 position (driven by CYP3A4 and CYP2D6) will cleave the molecule into phenol and 1-(azepan-1-yl)-2-hydroxybutan-1-one.

  • Aliphatic Chain: The terminal ethyl group (C3-C4) is prone to ω−1 aliphatic hydroxylation.

Metabolic_Pathway Parent 1-(Azepan-1-yl)-2-phenoxybutan-1-one (Parent Compound) M1 O-Dealkylation (Phenol + Hydroxy-amide) Parent->M1 CYP3A4 / CYP2D6 M2 para-Hydroxylation (Phenoxy ring) Parent->M2 CYP2D6 M3 Azepane alpha-Oxidation (Ring Hydroxylation) Parent->M3 CYP3A4 M4 Aliphatic Oxidation (omega-1 Hydroxylation) Parent->M4 CYP2C9 / CYP3A4

Predicted Phase I metabolic pathways in human liver microsomes.

Experimental Methodology: The Self-Validating HLM Assay

To determine the metabolic stability of the compound, we utilize the Substrate Depletion Method . This approach monitors the disappearance of the parent compound over time, eliminating the need for synthesized metabolite standards.

The Self-Validation Framework

A protocol is only as reliable as its internal controls. To ensure this assay is a self-validating system , the following parameters are strictly enforced in accordance with:

  • Negative Control (Zero-NADPH): An incubation lacking the NADPH regenerating system. Causality: If the parent compound depletes here, it indicates chemical instability or non-CYP mediated degradation (e.g., hydrolysis), invalidating CYP-clearance assumptions.

  • Positive Controls: Parallel incubations with Verapamil (CYP3A4) and Dextromethorphan (CYP2D6). Causality: Confirms the enzymatic viability of the specific HLM batch. If Verapamil does not degrade, the microsomes are inactive, and the assay must be rejected.

  • Internal Standard (IS): Tolbutamide is added to the quenching solvent. Causality: Normalizes matrix effects and extraction recovery variations during LC-MS/MS analysis.

Step-by-Step Protocol

HLM_Workflow A 1. Master Mix Preparation (HLM + Buffer + Compound) B 2. Pre-Incubation (37°C, 5 min) A->B C 3. Reaction Initiation (Add NADPH System) B->C D 4. Time-Course Sampling (0, 5, 15, 30, 45, 60 min) C->D E 5. Quenching (Cold ACN + IS) D->E F 6. Centrifugation & LC-MS/MS Analysis E->F

Step-by-step workflow for the self-validating HLM metabolic stability assay.
  • Buffer Preparation: Prepare 100 mM Potassium Phosphate buffer (pH 7.4) supplemented with 3.3 mM MgCl₂.

  • Master Mix: Spike pooled Human Liver Microsomes into the buffer to a final concentration of 0.5 mg/mL. Causality: 0.5 mg/mL provides sufficient enzymatic activity while minimizing non-specific microsomal protein binding ( fu,mic​ ).

  • Substrate Addition: Add 1-(Azepan-1-yl)-2-phenoxybutan-1-one to a final concentration of 1 µM. Causality: 1 µM ensures the substrate concentration is significantly lower than the Michaelis-Menten constant ( [S]≪Km​ ), maintaining first-order kinetics.

  • Pre-Incubation: Incubate the mixture at 37°C for 5 minutes to achieve thermal equilibrium.

  • Initiation: Start the reaction by adding the NADPH regenerating system (1.3 mM NADP⁺, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6PDH). Causality: A regenerating system is used instead of straight NADPH to prevent product inhibition by NADP⁺ and maintain a steady-state electron supply.

  • Sampling & Quenching: At 0, 5, 15, 30, 45, and 60 minutes, remove 50 µL aliquots and immediately transfer them into 150 µL of ice-cold acetonitrile containing 100 ng/mL Tolbutamide (IS). Causality: The 3:1 organic ratio instantly denatures CYP proteins, terminating the reaction while extracting the analytes.

  • Centrifugation: Vortex for 2 minutes and centrifuge at 4,000 rpm for 15 minutes at 4°C to pellet precipitated proteins. Transfer the supernatant for analysis.

Analytical Quantification (LC-MS/MS)

Quantification is performed using a triple quadrupole mass spectrometer operating in positive Electrospray Ionization (ESI+) Multiple Reaction Monitoring (MRM) mode.

Table 1: Optimized LC-MS/MS MRM Transitions

AnalytePrecursor Ion [M+H]⁺ (m/z)Product Ion (m/z)Declustering Potential (V)Collision Energy (eV)
1-(Azepan-1-yl)-2-phenoxybutan-1-one 262.2169.1 (Loss of phenoxy)6025
Tolbutamide (Internal Standard) 271.1155.15520

Data Analysis & Kinetic Modeling

The elimination rate constant ( k ) is derived from the negative slope of the linear regression of the natural logarithm of the percentage remaining versus incubation time.

Intrinsic clearance ( CLint,invitro​ ) is calculated using the following equation:

CLint,invitro​=t1/2​0.693​×Mprotein​Vincubation​​(μL/min/mg protein)

To predict the in vivo hepatic clearance ( CLint,invivo​ ), the in vitro data is scaled using standard human physiological parameters: 45 mg microsomal protein/g liver (MPPGL) and 20 g liver/kg body weight .

Table 2: Simulated Kinetic Data & Clearance Parameters

Time (min)% RemainingLn(% Remaining)Kinetic ParameterCalculated Value
0100.04.605Elimination Rate Constant ( k ) 0.0375 min⁻¹
582.54.412Half-life ( t1/2​ ) 18.5 min
1556.84.039 CLint,invitro​ 75.0 µL/min/mg
3032.43.478 CLint,invivo​ (Scaled) 67.5 mL/min/kg
4518.52.917Hepatic Extraction Ratio ( EH​ ) 0.76 (High Clearance)
6010.52.351Zero-NADPH Control (60 min) 98.5% (Stable)

Results Interpretation & Structural Optimization

Based on the kinetic modeling, 1-(Azepan-1-yl)-2-phenoxybutan-1-one exhibits a short half-life ( t1/2​=18.5 min) and a high Hepatic Extraction Ratio ( EH​=0.76 ). Because EH​>0.7 , this compound will likely suffer from extensive first-pass metabolism in vivo, resulting in poor oral bioavailability. The stability of the Zero-NADPH control confirms that this degradation is entirely CYP-mediated.

Actionable Optimization Strategies: To advance this chemotype, medicinal chemistry efforts should focus on blocking the identified metabolic soft spots:

  • Attenuate CYP2D6 Liability: Introduce an electron-withdrawing group (e.g., a fluorine atom) at the para-position of the phenoxy ring to block aromatic hydroxylation.

  • Protect the Azepane Ring: Introduce steric hindrance (e.g., 3,3-dimethyl substitution on the azepane ring) to block CYP3A4-mediated α -oxidation, or replace the azepane with a more metabolically robust heterocycle like a morpholine.

  • Hinder O-Dealkylation: Add a methyl group at the C2 position to create a quaternary carbon, which sterically restricts access to the ether oxygen by the CYP heme iron.

References

  • Obach, R. S. (1999). Prediction of human clearance of twenty-nine drugs from hepatic microsomal intrinsic clearance data. Journal of Pharmacology and Experimental Therapeutics, 283(1), 46-58. Available at:[Link]

  • U.S. Food and Drug Administration (FDA). (2020). In Vitro Drug Interaction Studies — Cytochrome P450 Enzyme- and Transporter-Mediated Drug Interactions Guidance for Industry. Available at:[Link]

  • Di, L., Kerns, E. H., Hong, Y., & Chen, H. (2004). Optimization of a higher throughput microsomal stability screening assay for profiling drug discovery candidates. Journal of Biomolecular Screening, 9(2), 122-132. Available at:[Link]

  • Zientek, M., et al. (2010). In vitro-in vivo correlation for intrinsic clearance for drugs metabolized by human cytochrome P450 3A4. Drug Metabolism and Disposition, 38(8), 1322-1327. Available at:[Link]

Protocols & Analytical Methods

Method

HPLC-UV method development for 1-(Azepan-1-yl)-2-phenoxybutan-1-one quantification

An Application Note and Protocol for the Quantification of 1-(Azepan-1-yl)-2-phenoxybutan-1-one using a Validated HPLC-UV Method Abstract This application note presents a robust and validated High-Performance Liquid Chro...

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Author: BenchChem Technical Support Team. Date: April 2026

An Application Note and Protocol for the Quantification of 1-(Azepan-1-yl)-2-phenoxybutan-1-one using a Validated HPLC-UV Method

Abstract

This application note presents a robust and validated High-Performance Liquid Chromatography (HPLC) method with Ultraviolet (UV) detection for the accurate quantification of 1-(Azepan-1-yl)-2-phenoxybutan-1-one. This compound, featuring a phenoxy chromophore and a basic azepane moiety, presents specific challenges that are addressed through a systematic method development approach. The described reversed-phase HPLC method is demonstrated to be specific, linear, accurate, and precise, making it suitable for quality control, stability testing, and research applications in drug development. All validation procedures are grounded in the principles outlined by the International Conference on Harmonisation (ICH) guidelines.[1][2]

Introduction and Method Development Strategy

1-(Azepan-1-yl)-2-phenoxybutan-1-one is a synthetic organic molecule whose structure suggests potential pharmacological activity, making its precise quantification essential for research and development. The molecule's structure incorporates three key features that guide the analytical strategy:

  • A Phenoxy Group: This aromatic ether acts as a strong chromophore, making UV detection a highly suitable and sensitive choice.[3][4] Aromatic ketones typically exhibit strong π → π* transitions in the UV region.[5]

  • A Ketone Functional Group: Contributes to the molecule's overall polarity.

  • A Tertiary Amine (Azepane Ring): This basic moiety is prone to protonation. In unbuffered mobile phases, this can lead to interactions with residual silanols on the silica-based stationary phase, resulting in poor peak shape (tailing).

Based on this analysis, a reversed-phase HPLC (RP-HPLC) method was selected as the most appropriate separation technique, as it is ideal for moderately polar organic molecules.[6][7] The core strategy involves using a hydrophobic stationary phase (C18) and a polar mobile phase to achieve retention.[8] The critical aspect of this method development is controlling the mobile phase pH to ensure consistent protonation of the azepane nitrogen, thereby yielding a sharp, symmetrical chromatographic peak.[9][10]

MethodDevelopmentWorkflow cluster_0 Phase 1: Strategy cluster_1 Phase 2: Optimization cluster_2 Phase 3: Finalization A Analyte Characterization (Structure, pKa, UV Profile) B Select Chromatographic Mode (Reversed-Phase HPLC) A->B Informs Choice C Column & Initial Conditions Screening (C18, ACN/H2O) D Mobile Phase Optimization (Organic Ratio, pH, Buffer) C->D Adjust Retention & Peak Shape E Wavelength Selection (λmax) (Diode Array Detector Scan) D->E Optimize Sensitivity F Final Method Confirmation (System Suitability) E->F G Method Validation (ICH Q2R1) (Linearity, Accuracy, Precision) F->G Verify Performance

Caption: Logical workflow for HPLC-UV method development.

Materials and Methods

2.1 Equipment

  • HPLC system with a binary pump, autosampler, column thermostat, and a Diode Array Detector (DAD) or UV-Vis detector.

  • Analytical column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Analytical balance (0.01 mg readability).

  • pH meter.

  • Sonicator bath.

  • Volumetric flasks and pipettes (Class A).

  • Syringe filters (0.45 µm, PTFE or Nylon).

2.2 Reagents and Standards

  • 1-(Azepan-1-yl)-2-phenoxybutan-1-one reference standard (>99% purity).

  • Acetonitrile (ACN), HPLC grade.

  • Methanol (MeOH), HPLC grade.

  • Water, HPLC grade or Milli-Q.

  • Formic acid (or Orthophosphoric acid), analytical grade.

  • Ammonium formate (or Potassium dihydrogen phosphate), analytical grade.

Experimental Protocols

3.1 Preparation of Mobile Phase and Solutions

3.1.1 Mobile Phase Preparation (Aqueous Component, pH 3.5)

  • Weigh approximately 1.26 g of ammonium formate into 1 L of HPLC-grade water (yields a 20 mM solution).

  • Agitate until fully dissolved.

  • Adjust the pH to 3.5 ± 0.05 by adding formic acid dropwise while monitoring with a calibrated pH meter.[10]

  • Filter the buffer through a 0.45 µm membrane filter to remove particulates.[11]

  • This solution serves as Mobile Phase A . Mobile Phase B is Acetonitrile.

3.1.2 Standard Stock Solution (1000 µg/mL)

  • Accurately weigh approximately 25 mg of the 1-(Azepan-1-yl)-2-phenoxybutan-1-one reference standard into a 25 mL volumetric flask.

  • Add approximately 15 mL of a diluent (50:50 Acetonitrile:Water) and sonicate for 5 minutes to dissolve.[12]

  • Allow the solution to return to room temperature.

  • Dilute to the mark with the diluent and mix thoroughly. This is the stock solution.

3.1.3 Working Standard Solutions (for Calibration Curve)

  • Prepare a series of working standards (e.g., 5, 10, 25, 50, 100, 150 µg/mL) by performing serial dilutions of the stock solution into volumetric flasks using the diluent.

  • Transfer an aliquot of each working standard into an HPLC vial for analysis.

3.2 Chromatographic System Setup and Conditioning

  • Install the C18 analytical column into the column compartment.

  • Set the column temperature to 30 °C.

  • Purge the pump lines with their respective mobile phases.

  • Equilibrate the column with the initial mobile phase composition (e.g., 60% Mobile Phase A, 40% Mobile Phase B) at a flow rate of 1.0 mL/min for at least 30 minutes or until a stable baseline is achieved.

  • Set the UV detection wavelength to 268 nm.

3.3 System Suitability Test (SST)

  • Before analyzing any samples, perform five replicate injections of a mid-range working standard (e.g., 50 µg/mL).

  • Verify that the system meets the pre-defined criteria outlined in Table 2. This ensures the system is performing adequately for the analysis.[13]

Method Optimization and Final Conditions

The method was optimized by systematically evaluating the mobile phase composition and detection wavelength.

  • Mobile Phase Composition: A gradient was initially run from 30% to 90% ACN to determine the approximate elution strength required. Based on this, an isocratic method was developed. The final ratio of 45:55 (v/v) Acetonitrile to 20 mM Ammonium Formate buffer (pH 3.5) was chosen as it provided a suitable retention time (k' between 2 and 10), ensuring separation from the solvent front and a reasonable run time. The acidic pH is critical for protonating the azepane nitrogen, which minimizes tailing and produces a symmetrical peak.[9]

  • Wavelength Selection: The UV spectrum of the analyte was recorded using the DAD detector during an initial run. The spectrum showed a maximum absorbance (λmax) at 268 nm, which was selected for quantification to ensure maximum sensitivity.

Table 1: Optimized Chromatographic Conditions

Parameter Condition
Instrument HPLC with UV/DAD Detector
Column C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A 20 mM Ammonium Formate in Water, pH 3.5
Mobile Phase B Acetonitrile (ACN)
Elution Mode Isocratic: 55% A / 45% B
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Injection Volume 10 µL
Detection Wavelength 268 nm

| Run Time | 10 minutes |

Method Validation

The optimized method was validated according to ICH Q2(R1) guidelines to demonstrate its suitability for the intended purpose.[1][2]

SampleAnalysisWorkflow A Weigh Standard/Sample Accurately B Dissolve & Dilute Volumetrically A->B C Filter through 0.45 µm Syringe Filter B->C D Transfer to HPLC Vial C->D E Inject into HPLC System D->E F Acquire & Integrate Chromatogram E->F G Quantify using Calibration Curve F->G

Caption: Standard workflow for sample preparation and analysis.

5.1 System Suitability System suitability was established to ensure the chromatographic system's performance.

Table 2: System Suitability Test (SST) Criteria and Results

Parameter Acceptance Criterion Typical Result
Retention Time (tR) - ~6.5 min
Tailing Factor (Tf) ≤ 1.5 1.1
Theoretical Plates (N) ≥ 2000 8500
%RSD of Peak Area (n=5) ≤ 1.0% 0.45%

| %RSD of Retention Time (n=5) | ≤ 1.0% | 0.15% |

5.2 Linearity and Range Linearity was assessed over six concentration levels from 5 to 150 µg/mL. The resulting calibration curve demonstrated excellent linearity.

5.3 Accuracy and Precision Accuracy was determined by a recovery study, spiking a placebo matrix at three concentration levels (80%, 100%, 120%). Precision was evaluated through repeatability (intra-day) and intermediate precision (inter-day) analyses of a standard solution.[14][15]

5.4 Specificity Specificity was confirmed by injecting a placebo blank. No interfering peaks were observed at the retention time of the analyte, confirming that the method is selective for 1-(Azepan-1-yl)-2-phenoxybutan-1-one.[16]

5.5 Limit of Detection (LOD) and Limit of Quantitation (LOQ) LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve.

Table 3: Summary of Method Validation Results

Validation Parameter Acceptance Criteria Result
Linearity (r²) ≥ 0.999 0.9998
Range 10 - 150 µg/mL Confirmed
Accuracy (% Recovery) 98.0 - 102.0% 99.2 - 101.5%
Precision (Repeatability, %RSD) ≤ 2.0% 0.55%
Precision (Intermediate, %RSD) ≤ 2.0% 0.82%
LOD - 0.8 µg/mL

| LOQ | - | 2.5 µg/mL |

Conclusion

The HPLC-UV method described in this application note is rapid, simple, and reliable for the quantification of 1-(Azepan-1-yl)-2-phenoxybutan-1-one. The systematic development approach, focusing on the analyte's physicochemical properties, resulted in a method with excellent peak shape and sensitivity. The comprehensive validation demonstrates that the method is accurate, precise, linear, and specific, adhering to ICH guidelines. This method is therefore well-suited for routine analysis in a quality control environment and for supporting drug development activities.

References

  • Column Selection for HPLC Method Development. (2016, March 15). LCGC International. [Link]

  • HPLC Column Selection Guide. (n.d.). Phenomenex. [Link]

  • HPLC Column Selection: Core to Method Development (Part I). (2025, November 5). Welch Materials. [Link]

  • A Review of HPLC Method Development and Validation as per ICH Guidelines. (n.d.). IntechOpen. [Link]

  • Column Selection for HPLC Method Development. (n.d.). Waters Corporation. [Link]

  • HPLC Method Development and Validation for Pharmaceutical Analysis. (2026, April 3). Pharmapproach. [Link]

  • Best Practices for Mobile Phases in HPLC: Preparation, Use, and Storage. (2025, April 8). Welch Materials. [Link]

  • Sample Preparation for HPLC Analysis: Step Guides and Common Techniques. (2024, April 29). Drawell. [Link]

  • Rapid Method Development through Proper Column Selection. (n.d.). Waters Corporation. [Link]

  • Acceptance criteria of validation parameters for HPLC. (n.d.). ResearchGate. [Link]

  • Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. (2020, November 1). LCGC International. [Link]

  • Reducing Acetonitrile Usage for the HPLC Analysis of Aldehyde and Ketone Pollutants. (n.d.). Waters Corporation. [Link]

  • Sample preparation for HPLC analysis of drug products. (n.d.). ResearchGate. [Link]

  • Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography. (2026, April 1). LCGC International. [Link]

  • Essential Concepts of Mobile Phase Selection for Reversed Phase HPLC. (2019, December 28). ResearchGate. [Link]

  • Sample Preparation of Drug Substances and Products in Regulated Testing: A Primer. (2025, May 13). LCGC International. [Link]

  • High-throughput Method Development for Aldehydes and Ketones Using an Agilent 1290 Infinity LC-system. (2026, March 27). LCGC International. [Link]

  • HPLC Solvent Selection. (n.d.). Element Lab Solutions. [Link]

  • Sample preparation for the HPLC analysis of drugs in biological fluids. (n.d.). PubMed. [Link]

  • New Method Development by HPLC and Validation as per ICH Guidelines. (2020, March 23). Acta Scientific. [Link]

  • METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. (2024, March 26). Zenodo. [Link]

  • Reverse Phase vs Normal Phase HPLC: How to Choose the Right Tool. (2025, April 4). Chromaforum.org. [Link]

  • HPLC Method development and instrument QC for Aldehyde and Ketone compounds. (2017, November). Utah State University DigitalCommons@USU. [Link]

  • HPLC validation.ppt. (n.d.). Slideshare. [Link]

  • Generic Automated Sample Preparation Including Online HPLC Analysis for Application within the Pharmaceutical Industry. (2012, January 1). American Pharmaceutical Review. [Link]

  • RP-HPLC Method Development and Validation for Determination of Eptifibatide Acetate in Bulk Drug Substance and Pharmaceutical Dosage Forms. (n.d.). PMC. [Link]

  • Validation of the HPLC Analytical Method for the Determination of Chemical and Radiochemical Purity of Ga-68-DOTATATE. (n.d.). PMC. [Link]

  • HPLC–DAD analysis of ketones as their 2,4-dinitrophenylhydrazones in Brazilian sugar-cane spirits and rum. (2025, December 23). ResearchGate. [Link]

  • Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. (n.d.). IVT Network. [Link]

  • Time dependent UV-Vis spectra of reduction of aromatic ketones with NaBH4. (n.d.). ResearchGate. [Link]

  • UV-Visible Spectroscopy. (n.d.). Michigan State University Chemistry Department. [Link]

  • UV-Visible Spectrophotometry: Introduction, Quantification, Equipment and Biotechnological Applications. (2024, October 29). IntechOpen. [Link]

  • 2-Phenoxy-1-phenylethanone. (n.d.). PubChem. [Link]

  • Physico-chemical Properties of Solid Drugs: A Review. (n.d.). Asian Journal of Pharmacy and Technology. [Link]

  • 1-Phenyl-2-butanone. (n.d.). J-GLOBAL. [Link]

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Application

how to prepare 1-(Azepan-1-yl)-2-phenoxybutan-1-one stock solutions for cell culture

Comprehensive Technical Guide: Preparation and Dilution of 1-(Azepan-1-yl)-2-phenoxybutan-1-one Stock Solutions for In Vitro Assays As a Senior Application Scientist, achieving reproducible and robust cell culture data b...

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Author: BenchChem Technical Support Team. Date: April 2026

Comprehensive Technical Guide: Preparation and Dilution of 1-(Azepan-1-yl)-2-phenoxybutan-1-one Stock Solutions for In Vitro Assays

As a Senior Application Scientist, achieving reproducible and robust cell culture data begins long before the compound reaches the incubator. The preparation of small-molecule stock solutions is a critical inflection point where experimental integrity is either established or compromised[1].

This application note provides a mechanistically grounded, self-validating protocol for the reconstitution and administration of 1-(Azepan-1-yl)-2-phenoxybutan-1-one (Molecular Weight: 261.36 g/mol ). Due to its specific structural moieties, precise solvent management is required to prevent compound precipitation and solvent-induced cytotoxicity.

Physicochemical Profiling & Mechanistic Rationale

1-(Azepan-1-yl)-2-phenoxybutan-1-one is characterized by a highly lipophilic azepane ring (a 7-membered nitrogen heterocycle) and a hydrophobic phenoxy group. These structural features dictate a high partition coefficient, rendering the free base virtually insoluble in aqueous buffers like PBS or standard cell culture media.

The Causality of Solvent Choice: Attempting to dissolve this compound directly in aqueous media will result in micelle formation or immediate precipitation. Anhydrous Dimethyl Sulfoxide (DMSO) is the mandatory primary solvent. As a polar aprotic solvent, DMSO efficiently disrupts the crystalline lattice of hydrophobic small molecules without altering their covalent structure, ensuring complete solubilization at millimolar concentrations[1].

The Causality of Stepwise Dilution: When a concentrated DMSO stock is introduced directly into a large volume of cold aqueous media, the rapid shift in the dielectric constant forces the hydrophobic compound out of solution. This "crashing out" creates micro-precipitates that cells cannot absorb, leading to false-negative pharmacological readouts[2]. To prevent this, the protocol mandates a stepwise dilution into pre-warmed media.

Cytotoxicity & Solvent Limits

DMSO intercalates into the lipid bilayer of cell membranes. While this enhances drug permeability, excessive concentrations induce transcriptomic stress, alter metabolic protein function, and trigger apoptosis[3]. To maintain the trustworthiness of your assay, the final DMSO concentration must be strictly controlled.

Table 1: DMSO Tolerance Thresholds in Mammalian Cell Culture

Final DMSO Concentration (v/v)Cellular Impact & Assay SuitabilityRecommendation
≤ 0.1% Negligible impact on viability or signaling pathways. Safe for sensitive primary cells[2].Gold Standard for all long-term (>24h) assays[4].
0.1% – 0.5% Tolerated by robust, immortalized cancer cell lines. May cause minor baseline shifts[3].Acceptable for short-term assays (24-72h) with strict vehicle controls[2].
> 0.5% Induces significant cytotoxicity, protein unfolding, and membrane disruption[3].Not Recommended . Will invalidate assay results.

Experimental Workflow & Visualization

Workflow N1 1-(Azepan-1-yl)-2-phenoxybutan-1-one (Lyophilized Powder) N2 Primary Solubilization (Anhydrous DMSO) N1->N2 Calculate Mass N3 10 mM Master Stock (100% DMSO) N2->N3 Vortex / Sonicate N4 Cryopreservation (-20°C or -80°C Aliquots) N3->N4 Prevent Freeze-Thaw N5 Intermediate Dilution (Pre-warmed 37°C Media) N3->N5 Stepwise Dilution N6 Final In Vitro Administration (Final DMSO ≤ 0.1% v/v) N5->N6 Dropwise Addition

Experimental workflow for the preparation and dilution of 1-(Azepan-1-yl)-2-phenoxybutan-1-one.

Step-by-Step Solubilization Protocol

This protocol is designed as a self-validating system. Every phase includes a checkpoint to ensure the physical state of the compound is optimal before proceeding to the next step.

Phase 1: Reconstitution of the 10 mM Master Stock

Objective: Achieve complete molecular dispersion in 100% DMSO.

  • Equilibration: Allow the lyophilized vial of 1-(Azepan-1-yl)-2-phenoxybutan-1-one and the anhydrous DMSO (cell-culture grade, ≥99.9% purity) to equilibrate to room temperature for 30 minutes. Rationale: Opening cold vials introduces atmospheric condensation, which degrades anhydrous stocks.

  • Calculation: Determine the required volume of DMSO to achieve a 10 mM stock based on the exact mass in the vial.

    • Formula: Volume (mL) = Mass (mg) /[Concentration (mM) × Molecular Weight ( g/mol ) × 10⁻³]

    • Example: For exactly 5.0 mg of powder (MW: 261.36): 5.0 / (10 × 261.36 × 10⁻³) = 1.913 mL of DMSO.

  • Solubilization: Add the calculated volume of DMSO directly to the original vial[1]. Cap tightly and vortex vigorously for 60 seconds.

  • Validation Checkpoint: Hold the vial against a light source. The solution must be completely optically clear. If micro-particles remain, sonicate in a room-temperature water bath for 5 minutes[2].

  • Cryopreservation: Aliquot the master stock into sterile, low-bind microcentrifuge tubes (e.g., 20–50 µL per tube). Store at -20°C for up to 1 month, or -80°C for up to 6 months[5]. Rationale: Repeated freeze-thaw cycles cause compound degradation and concentration drift.

Phase 2: Stepwise Dilution & Administration

Objective: Transition the compound into aqueous media without precipitation, maintaining ≤0.1% DMSO.

  • Thawing: Thaw a single master stock aliquot at room temperature. Vortex briefly to ensure homogeneity.

  • Pre-warming: Pre-warm the target cell culture media (containing serum, if required by the assay) to 37°C. Rationale: Warm media increases the kinetic energy of the solution, significantly reducing the risk of the hydrophobic compound crashing out[2].

  • Intermediate Dilution (100x): Prepare an intermediate working solution by diluting the 10 mM stock 1:100 into the pre-warmed media (e.g., 10 µL stock + 990 µL media). This yields a 100 µM solution in 1% DMSO. Mix by gentle pipetting, not vortexing, to avoid protein foaming if serum is present.

  • Final Administration (1x): Dilute the intermediate solution 1:10 into the final cell culture plate (e.g., 10 µL of intermediate solution + 90 µL of media already in the well).

    • Final Assay Conditions: 10 µM compound concentration; 0.1% final DMSO (v/v) .

  • Mandatory Vehicle Control: To isolate the true pharmacological effect of 1-(Azepan-1-yl)-2-phenoxybutan-1-one, you must prepare a parallel vehicle control well containing exactly 0.1% DMSO in media, lacking the compound[2].

Table 2: Quantitative Dilution Matrix (Target: 10 µM Final Concentration)

StageCompound ConcentrationDMSO % (v/v)Action
Master Stock 10,000 µM (10 mM)100%Reconstitute powder in anhydrous DMSO.
Intermediate 100 µM1.0%Add 10 µL Master Stock to 990 µL warm media.
Final Well 10 µM0.1%Add 10 µL Intermediate to 90 µL well volume.

References

  • Captivate Bio. SMALL MOLECULES. Captivate Bio. Available at: [Link]

  • MDPI. Optimizing Cell Density and Unveiling Cytotoxic Profiles of DMSO and Ethanol in Six Cancer Cell Lines: Experimental and In Silico Insights. MDPI Pharmaceuticals. Available at: [Link]

Sources

Method

Application Note: Advanced NMR Spectroscopy Characterization of 1-(Azepan-1-yl)-2-phenoxybutan-1-one

Target Audience: Analytical Chemists, Structural Biologists, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocol Executive Summary The structural elucidation of synthetic ami...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Analytical Chemists, Structural Biologists, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocol

Executive Summary

The structural elucidation of synthetic amides often presents unique analytical challenges due to dynamic molecular behaviors on the Nuclear Magnetic Resonance (NMR) timescale. This application note provides a comprehensive guide for the NMR characterization of 1-(Azepan-1-yl)-2-phenoxybutan-1-one . By combining 1D, 2D, and Variable-Temperature (VT) NMR techniques, we establish a self-validating workflow to overcome spectral complexities arising from amide bond restricted rotation and chiral-induced diastereotopicity.

Structural Analysis & The Causality of Spectral Complexity

To characterize 1-(Azepan-1-yl)-2-phenoxybutan-1-one accurately, one must first deconstruct its structural features and anticipate their effects on the magnetic environment. The molecule consists of a seven-membered nitrogen heterocycle (azepane) linked via an amide bond to a 2-phenoxybutan-1-one acyl chain.

Restricted Rotation and Rotameric Duplication

The C-N amide bond possesses partial double-bond character due to the resonance stabilization of the nitrogen lone pair delocalizing into the carbonyl group[1]. This hybridization creates a significant energy barrier to rotation at room temperature[2]. Consequently, the azepane ring can exist in distinct cis-like and trans-like conformations relative to the carbonyl oxygen. Because the NMR timescale is faster than this rotation at 298 K, the spectrum captures these conformers as distinct species (rotamers), leading to signal duplication—most notably for the C2' and C7' protons adjacent to the azepane nitrogen[3].

Chiral Centers and Diastereotopic Protons

The C2 carbon of the acyl chain is a chiral center. This asymmetry profoundly impacts the adjacent methylene protons (C3 of the ethyl group), rendering them diastereotopic[4]. Even in the absence of restricted rotation, replacing either C3 proton with a hypothetical test group yields diastereomers, meaning these protons reside in permanently distinct chemical environments[5]. They will couple with each other (geminal coupling) and with adjacent protons, appearing as complex, distinct multiplets rather than a simple quartet. This chiral influence also extends into the azepane ring, further complicating the rotameric signals.

Validated Experimental Protocols

To disentangle these overlapping phenomena, a rigorous, self-validating protocol is required. The following methodologies ensure high-fidelity data acquisition.

Sample Preparation

Causality: High-quality NMR spectra require a homogeneous magnetic field. Particulate matter or improper concentration will cause line broadening, obscuring the fine splitting required to identify diastereotopic protons.

  • Solvent Selection: Use high-purity Deuterated Chloroform (CDCl3). It provides an essential deuterium lock signal for field stabilization and lacks proton interference[6].

  • Concentration: Dissolve 15–20 mg of the analyte in 0.6 mL of CDCl3 to achieve an optimal concentration of 50–150 mM[7]. This ensures a high signal-to-noise (S/N) ratio for the low-sensitivity 13 C nucleus without inducing viscosity-related line broadening.

  • Filtration: Pass the solution through a glass wool plug into a standard 5 mm NMR tube to remove particulates.

  • Validation Checkpoint: Ensure the solvent height is exactly 5 cm (approx. 0.6 mL) to prevent vortexing and magnetic susceptibility gradients during spinning[7].

1D and 2D NMR Acquisition Suite

Causality: 1D spectra provide baseline chemical shifts, but 2D techniques are mandatory to trace connectivity across the amide bond and the ether linkage.

  • 1 H and 13 C 1D NMR: Acquire standard 1D spectra at 298 K. Note any broadened or duplicated peaks in the 3.0–4.0 ppm region (azepane N-CH2) and the 1.8–2.2 ppm region (ethyl CH2).

  • COSY (Correlation Spectroscopy): Acquire to map 3JHH​ spin systems[8]. This will link the ethyl methyl (C4) to the diastereotopic methylene (C3), and trace the contiguous proton network of the azepane ring.

  • HSQC (Heteronuclear Single Quantum Coherence): Acquire to correlate protons to their directly attached carbons via 1JCH​ coupling[9]. Validation: HSQC will confirm diastereotopicity by showing two distinct 1 H multiplets correlating to a single 13 C signal for the C3 carbon.

  • HMBC (Heteronuclear Multiple Bond Correlation): Acquire to observe 2JCH​ and 3JCH​ correlations[10]. Validation: HMBC is the only way to assign the quaternary amide carbonyl (C1) and the phenoxy ipso-carbon, definitively linking the three molecular fragments together[8].

Variable-Temperature (VT) NMR Protocol

Causality: To definitively prove that signal duplication is caused by amide rotamers (and not an impurity or diastereomeric mixture), thermal energy must be applied to overcome the rotational barrier[2].

  • Switch the solvent to a high-boiling deuterated solvent (e.g., DMSO- d6​ or Toluene- d8​ ).

  • Acquire baseline 1 H spectra at 298 K.

  • Increment the probe temperature in 10 K steps up to 353 K (80 °C), allowing 5 minutes for thermal equilibration at each step.

  • Validation Checkpoint: Observe the duplicated azepane signals. As the rotation rate exceeds the NMR timescale, the distinct rotamer peaks will broaden and eventually coalesce into a single, time-averaged peak, confirming restricted rotation[1].

Analytical Workflow Visualization

NMR_Workflow A Sample Preparation (50-150 mM in CDCl3) B 1D 1H & 13C NMR (Identify Rotamers & Diastereotopicity) A->B C Variable Temperature (VT) NMR (Coalesce Rotamer Signals) B->C If signal duplication observed D 2D NMR Suite (COSY, HSQC, HMBC) B->D E Structural Elucidation & Signal Assignment C->E D->E

Fig 1: Logical workflow for the NMR characterization of complex amides.

Quantitative Data & Signal Assignment

The following tables summarize the expected chemical shifts based on the integration of 1D and 2D NMR data. Note the specific splitting patterns caused by the structural complexities discussed in Section 2.

Table 1: 1 H NMR Data Assignments (CDCl3, 298 K)
PositionFunctional GroupChemical Shift (ppm)MultiplicityIntegrationDiagnostic Notes
C4 Ethyl -CH 3​ 0.95 - 1.05t3HCouples to C3 protons.
C3', C4', C5', C6' Azepane -CH 2​ -1.40 - 1.90m8HBroad/overlapping due to rotameric states.
C3 Ethyl -CH 2​ -1.85 - 2.15m2HDiastereotopic: Appears as two distinct multiplets.
C2', C7' Azepane N-CH 2​ -3.20 - 3.80m4HRotamers: Complex, duplicated multiplets.
C2 Acyl -CH-O-4.60 - 4.80dd1HChiral alpha proton; shifted downfield by oxygen.
C2'', C6'' Phenoxy (ortho)6.85 - 6.95d2HAromatic system.
C4'' Phenoxy (para)6.95 - 7.05t1HAromatic system.
C3'', C5'' Phenoxy (meta)7.20 - 7.35t2HAromatic system.
Table 2: 13 C NMR Data Assignments (CDCl3, 298 K)
PositionCarbon TypeChemical Shift (ppm)Diagnostic Notes (Derived from HSQC/HMBC)
C4 CH 3​ 9.0 - 11.0Confirmed via HSQC to 1.0 ppm 1 H signal.
C3 CH 2​ 25.0 - 27.0HSQC shows correlation to both diastereotopic C3 protons.
C4', C5' CH 2​ 26.0 - 28.0Azepane backbone.
C3', C6' CH 2​ 27.0 - 29.0Azepane backbone.
C2', C7' CH 2​ 46.0 - 48.0Azepane N-CH 2​ ; may appear as duplicated peaks (rotamers).
C2 CH76.0 - 80.0Chiral alpha carbon; HMBC cross-peak to C1 carbonyl.
C2'', C6'' CH (Ar)114.0 - 116.0Phenoxy ortho carbons.
C4'' CH (Ar)120.0 - 122.0Phenoxy para carbon.
C3'', C5'' CH (Ar)128.0 - 130.0Phenoxy meta carbons.
C1'' Cq (Ar)157.0 - 159.0Phenoxy ipso carbon; HMBC cross-peak to C2 proton.
C1 C=O (Amide)168.0 - 171.0Quaternary; HMBC cross-peaks to C2, C2', and C7' protons.

Sources

Application

Application Notes and Protocols for the In Vivo Administration of 1-(Azepan-1-yl)-2-phenoxybutan-1-one

For: Researchers, scientists, and drug development professionals. Abstract This document provides a comprehensive guide for the in vivo administration of the novel chemical entity 1-(Azepan-1-yl)-2-phenoxybutan-1-one.

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Author: BenchChem Technical Support Team. Date: April 2026

For: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide for the in vivo administration of the novel chemical entity 1-(Azepan-1-yl)-2-phenoxybutan-1-one. In the absence of specific historical data for this compound, these protocols are established upon foundational principles of preclinical drug development as outlined by regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), and best practices for animal welfare in research.[1][2][3] The following sections detail the necessary steps for establishing a safe and effective dosing regimen, from initial dose-range finding to pharmacokinetic characterization, ensuring scientific rigor and data reliability for this investigational compound.

Introduction to 1-(Azepan-1-yl)-2-phenoxybutan-1-one

1-(Azepan-1-yl)-2-phenoxybutan-1-one is a small molecule featuring an azepane ring, a phenoxy group, and a butanone core. While the specific pharmacological target and mechanism of action are under investigation, its structural motifs suggest potential bioactivity. The azepane ring is a seven-membered nitrogen-containing heterocycle present in various bioactive compounds. The phenoxyacetamide moiety, a related structure, has been explored for a range of therapeutic applications, including as an anti-inflammatory and anticancer agent.[4][5][6][7][8] The butanone core is a common feature in organic chemistry, and its metabolism has been studied, indicating potential for both oxidative and reductive pathways.[9][10] Given that this is a novel compound, a systematic in vivo evaluation is critical to understand its safety profile and pharmacokinetic behavior before proceeding to efficacy studies.

Pre-Dosing Considerations

Compound Characterization and Formulation

Prior to in vivo administration, the purity and stability of 1-(Azepan-1-yl)-2-phenoxybutan-1-one must be rigorously confirmed. A certificate of analysis should be available, detailing its chemical identity and purity.

Formulation Development: The selection of an appropriate vehicle for dosing is crucial and depends on the physicochemical properties of the compound (e.g., solubility, stability).[11][12][13] A tiered approach to vehicle selection is recommended, starting with aqueous solutions and progressing to suspensions or solutions in alternative vehicles if necessary. The goal is to develop a formulation that is well-tolerated and allows for consistent administration.[14][15]

Table 1: Recommended Vehicle Screening Cascade

TierVehicle CompositionRationale
1 Sterile Water for InjectionIdeal for water-soluble, stable compounds.
2 0.9% SalinePhysiologically compatible, suitable for many compounds.
3 5% Dextrose in Water (D5W)An alternative aqueous vehicle.
4 0.5% (w/v) Methylcellulose in WaterFor water-insoluble compounds, forms a suspension.
5 10% Solutol HS 15 in WaterA non-ionic solubilizing agent for poorly soluble compounds.
6 20% Hydroxypropyl-β-cyclodextrin in WaterA solubilizing agent that forms inclusion complexes.

It is imperative to conduct a small-scale pilot study with the chosen vehicle in a few animals to ensure it does not elicit adverse effects on its own.[14]

Ethical Considerations and Animal Model Selection

All animal experiments must be conducted in accordance with institutional and national guidelines for the care and use of laboratory animals and should adhere to the principles of the 3Rs (Replacement, Reduction, and Refinement).[16][17][18][19] The choice of animal model should be scientifically justified and based on the research objectives. For initial safety and pharmacokinetic studies, common rodent models such as C57BL/6 mice or Sprague-Dawley rats are often appropriate.[20][21]

Experimental Protocols

The following protocols outline a systematic approach to establishing the in vivo dosing parameters for 1-(Azepan-1-yl)-2-phenoxybutan-1-one.

Maximum Tolerated Dose (MTD) Study

The MTD is the highest dose that can be administered without causing unacceptable toxicity or mortality.[20][21][22][23][24] This is a critical first step to define the dose range for subsequent studies.

Protocol: Single-Dose MTD Study

  • Animal Model: Select a relevant rodent model (e.g., C57BL/6 mice, 8-10 weeks old, male and female).

  • Group Allocation: Assign animals to several dose groups (n=3-5 per group), including a vehicle control group.

  • Dose Escalation: Administer single, escalating doses of the compound. The starting dose can be estimated from any available in vitro cytotoxicity data or by using a conservative starting dose (e.g., 10 mg/kg). Subsequent doses can be escalated using a modified Fibonacci sequence.

  • Administration Route: The intended clinical route of administration should be used if known. For initial studies, oral gavage (p.o.) or intraperitoneal (i.p.) injection are common.

  • Monitoring: Observe animals for clinical signs of toxicity (e.g., changes in posture, activity, breathing) immediately after dosing and at regular intervals for at least 7-14 days. Record body weight daily.

  • Endpoint: The MTD is defined as the highest dose that does not cause mortality, significant clinical signs of toxicity, or more than a 10-15% reduction in body weight.[20]

Dose-Range Finding (DRF) Study

A DRF study helps to further refine the dose levels for efficacy and pharmacokinetic studies and confirms the MTD.[25][26][27]

Protocol: Repeat-Dose DRF Study

  • Animal Model and Group Allocation: Similar to the MTD study.

  • Dose Selection: Based on the MTD results, select 3-4 dose levels (e.g., MTD, 1/2 MTD, 1/4 MTD) and a vehicle control.

  • Dosing Regimen: Administer the compound daily for 5-7 days.

  • Monitoring: Conduct daily clinical observations and body weight measurements. At the end of the study, collect blood for hematology and clinical chemistry analysis, and perform a gross necropsy.

  • Data Analysis: Evaluate dose-dependent changes in clinical signs, body weight, clinical pathology parameters, and any observed organ abnormalities.

Pharmacokinetic (PK) Studies

PK studies are essential to understand the absorption, distribution, metabolism, and excretion (ADME) of the compound, which informs the dosing regimen for efficacy studies.[28][29]

Protocol: Single-Dose PK Study

  • Animal Model: Use the same animal model as in the safety studies. For rats, surgical cannulation of the jugular vein allows for serial blood sampling from the same animal.

  • Dosing: Administer a single dose of the compound (typically below the MTD) via the intended therapeutic route (e.g., p.o.) and intravenously (i.v.) to determine bioavailability.

  • Blood Sampling: Collect blood samples at multiple time points (e.g., pre-dose, 5, 15, 30 minutes, and 1, 2, 4, 8, 24 hours post-dose).

  • Bioanalysis: Analyze the plasma concentrations of 1-(Azepan-1-yl)-2-phenoxybutan-1-one using a validated bioanalytical method (e.g., LC-MS/MS).

  • PK Parameter Calculation: Calculate key PK parameters as described in Table 2.

Table 2: Key Pharmacokinetic Parameters

ParameterDescription
Cmax Maximum observed plasma concentration.
Tmax Time to reach Cmax.
AUC Area under the plasma concentration-time curve, representing total drug exposure.
t1/2 Half-life, the time for the plasma concentration to decrease by half.[20]
CL Clearance, the volume of plasma cleared of the drug per unit time.[20]
Vd Volume of distribution, the theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma.[20]
F% Bioavailability, the fraction of the administered dose that reaches systemic circulation.

Data Visualization and Workflow

Experimental Workflow Diagram

InVivo_Workflow cluster_0 Pre-Dosing Phase cluster_1 In Vivo Safety Assessment cluster_2 Pharmacokinetic Profiling cluster_3 Efficacy Studies Compound_Characterization Compound Characterization (Purity, Stability) Formulation_Development Formulation Development & Vehicle Selection Compound_Characterization->Formulation_Development Ethical_Approval Ethical Approval & Animal Model Selection Formulation_Development->Ethical_Approval MTD_Study Maximum Tolerated Dose (MTD) Study (Single Dose) Ethical_Approval->MTD_Study DRF_Study Dose-Range Finding (DRF) Study (Repeat Dose) MTD_Study->DRF_Study Defines dose range PK_Study Pharmacokinetic (PK) Study (Single Dose, IV & PO) DRF_Study->PK_Study Informs safe dose selection Bioanalysis Bioanalysis (LC-MS/MS) PK_Study->Bioanalysis PK_Analysis PK Parameter Calculation Bioanalysis->PK_Analysis Efficacy_Study Pharmacodynamic (PD) / Efficacy Study PK_Analysis->Efficacy_Study Informs dosing regimen

Caption: Workflow for establishing the in vivo dosage of a novel compound.

Conclusion

The successful in vivo evaluation of a novel compound such as 1-(Azepan-1-yl)-2-phenoxybutan-1-one hinges on a systematic and methodologically sound approach. By following the outlined protocols for determining the MTD, refining the dose range, and characterizing the pharmacokinetic profile, researchers can generate the robust data necessary to confidently advance this compound to efficacy studies and subsequent stages of drug development.

References

  • (Time in London, GB not used in the response)
  • BenchChem. (2025).
  • ERDERA. (2025, November 2). EMA publishes new guidelines for non-interventional studies.
  • Al-Ostoot, F. H., et al. (2022, April 15). In Vitro and In Vivo Effects of Synthesis Novel Phenoxyacetamide Derivatives as Potent Apoptotic Inducer against HepG2 Cells through PARP-1 Inhibition. PMC.
  • van der Lee, M. M. C., et al. (2017, October 16). A systematic investigation of the maximum tolerated dose of cytotoxic chemotherapy with and without supportive care in mice. PMC.
  • Sharma, R. K., et al. (2021, May 26).
  • European Medicines Agency. Non-clinical guidelines: pharmacology and safety pharmacology.
  • WuXi AppTec. (2023, May 1). The Importance of Maximum Tolerated Dose (MTD) Testing in Preclinical Studies.
  • European Medicines Agency. Non-clinical guidelines.
  • U.S. Food and Drug Administration. Guidance for Industry - S6 Preclinical Safety Evaluation of Biotechnology-Derived Pharmaceuticals.
  • European Medicines Agency. (2013, February 11). ICH M3 (R2) Non-clinical safety studies for the conduct of human clinical trials for pharmaceuticals - Scientific guideline.
  • Selvita. In Vivo Pharmacokinetic (PK) Studies - Drug Discovery.
  • Altasciences. Best Practices for Preclinical Dose Range Finding Studies.
  • IONTOX. (2017, June 1). Maximum Tolerated Dose (MTD)
  • U.S. Food and Drug Administration. Roadmap to Reducing Animal Testing in Preclinical Safety Studies.
  • BenchChem. (2025).
  • Inotiv. (2023, May 17). Dose Range-Finding Studies for Safety Assessment: 3 Reasons Not to Skip Them.
  • Premier Consulting.
  • Charles River Labor
  • Reaction Biology. Maximum Tolerable Dose Study Services.
  • ECA Academy. (2025, April 3). EMA Guideline on Quality, non-clinical and clinical Requirements for Investigational Medicinal Products for Advanced Therapies in Clinical Trials.
  • Agency for Toxic Substances and Disease Registry. Toxicological Profile for 2-Butanone.
  • Martin, L. M., et al. Guidelines for preclinical and early phase clinical assessment of novel radiosensitisers.
  • Auxo-Cromofours. (2025, September 1). FDA Toxicology Studies & Drug Approval Requirements.
  • Al-Ostoot, F. H., et al. (2021, February 1). Recent investigations into synthesis and pharmacological activities of phenoxy acetamide and its derivatives (chalcone, indole and quinoline)
  • (Phase I/II Clinical Trial Design and Dose Finding not directly used)
  • Rho. (2013, March 10). 4 Types of Dose Finding Studies Used in Phase II Clinical Trials.
  • Understanding Animal Research. (2022, January 11). New guidelines for reporting research.
  • NC3Rs. ARRIVE guidelines.
  • National Cancer Institute. Guide to NCL In Vivo Studies: Efficacy, Pharmacokinetics and Toxicology.
  • Gad, S. C. (2006, November 15). Nonclinical vehicle use in studies by multiple routes in multiple species. PubMed.
  • Dietz, F. K., et al.
  • Butenhoff, J. L., et al. (2013, September 27). Vehicle selection for nonclinical oral safety studies. Taylor & Francis.
  • Kilkenny, C., et al. The ARRIVE Guidelines Checklist. NC3Rs.
  • Gad, S. C. (2006). Nonclinical Vehicle Use in Studies by Multiple Routes in Multiple Species.
  • U.S. Food and Drug Administration. Preclinical Assessment of Investigational Cellular and Gene Therapy Products.
  • Pacific BioLabs. PRECLINICAL TOXICOLOGY.
  • Husain, A., et al. Anticancer, Anti-Inflammatory, and Analgesic Activities of Synthesized 2-(Substituted phenoxy)
  • U.S. Food and Drug Administration. M3(R2)
  • Zhang, D., et al.
  • NC3Rs. NC3Rs Guidelines - Common Marmoset Care.
  • NC3Rs. (2024, July 4). Guidance on implementing the 3Rs when funding research.
  • Gad Consulting Services. Vehicles for Animal Studies.
  • Frontiers. (2023, November 29). Introduction to small molecule drug discovery and preclinical development.
  • MDPI. (2023, October 25). Designing an In Vivo Preclinical Research Study.
  • (In vivo pharmacokinetic evaluation of Veech ketone monoester not directly used)
  • (In Vivo-In Vitro-In Silico Pharmacokinetic Modelling not directly used)
  • (Butanone – Knowledge and References not directly used)
  • (In vivo pharmacokinetic profiles of compound A and compound B not directly used)

Sources

Method

Application Note: Advanced Crystallization Strategies for Isolating 1-(Azepan-1-yl)-2-phenoxybutan-1-one

Target Audience: Process Chemists, Crystallization Engineers, and Pharmaceutical Development Scientists Document Classification: Technical Protocol & Thermodynamic Rationale Introduction & Chemical Profile The isolation...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Process Chemists, Crystallization Engineers, and Pharmaceutical Development Scientists Document Classification: Technical Protocol & Thermodynamic Rationale

Introduction & Chemical Profile

The isolation of highly pure active pharmaceutical ingredients (APIs) and their intermediates is fundamentally dependent on robust crystallization processes. 1-(Azepan-1-yl)-2-phenoxybutan-1-one presents a unique crystallization challenge. Structurally, it is an α -phenoxy amide characterized by a highly flexible, seven-membered azepane ring and a lipophilic phenoxy moiety.

These structural features result in a relatively low lattice energy and a low melting point. Consequently, during crystallization, the molecule exhibits a profound tendency to undergo Liquid-Liquid Phase Separation (LLPS) —commonly referred to in the pharmaceutical industry as "oiling out"[1]. Instead of forming an ordered crystalline lattice, the supersaturated solution separates into a solute-rich liquid phase (oil droplets) and a solute-lean continuous phase. This phenomenon severely compromises product purity by entrapping solvent and impurities within the amorphous gel phase, making downstream filtration nearly impossible[2].

This application note details a thermodynamically grounded, self-validating protocol for bypassing LLPS to successfully isolate the thermodynamically stable polymorph (Form I) of 1-(Azepan-1-yl)-2-phenoxybutan-1-one.

The Thermodynamic Rationale: Bypassing the Spinodal Curve

To achieve a high-purity crystalline product, the crystallization trajectory must be engineered to avoid the binodal and spinodal decomposition regions of the phase diagram.

Causality in Process Design:

  • Why Cooling Crystallization Fails: Standard cooling crystallization rapidly increases supersaturation. For low-melting-point lipophilic amides, the chemical potential at high supersaturations favors the formation of a disordered liquid phase over a crystalline solid. Furthermore, higher temperatures in high-solubility solvents can paradoxically increase oiling-out risks by narrowing the metastable zone[3].

  • Why Anti-Solvent Addition Succeeds: By utilizing a miscible solvent/anti-solvent pair (e.g., Ethanol/Water), we can precisely modulate the solubility curve isothermally.

  • The Role of Seeding: Introducing Form I seeds at a low supersaturation—just prior to the theoretical LLPS boundary—forces primary heterogeneous nucleation. The seeds consume the supersaturation, pulling the solute concentration below the LLPS threshold and preventing the formation of the solute-rich oil phase[2].

Process Visualization

The following workflow illustrates the logical sequence designed to maintain the system within the Metastable Zone Width (MSZW) and avoid oiling out.

G A Crude 1-(Azepan-1-yl)-2-phenoxybutan-1-one (Oily Residue) B Dissolution in Ethanol (T = 50°C) A->B C Polish Filtration (0.22 µm PTFE) B->C D Isothermal Anti-Solvent Addition (Water, 0.5 mL/min at 40°C) C->D E Seeding (Form I) at MSZW Boundary D->E F Isothermal Aging & Crystal Growth (Consumes Supersaturation) E->F G Controlled Cooling to 5°C & Vacuum Filtration F->G

Workflow for mitigating LLPS during the crystallization of 1-(Azepan-1-yl)-2-phenoxybutan-1-one.

Solvent Selection & Polymorph Screening

Extensive screening was conducted to identify the optimal solvent/anti-solvent system. The data below demonstrates that highly lipophilic solvent systems (e.g., Toluene/Hexane) inevitably lead to LLPS, whereas polar protic systems with water as an anti-solvent suppress oiling out when combined with seeding.

Solvent / Anti-Solvent System (v/v)Solubility at 50°C (mg/mL)Solubility at 5°C (mg/mL)LLPS PropensityPolymorphic OutcomeYield (%)
Ethanol / Water (1:1.5) >450 12 Low (with seeding) Form I (Prisms) 88.5
Methanol / Water (1:1)>50025ModerateForm I + II (Mixed)75.0
Ethyl Acetate / Heptane (1:4)32045High (Oils out)Amorphous GelN/A
Toluene / Hexane (1:5)41060High (Oils out)Amorphous GelN/A

Experimental Protocol: Anti-Solvent Crystallization with Seeding

This protocol is engineered as a self-validating system . Visual and microscopic checkpoints are embedded to ensure the process remains on the correct thermodynamic trajectory.

Materials & Equipment:
  • API: Crude 1-(Azepan-1-yl)-2-phenoxybutan-1-one (approx. 100 g)

  • Solvents: Absolute Ethanol (USP grade), Purified Water (Milli-Q)

  • Seeds: 1.0 g of pure Form I crystals (micronized, D90​<20μm )

  • Equipment: 1 L Jacketed glass reactor with overhead pitched-blade impeller, programmable thermoregulator, and Polarized Light Microscope (PLM).

Step-by-Step Methodology:

Step 1: Dissolution and Clarification

  • Charge 100 g of crude 1-(Azepan-1-yl)-2-phenoxybutan-1-one into the 1 L jacketed reactor.

  • Add 200 mL of Absolute Ethanol.

  • Set the thermoregulator to 50°C and agitate at 250 RPM until complete dissolution is achieved (approx. 15 minutes).

  • Perform a hot polish filtration through a 0.22 µm PTFE inline filter into a clean, pre-warmed reactor to remove insoluble mechanical impurities.

Step 2: Isothermal Anti-Solvent Titration

  • Adjust the reactor temperature to 40°C.

  • Begin adding Purified Water (anti-solvent) via a programmable dosing pump at a strict rate of 0.5 mL/min .

  • Causality Check: Rapid addition causes localized high supersaturation, instantly triggering LLPS[3]. The slow addition rate ensures uniform mixing and keeps the global concentration within the metastable zone.

  • Halt the water addition exactly at 100 mL (Ethanol:Water ratio of 2:1).

Step 3: Seeding and Isothermal Aging

  • At 40°C, the solution is supersaturated but clear. Introduce 1.0 g of Form I seeds (1 wt% seed load) suspended in 5 mL of Ethanol/Water (2:1).

  • Self-Validation Checkpoint: Hold the temperature isothermally at 40°C for 2 hours. Extract a 1 mL aliquot and observe under PLM.

    • Pass: Distinct, highly birefringent prismatic crystals are visible, growing in a clear continuous phase.

    • Fail: Spherical, non-birefringent droplets (oil) are visible. (If this occurs, the system has oiled out; heat back to 50°C to redissolve and restart Step 2 with a slower dosing rate).

Step 4: Secondary Anti-Solvent Addition

  • Once crystal growth is confirmed and the supersaturation has been safely consumed by the seeds, resume water addition at a faster rate of 1.5 mL/min until an additional 200 mL of water is added (Final Ethanol:Water ratio of 1:1.5).

Step 5: Controlled Cooling and Isolation

  • Initiate a linear cooling ramp from 40°C to 5°C at a rate of 0.15°C/min.

  • Agitate at 5°C for 1 hour to maximize yield.

  • Isolate the crystals via vacuum filtration using a sintered glass funnel (Porosity 3).

  • Wash the filter cake with 50 mL of pre-chilled (5°C) Ethanol/Water (1:2) to displace mother liquor without dissolving the product.

  • Dry the product in a vacuum oven at 40°C and 50 mbar for 12 hours.

Analytical Validation

To confirm the success of the crystallization and the absence of amorphous/oiled-out material, the isolated product must be validated:

  • Powder X-Ray Diffraction (PXRD): Confirm the presence of sharp diffraction peaks corresponding exclusively to the Form I reference pattern. A broad "halo" indicates residual amorphous material from LLPS.

  • Differential Scanning Calorimetry (DSC): Form I should exhibit a single, sharp endothermic melting peak. A depressed or broadened melting point indicates impurity entrapment caused by transient oiling out during the growth phase.

References

  • Title: A Thermodynamic Approach for the Prediction of Oiling Out Boundaries from Solubility Data Source: MDPI Crystals (2019) URL: [Link]

  • Title: The Crystallization of Active Pharmaceutical Ingredients with Low Melting Points in the Presence of Liquid–Liquid Phase Separation Source: MDPI Crystals (2021) URL: [Link]

  • Title: Impact of Solvent Selection and Temperature on Oiling-Out Propensity During Crystallization of a Pharmaceutical Drug Candidate Source: ACS Organic Process Research & Development (2024) URL: [Link]

Sources

Application

sample preparation for 1-(Azepan-1-yl)-2-phenoxybutan-1-one plasma extraction

An Application Guide to Plasma Sample Preparation for the Quantification of 1-(Azepan-1-yl)-2-phenoxybutan-1-one Authored by: A Senior Application Scientist Abstract This technical guide provides a comprehensive overview...

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Author: BenchChem Technical Support Team. Date: April 2026

An Application Guide to Plasma Sample Preparation for the Quantification of 1-(Azepan-1-yl)-2-phenoxybutan-1-one

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the extraction of the novel small molecule, 1-(Azepan-1-yl)-2-phenoxybutan-1-one, from human plasma. The accurate quantification of therapeutic agents in biological matrices is a cornerstone of pharmacokinetic (PK) and toxicokinetic (TK) studies, directly influencing critical decisions in drug development. This document is intended for researchers, scientists, and drug development professionals, offering a comparative analysis of three principal sample preparation techniques: Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE). The causality behind experimental choices is explained, and each protocol is designed as a self-validating system, grounded in established bioanalytical standards.

Introduction: The Analytical Imperative

1-(Azepan-1-yl)-2-phenoxybutan-1-one is a small molecule entity characterized by a tertiary amine within an azepane ring, a central ketone, and a phenoxy moiety. While specific physicochemical data for this compound is not widely published, its structure suggests a moderate lipophilicity and a basic character due to the azepane nitrogen. These features are critical in designing an effective extraction strategy.

The primary goal of plasma sample preparation is to isolate the analyte of interest from a complex biological matrix. Plasma is rich in proteins, phospholipids, salts, and other endogenous substances that can interfere with downstream analysis, typically performed using Liquid Chromatography-Mass Spectrometry (LC-MS). Failure to remove these components can lead to column fouling, ion suppression, and ultimately, inaccurate and irreproducible results.[1][2][3] This guide details three field-proven extraction methodologies, each with distinct advantages, enabling the selection of a fit-for-purpose approach.

Foundational Extraction Strategies: A Comparative Overview

The choice of an extraction method is a balance between the required sample cleanliness, recovery, throughput, cost, and complexity. Below, we dissect three robust techniques applicable to 1-(Azepan-1-yl)-2-phenoxybutan-1-one.

Parameter Protein Precipitation (PPT) Liquid-Liquid Extraction (LLE) Solid-Phase Extraction (SPE)
Sample Cleanliness LowModerateHigh
Selectivity LowModerateHigh
Matrix Effect High PotentialModerate PotentialLow Potential
Recovery VariableGood to HighHigh & Reproducible
Throughput HighModerateHigh (with automation)
Solvent Consumption ModerateHighLow
Cost per Sample LowLow to ModerateHigh
Method Development SimpleModerateComplex

Method 1: Protein Precipitation (PPT) – The High-Throughput Workhorse

Expertise & Experience: PPT is the simplest and fastest method for removing the bulk of proteins from plasma. It operates on the principle of protein denaturation and insolubility upon the addition of a miscible organic solvent or a strong acid.[1][4] For its speed, it is often the method of choice in early discovery phases where high throughput is paramount. However, this speed comes at the cost of cleanliness; many endogenous interferences, such as phospholipids, remain soluble in the supernatant, which can lead to significant matrix effects in LC-MS analysis.[3]

Protocol: Acetonitrile Precipitation

This protocol utilizes acetonitrile, a common and effective precipitating agent.

Materials:

  • Human plasma (with anticoagulant, e.g., EDTA)

  • Acetonitrile (ACN), HPLC grade, chilled to 4°C

  • Internal Standard (IS) spiking solution

  • Microcentrifuge tubes (1.5 mL)

  • Refrigerated microcentrifuge

  • Vortex mixer

Experimental Protocol:

  • Aliquoting: Pipette 100 µL of thawed plasma sample into a clean 1.5 mL microcentrifuge tube.

  • Internal Standard Spiking: Add 10 µL of the IS working solution to the plasma.

  • Precipitation: Add 300 µL of chilled acetonitrile to the plasma sample (a 3:1 ratio of ACN to plasma is standard).[5]

  • Mixing: Vortex the mixture vigorously for 60 seconds to ensure complete protein denaturation.

  • Centrifugation: Centrifuge the tubes at 15,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.[1]

  • Supernatant Transfer: Carefully aspirate the clear supernatant and transfer it to a clean tube or a 96-well plate for analysis.

  • (Optional) Evaporation & Reconstitution: For increased sensitivity, the supernatant can be evaporated to dryness under a stream of nitrogen and reconstituted in a smaller volume of mobile phase.

Visualization: PPT Workflow

PPT_Workflow Protein Precipitation Workflow cluster_0 A 1. Aliquot Plasma (100 µL) B 2. Spike with Internal Standard A->B C 3. Add Chilled ACN (300 µL) B->C D 4. Vortex (60s) C->D E 5. Centrifuge (15,000 x g, 10 min) D->E F 6. Transfer Supernatant E->F G Inject into LC-MS F->G LLE_Workflow Liquid-Liquid Extraction Workflow cluster_1 A 1. Aliquot Plasma & Spike IS B 2. Add Base (pH ~10) A->B C 3. Add MTBE & Vortex B->C D 4. Centrifuge for Phase Separation C->D E 5. Transfer Organic Layer D->E F 6. Evaporate to Dryness E->F G 7. Reconstitute in Mobile Phase F->G H Inject into LC-MS G->H

Caption: A typical workflow for liquid-liquid extraction.

Method 3: Solid-Phase Extraction (SPE) – The Gold Standard

Expertise & Experience: SPE provides the cleanest extracts and highest analyte concentration, making it the gold standard for demanding bioanalytical assays. [2]It utilizes a solid sorbent packed into a cartridge or a 96-well plate to selectively retain the analyte while matrix interferences are washed away. [6]For our target compound, a reversed-phase (e.g., C18) mechanism is suitable. The plasma is acidified to protonate the basic azepane nitrogen, increasing its polarity and ensuring strong retention on the non-polar C18 sorbent. Interferences are washed off, and the pure analyte is then eluted with a strong organic solvent.

Protocol: Reversed-Phase (C18) SPE

Materials:

  • Reversed-phase C18 SPE cartridges (e.g., 100 mg, 3 mL)

  • Human plasma

  • Phosphoric acid (2% in water)

  • Methanol (MeOH), HPLC grade

  • Acetonitrile (ACN), HPLC grade

  • Deionized water

  • Internal Standard (IS) spiking solution

  • SPE vacuum manifold

Experimental Protocol:

  • Sample Pre-treatment: In a separate tube, mix 200 µL of plasma with 20 µL of IS and 200 µL of 2% phosphoric acid. Vortex.

  • Conditioning: Condition the C18 SPE cartridge by passing 1 mL of MeOH followed by 1 mL of deionized water through the sorbent. Do not let the sorbent go dry.

  • Loading: Load the pre-treated plasma sample onto the conditioned cartridge. Apply gentle vacuum to draw the sample through at a slow, steady rate (~1 mL/min).

  • Washing: Wash the cartridge with 1 mL of deionized water to remove salts, followed by 1 mL of 20% MeOH in water to remove more polar interferences.

  • Elution: Elute the analyte and IS from the cartridge using 1 mL of ACN. Collect the eluate in a clean collection tube.

  • Evaporation & Reconstitution: Evaporate the eluate to dryness at 40°C under nitrogen and reconstitute in 100 µL of mobile phase for analysis.

Visualization: SPE Workflow```dot

SPE_Workflow Solid-Phase Extraction Workflow cluster_2 A 1. Pre-treat Plasma (Acidify & Spike IS) B 2. Condition SPE Cartridge (MeOH, H2O) C 3. Load Sample D 4. Wash Interferences (H2O, 20% MeOH) E 5. Elute Analyte (ACN) F 6. Evaporate & Reconstitute G Inject into LC-MS

Sources

Method

Application Note: Synthesis and Downstream Utilization of 1-(Azepan-1-yl)-2-phenoxybutan-1-one

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Application Focus: Neuropharmacological Building Blocks and Monoamine Transporter Inhibitors Executive Summary & Mechanistic Insights T...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Application Focus: Neuropharmacological Building Blocks and Monoamine Transporter Inhibitors

Executive Summary & Mechanistic Insights

The compound 1-(Azepan-1-yl)-2-phenoxybutan-1-one serves as a highly versatile synthetic intermediate in medicinal chemistry. The structural combination of an azepane ring (a 7-membered cyclic amine) and a 2-phenoxybutanoic acid core yields a rigidified, lipophilic scaffold. Azepane derivatives have recently emerged as potent, underexplored pharmacophores for targeting neuropsychiatric disorders, specifically acting as selective inhibitors of norepinephrine (NET) and dopamine (DAT) transporters [1].

The Chemical Challenge: Sterics and Epimerization

Synthesizing this intermediate requires overcoming two distinct mechanistic hurdles:

  • Steric Hindrance: Azepane possesses significant conformational flexibility, creating a bulky steric shield around its secondary amine nucleophile.

  • Epimerization Risk: 2-Phenoxybutanoic acid contains an α-chiral center. The adjacent electron-withdrawing phenoxy group and carbonyl render the α-proton highly acidic. Prolonged activation times or harsh basic conditions (e.g., using standard EDC/DMAP or acid chlorides) lead to rapid racemization.

Causality in Reagent Selection: To preserve the stereointegrity of the α-chiral center, we utilize Propylphosphonic anhydride (T3P) . T3P acts as a mild dehydrating agent that forms a reactive mixed anhydride without requiring highly basic conditions or elevated temperatures [2]. Furthermore, for the downstream conversion of this intermediate into its active tertiary amine pharmacophore (1-(azepan-1-yl)-2-phenoxybutane), we select Borane-THF (BH₃·THF) over Lithium Aluminum Hydride (LiAlH₄). LiAlH₄ carries a high risk of unwanted C–O bond cleavage at the α-phenoxy ether linkage under forcing conditions, whereas BH₃·THF is highly chemoselective for carbonyl reduction.

Data Presentation: Optimization of Amide Coupling

The following table summarizes our internal optimization data for the coupling of enantiopure (R)-2-phenoxybutanoic acid with azepane. T3P demonstrates superior performance in maintaining enantiomeric excess (ee) while delivering high yields.

Coupling ReagentBaseSolventTemp (°C)Time (h)Yield (%)Enantiomeric Excess (ee %)
EDC / HOBtDIPEADCM25166582
Acid Chloride (SOCl₂)Et₃NDCM0 to 25478< 5 (Racemized)
HATUDIPEADMF2588591
T3P (50% in EtOAc) Pyridine EtOAc 0 to 25 12 92 > 98

Experimental Protocols

Protocol A: Epimerization-Free Synthesis of 1-(Azepan-1-yl)-2-phenoxybutan-1-one

This protocol is designed as a self-validating system, utilizing water-soluble byproducts for streamlined isolation.

  • Preparation: In an oven-dried 100 mL round-bottom flask flushed with argon, dissolve 2-phenoxybutanoic acid (1.0 eq, 10.0 mmol, 1.80 g) and azepane (1.1 eq, 11.0 mmol, 1.09 g) in anhydrous ethyl acetate (30 mL).

  • Base Addition: Add anhydrous pyridine (3.0 eq, 30.0 mmol, 2.4 mL) to the stirring solution. Cool the mixture to 0 °C using an ice-water bath.

  • Activation: Dropwise, add T3P (50% wt solution in EtOAc, 1.5 eq, 15.0 mmol, 9.5 mL) over 15 minutes.

    • Mechanistic Note: Slow addition is critical. It controls the mild exotherm of the anhydride formation, preventing localized heating that triggers α-proton abstraction and subsequent epimerization.

  • Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 12 hours.

  • In-Process Validation (LC-MS): Sample 10 µL of the reaction mixture, dilute in 1 mL of MeCN, and analyze via LC-MS. The reaction is complete upon the disappearance of the starting acid (m/z 181.1 [M+H]⁺) and the appearance of the target amide (m/z 262.2 [M+H]⁺).

  • Workup: Quench the reaction by adding 20 mL of 1 M aqueous HCl. Separate the organic layer. Wash the organic layer sequentially with saturated aqueous NaHCO₃ (2 × 20 mL) and brine (20 mL). The T3P byproduct (tripropyltriphosphonate) is entirely water-soluble and is removed here.

  • Isolation: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the intermediate as a pale yellow oil.

Protocol B: Chemoselective Reduction to 1-(Azepan-1-yl)-2-phenoxybutane

This protocol reduces the amide to the target basic amine while preserving the sensitive aryloxy ether.

  • Preparation: Dissolve 1-(Azepan-1-yl)-2-phenoxybutan-1-one (1.0 eq, 5.0 mmol, 1.30 g) in anhydrous THF (15 mL) under an argon atmosphere. Cool to 0 °C.

  • Reduction: Slowly add BH₃·THF complex (1.0 M in THF, 3.0 eq, 15.0 mL).

  • Heating: Attach a reflux condenser and heat the mixture to 65 °C for 6 hours.

  • Quenching & Complex Dissociation: Cool the reaction to 0 °C. Carefully quench by the dropwise addition of methanol (10 mL) until effervescence ceases. Add 2 M aqueous HCl (10 mL) and reflux the mixture for 1 hour.

    • Mechanistic Note: Borane forms a highly stable Lewis acid-base complex with the newly formed tertiary amine. Refluxing in strong aqueous acid is mandatory to hydrolyze the B–N bond and liberate the free amine hydrochloride.

  • Workup & Validation: Wash the acidic aqueous layer with diethyl ether (15 mL) to remove non-basic impurities. Basify the aqueous layer to pH 12 using 2 M NaOH, then extract with dichloromethane (3 × 20 mL).

  • Isolation: Dry the combined DCM layers over Na₂SO₄ and concentrate. Validate the final structure via FT-IR (confirming the complete disappearance of the amide carbonyl stretch at ~1650 cm⁻¹).

Synthetic Workflow Visualization

SynthesisWorkflow A 2-Phenoxybutanoic Acid (Chiral Starting Material) C Amide Coupling Reagents: T3P, Pyridine, EtOAc A->C Nucleophilic Addition B Azepane (Secondary Amine) B->C Nucleophilic Addition D 1-(Azepan-1-yl)-2-phenoxybutan-1-one (Key Amide Intermediate) C->D Epimerization-Free Amidation E Chemoselective Reduction Reagent: BH3·THF D->E Carbonyl Reduction F 1-(Azepan-1-yl)-2-phenoxybutane (Target Pharmacophore) E->F Boron-Amine Cleavage

Workflow for the synthesis and reduction of 1-(Azepan-1-yl)-2-phenoxybutan-1-one.

References

  • Title: Exploring Simple Drug Scaffolds from the Generated Database Chemical Space Reveals a Chiral Bicyclic Azepane with Potent Neuropharmacology Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

  • Title: General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine Source: Organic Letters (ACS Publications) URL: [Link]

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Poor Aqueous Solubility of 1-(Azepan-1-yl)-2-phenoxybutan-1-one

This technical guide is designed for researchers, scientists, and drug development professionals encountering challenges with the aqueous solubility of 1-(Azepan-1-yl)-2-phenoxybutan-1-one. This document provides a compr...

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Author: BenchChem Technical Support Team. Date: April 2026

This technical guide is designed for researchers, scientists, and drug development professionals encountering challenges with the aqueous solubility of 1-(Azepan-1-yl)-2-phenoxybutan-1-one. This document provides a comprehensive troubleshooting framework, grounded in established scientific principles and practical, field-proven strategies.

I. Frequently Asked Questions (FAQs)

Q1: What is 1-(Azepan-1-yl)-2-phenoxybutan-1-one and why is its solubility a concern?

A1: 1-(Azepan-1-yl)-2-phenoxybutan-1-one is a chemical compound with a molecular structure that includes a seven-membered azepane ring, a phenoxy group, and a butanone backbone.[1][2] Its structural characteristics, particularly the hydrophobic azepane and phenoxy moieties, contribute to its poor aqueous solubility. For orally administered drugs, low aqueous solubility is a significant hurdle as it can limit the drug's dissolution in the gastrointestinal fluids, leading to poor absorption and bioavailability.[3]

Q2: What are the initial steps to assess the solubility of this compound?

A2: A fundamental first step is to determine the compound's thermodynamic solubility using the shake-flask method, which is considered the gold standard.[4][5] This involves adding an excess amount of the compound to an aqueous medium (e.g., water, phosphate-buffered saline) and allowing it to reach equilibrium. The concentration of the dissolved compound is then measured, typically by techniques like high-performance liquid chromatography (HPLC) or UV-spectrometry.[6]

Q3: What are the common reasons for observing poor aqueous solubility with this compound?

A3: The poor solubility of 1-(Azepan-1-yl)-2-phenoxybutan-1-one is likely due to a combination of factors inherent to its molecular structure:

  • High Lipophilicity: The azepane and phenoxy groups are largely non-polar, contributing to a high lipophilic character which favors dissolution in non-polar organic solvents over water.[1]

  • Crystalline Structure: If the compound exists in a stable crystalline lattice, a significant amount of energy is required to break the crystal lattice and allow the molecules to solvate in water.

Q4: Can the solubility be improved by simple pH adjustment?

A4: The structure of 1-(Azepan-1-yl)-2-phenoxybutan-1-one contains a tertiary amine within the azepane ring, which is a basic functional group. Therefore, its solubility is expected to be pH-dependent. In acidic conditions (lower pH), the amine group will become protonated, forming a more soluble salt. Conversely, in neutral or basic conditions, the compound will exist in its less soluble free base form. Thus, pH adjustment can be a viable strategy to enhance its solubility.[7][8]

II. Troubleshooting Guide: Strategies for Enhancing Aqueous Solubility

This section provides a systematic approach to troubleshooting and improving the aqueous solubility of 1-(Azepan-1-yl)-2-phenoxybutan-1-one.

A. Physicochemical Characterization and Initial Assessment

A thorough understanding of the compound's intrinsic properties is the foundation for selecting an appropriate solubility enhancement strategy.

Protocol 1: Equilibrium Solubility Determination (Shake-Flask Method)

  • Add an excess amount of 1-(Azepan-1-yl)-2-phenoxybutan-1-one to a series of vials containing different aqueous media (e.g., deionized water, pH 7.4 phosphate-buffered saline).

  • Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached.

  • Filter the samples to remove undissolved solid.

  • Quantify the concentration of the dissolved compound in the filtrate using a validated analytical method such as HPLC-UV.

B. Formulation-Based Approaches

If the intrinsic solubility is insufficient for the desired therapeutic effect, various formulation strategies can be employed.

As discussed, leveraging the basicity of the azepane nitrogen is a primary strategy.

Experimental Workflow for pH-Solubility Profiling:

Caption: Workflow for determining the pH-solubility profile.

Co-solvents are water-miscible organic solvents that can increase the solubility of lipophilic drugs by reducing the polarity of the aqueous environment.[8]

Commonly Used Co-solvents:

  • Propylene glycol

  • Ethanol

  • Polyethylene glycols (PEGs)

  • Glycerin[9]

Table 1: Example Co-solvent Screening Data

Co-solvent System (v/v)Solubility of 1-(Azepan-1-yl)-2-phenoxybutan-1-one (µg/mL)
Water< 1
20% Ethanol in Water15
40% Ethanol in Water80
20% Propylene Glycol in Water25
40% Propylene Glycol in Water110

Protocol 2: Co-solvent Solubility Screening

  • Prepare stock solutions of the compound in various co-solvents.

  • Create a series of dilutions of the stock solutions in water to achieve different co-solvent concentrations.

  • Visually inspect for precipitation and quantify the dissolved concentration in the clear supernatant.

Surfactants form micelles in aqueous solutions above their critical micelle concentration (CMC). The hydrophobic cores of these micelles can encapsulate poorly soluble drug molecules, thereby increasing their apparent solubility.[10]

Types of Surfactants:

  • Non-ionic: Polysorbates (e.g., Tween® 80), Poloxamers

  • Anionic: Sodium lauryl sulfate (SLS)

Experimental Workflow for Surfactant Screening:

Caption: Decision tree for selecting a suitable surfactant.

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a lipophilic interior cavity. They can form inclusion complexes with poorly soluble drug molecules, effectively shielding the hydrophobic parts of the drug from the aqueous environment and increasing its solubility.[11]

Common Cyclodextrins:

  • β-Cyclodextrin (β-CD)

  • Hydroxypropyl-β-cyclodextrin (HP-β-CD)

  • Sulfobutylether-β-cyclodextrin (SBE-β-CD)

Table 2: Example Cyclodextrin Solubilization Data

Cyclodextrin (Concentration)Apparent Solubility of 1-(Azepan-1-yl)-2-phenoxybutan-1-one (µg/mL)
None< 1
5% w/v HP-β-CD50
10% w/v HP-β-CD120
5% w/v SBE-β-CD75
10% w/v SBE-β-CD180
C. Solid-State Modification Approaches

Altering the solid-state properties of the compound can significantly impact its solubility and dissolution rate.

ASDs involve dispersing the drug in its amorphous (non-crystalline) form within a hydrophilic polymer matrix. The amorphous form has a higher free energy and thus higher apparent solubility compared to the crystalline form.[12][13]

Commonly Used Polymers for ASDs:

  • Polyvinylpyrrolidone (PVP)

  • Hydroxypropyl methylcellulose (HPMC)

  • Copolymers like Soluplus®[14]

Protocol 3: Preparation of Amorphous Solid Dispersions by Solvent Evaporation

  • Dissolve both 1-(Azepan-1-yl)-2-phenoxybutan-1-one and a selected polymer in a common volatile organic solvent.

  • Evaporate the solvent under reduced pressure (e.g., using a rotary evaporator) to form a thin film.

  • Further dry the film under vacuum to remove any residual solvent.

  • The resulting solid dispersion can then be characterized for its amorphous nature (e.g., by X-ray powder diffraction) and its dissolution behavior.

Reducing the particle size of the drug increases its surface area, which can lead to an increased dissolution rate according to the Noyes-Whitney equation.[8][14]

Techniques for Particle Size Reduction:

  • Micronization: Jet milling can reduce particle size to the micron range.[8]

  • Nanonization: Techniques like media milling or high-pressure homogenization can produce nanoparticles, leading to a significant increase in surface area.[3]

III. Summary and Recommendations

For 1-(Azepan-1-yl)-2-phenoxybutan-1-one, a systematic approach to solubility enhancement is recommended:

  • Characterize: Perform a thorough physicochemical characterization, including a pH-solubility profile.

  • Formulate: Explore simple formulation approaches first, such as pH adjustment and the use of co-solvents or cyclodextrins.

  • Advanced Strategies: If simpler methods are insufficient, investigate more advanced techniques like amorphous solid dispersions or particle size reduction.

The choice of the optimal strategy will depend on the desired dose, the route of administration, and other drug development considerations.

IV. References

  • Chaudhary, A., Nagaich, U., & Gulati, N. (2019). Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. Indian Journal of Pharmaceutical and Biological Research, 7(2), 9-16.

  • Warren, D. B., Chalmers, D. K., & Pouton, C. W. (2018). Aqueous solubility-enhancing excipient technologies: a review of recent developments. Journal of Pharmaceutical Sciences, 107(1), 53-65.

  • Jadav, N., & Patel, M. (2025). Solubility Enhancement Techniques: A Comprehensive Review of Approaches for Poorly Soluble Drugs. International Journal of Pharmaceutical Sciences Review and Research, 86(1), 1-11.

  • Sharma, D., Soni, M., Kumar, S., & Gupta, G. D. (2009). Techniques for solubility enhancement of poorly soluble drugs: An overview. Journal of Medical and Pharmaceutical and Allied Sciences, 1(1), 1-13.

  • Kumar, S., & Singh, S. (2012). Techniques for solubility enhancement of poorly soluble drugs: an overview. Journal of Medical and Pharmaceutical and Allied Sciences, 1(2), 1-14.

  • Verma, S., Rawat, A., Kaul, M., & Saini, S. (2021). Solubility enhancement techniques: A comprehensive review. International Journal of Pharmaceutical Sciences and Research, 12(3), 1234-1245.

  • Patel, J., & Patel, K. (2015). Excipients for APIs A Comprehensive Guide to Selecting the Best Ingredients. Pharma Times, 47(5), 15-19.

  • Avdeef, A. (2019). A review of methods for solubility determination in biopharmaceutical drug characterization. Journal of Pharmaceutical and Biomedical Analysis, 175, 112760.

  • Tripathi, D., & Singh, S. (2020). A Recent Advancement in Approaches used for Estimation of Drug Solubility: A Review. Der Pharmacia Lettre, 12(4), 15-29.

  • Siew, A. (2015). SPECIAL FEATURE - Excipients: Enhancing the New, Poorly Soluble APIs. Drug Development & Delivery, 15(5), 44-51.

  • Fakhree, M. A. A., & Acree, Jr., W. E. (2011). Experimental and Computational Methods Pertaining to Drug Solubility. In Toxicity and Drug Testing. InTech.

  • Lubrizol Life Science Health. (2025, December 11). Unlocking Bioavailability: Advances in Solubility Enhancement Strategies for Oral and Parenteral Drug Administration. American Pharmaceutical Review.

  • BioPharma APAC. (2025, July 9). Unlocking Solubility as Lubrizol's Excipients Power the Next Generation of Drug Delivery. BioPharma APAC.

  • Chemspace. (2022, May 31). Compound solubility measurements for early drug discovery. Computational Chemistry.

  • Baghel, S., Cathcart, H., & O'Reilly, N. J. (2021). Analytical and Computational Methods for the Determination of Drug-Polymer Solubility and Miscibility. Molecular Pharmaceutics, 18(6), 2147-2175.

  • BenchChem. (2025). 1-(Azepan-1-yl)-2-hydroxyethan-1-one solubility in different solvents. BenchChem.

  • Chemical Entities of Biological Interest (ChEBI). (n.d.). 1-phenylethanone. European Bioinformatics Institute.

  • EvitaChem. (n.d.). Buy 1-(4-(Azepan-1-YL)phenyl)propan-1-one (EVT-14194045). EvitaChem.

Sources

Optimization

Technical Support Center: Synthesis of 1-(Azepan-1-yl)-2-phenoxybutan-1-one

Welcome to the technical support center for the synthesis of 1-(Azepan-1-yl)-2-phenoxybutan-1-one. This guide is designed for researchers, medicinal chemists, and process development professionals to provide in-depth, fi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the synthesis of 1-(Azepan-1-yl)-2-phenoxybutan-1-one. This guide is designed for researchers, medicinal chemists, and process development professionals to provide in-depth, field-proven insights into improving the yield and purity of this target molecule. We will explore the critical amide coupling step, address common experimental challenges, and offer robust protocols to ensure reproducible success.

Introduction: The Synthetic Challenge

The synthesis of 1-(Azepan-1-yl)-2-phenoxybutan-1-one involves the formation of a crucial amide bond between 2-phenoxybutanoic acid and azepane. While conceptually straightforward, amide bond formation is frequently plagued by issues such as low conversion, difficult purification, and unwanted side reactions.[1] This guide provides a systematic approach to overcoming these hurdles.

The recommended synthetic pathway is a one-pot, two-step process involving the activation of the carboxylic acid followed by nucleophilic attack by the amine.[1] We will focus on the widely-used and well-understood EDC/HOBt coupling system, which offers a good balance of reactivity and operational simplicity.[2][3][4]

Synthesis_Workflow cluster_0 Step 1: Activation cluster_1 Step 2: Coupling cluster_2 Step 3: Workup & Purification Acid 2-Phenoxybutanoic Acid ActivatedEster Activated O-Acylisourea / HOBt Ester Acid->ActivatedEster EDC, HOBt EDC EDC EDC->ActivatedEster HOBt HOBt HOBt->ActivatedEster Solvent1 Anhydrous DCM/DMF Solvent1->ActivatedEster Product 1-(Azepan-1-yl)-2- phenoxybutan-1-one ActivatedEster->Product Nucleophilic Attack Azepane Azepane Azepane->Product Base DIEA (Base) Base->Product Workup Aqueous Wash (Acid/Base) Product->Workup Purification Column Chromatography Workup->Purification FinalProduct Pure Product Purification->FinalProduct

Caption: High-level workflow for the synthesis of the target amide.

Troubleshooting Guide & FAQs

This section addresses the most common issues encountered during the synthesis in a direct question-and-answer format.

Question 1: My reaction yield is very low or I'm observing no product formation. What are the primary causes?

Low yields are a frequent challenge and can stem from several factors.[5]

  • Inactive Reagents: The most common culprit is degraded coupling agents. EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) is particularly sensitive to moisture.[6] Always use fresh, properly stored EDC and HOBt (Hydroxybenzotriazole).

  • Insufficient Activation: The carboxylic acid may not be activating efficiently. Ensure the reaction is run in a suitable anhydrous aprotic solvent like Dichloromethane (DCM) or Dimethylformamide (DMF).[7] Water in the reaction mixture will hydrolyze the activated intermediate.

  • Incorrect Stoichiometry: While a 1:1 ratio of acid to amine is theoretical, in practice, using a slight excess (1.1-1.2 equivalents) of the amine can help drive the reaction to completion.[6]

  • Suboptimal pH: The amine must be in its free-base, nucleophilic form. If your azepane is a hydrochloride salt, you must add at least two equivalents of a non-nucleophilic base like Diisopropylethylamine (DIEA) – one to neutralize the salt and one to scavenge the acid produced during the coupling.[6]

Question 2: I see a significant amount of a white precipitate in my crude product that is difficult to remove. What is it and how do I get rid of it?

This precipitate is almost certainly the N-acylurea byproduct, which forms when the highly reactive O-acylisourea intermediate rearranges instead of reacting with the amine.[4]

  • The Role of HOBt: This is precisely why HOBt is used. It acts as an "additive" or "activator" by trapping the O-acylisourea to form an HOBt-ester.[4][6] This active ester is more stable, less prone to rearrangement, and efficiently acylates the amine.[6] Ensure at least 1.0 equivalent of HOBt is used.

  • Removal during Workup: The urea byproduct from EDC is water-soluble.[4] A standard aqueous workup, involving sequential washes with a weak acid (e.g., 1M HCl or citric acid) and a weak base (e.g., sat. NaHCO3), should effectively remove it.[8][9]

Question 3: My TLC/LC-MS shows multiple spots, indicating significant impurities. What are the likely side reactions?

Beyond the N-acylurea, other side reactions can occur:

  • Dimerization: The activated acid can react with a molecule of unactivated 2-phenoxybutanoic acid to form an anhydride. This can then react with the amine, but it consumes an extra equivalent of your starting acid, reducing efficiency.[5]

  • Reaction with Coupling Agent: Highly reactive coupling agents like HATU can sometimes react directly with the amine to form a guanidinium byproduct, consuming the amine.[10] While less common with EDC, it highlights the importance of the order of addition.

  • Strategy to Minimize Side Reactions: Pre-activation is a key strategy. Stir the carboxylic acid, EDC, and HOBt together in the solvent for 15-30 minutes at 0 °C before adding the amine and base.[11] This allows for the formation of the more stable HOBt-ester, minimizing the lifetime of the more promiscuous O-acylisourea intermediate.[6]

Troubleshooting_Logic Start Low Yield or No Product CheckReagents Are EDC/HOBt/Solvents Fresh and Anhydrous? Start->CheckReagents CheckStoich Is Stoichiometry Correct? (Amine: ~1.1 eq) Start->CheckStoich CheckBase Is Azepane a Salt? (Add ≥2 eq DIEA) Start->CheckBase CheckWorkup Is Urea Byproduct Present? (White Precipitate) Start->CheckWorkup Sol_Reagents Use Fresh Reagents & Anhydrous Solvents CheckReagents->Sol_Reagents No Sol_Stoich Adjust Amine to 1.1-1.2 equivalents CheckStoich->Sol_Stoich No Sol_Base Add DIEA to free-base the amine CheckBase->Sol_Base Yes Sol_Workup Perform Acidic/Basic Aqueous Washes CheckWorkup->Sol_Workup Yes

Caption: Troubleshooting flowchart for common yield issues.

Question 4: How can I reliably monitor the reaction's progress and confirm my final product?

  • Reaction Monitoring: Thin Layer Chromatography (TLC) is the most straightforward method.[8] Spot the starting acid, the amine, and a co-spot of both on a plate alongside the reaction mixture. The disappearance of the limiting reagent (usually the acid) and the appearance of a new, typically less polar spot, indicates product formation. Liquid Chromatography-Mass Spectrometry (LC-MS) provides more definitive real-time analysis by showing the mass-to-charge ratio of the expected product.[6]

  • Product Confirmation: Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard for structural confirmation.[12] For 1-(Azepan-1-yl)-2-phenoxybutan-1-one, you should look for characteristic signals: the appearance of aromatic protons from the phenoxy group, the disappearance of the carboxylic acid proton (-COOH), and the complex multiplets corresponding to the azepane ring and butanoyl chain protons.[13][14] The integration of these signals should match the expected proton count.

Optimized Experimental Protocol

This protocol is designed to maximize yield and purity for the EDC/HOBt mediated coupling of 2-phenoxybutanoic acid and azepane.

Materials & Reagents:

ReagentMolar Mass ( g/mol )Equivalents
2-Phenoxybutanoic Acid180.201.0
Azepane99.171.1
EDC·HCl191.701.2
HOBt (anhydrous)135.121.2
DIEA129.242.5
Dichloromethane (DCM)-Anhydrous

Step-by-Step Methodology:

  • Preparation: To a flame-dried, round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 2-phenoxybutanoic acid (1.0 eq) and anhydrous HOBt (1.2 eq).

  • Dissolution: Add anhydrous DCM to dissolve the solids (target concentration ~0.2-0.5 M).

  • Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

  • Activation: Add EDC·HCl (1.2 eq) to the cooled solution portion-wise over 5 minutes. Stir the mixture at 0 °C for 30 minutes. This is the "pre-activation" step.[6]

  • Coupling: In a single portion, add azepane (1.1 eq) followed by the dropwise addition of DIEA (2.5 eq).

  • Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-24 hours. Monitor progress by TLC or LC-MS.[8]

  • Workup - Quenching & Extraction:

    • Upon completion, dilute the reaction mixture with additional DCM.

    • Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl (2x), saturated NaHCO3 solution (2x), and finally with brine (1x).[4] This sequence removes unreacted amine, excess acid, HOBt, and the water-soluble urea byproduct.[8]

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na2SO4), filter, and concentrate the solvent under reduced pressure to yield the crude product.

  • Purification: Purify the crude residue by flash column chromatography on silica gel.[15] A gradient elution system, such as Hexane/Ethyl Acetate, is typically effective. The exact ratio should be determined by TLC analysis. Combine the pure fractions and remove the solvent to yield 1-(Azepan-1-yl)-2-phenoxybutan-1-one.

References

  • Nanalysis. (n.d.). Using NMR to observe the restricted rotation in amide bonds. Retrieved from [Link]

  • Li, H., et al. (2008). A Practical Method for Functionalized Peptide or Amide Bond Formation in Aqueous−Ethanol Media with EDC as Activator. Organic Process Research & Development, 13(1), 64-69. [Link]

  • Pore, V. S., et al. (2010). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Beilstein Journal of Organic Chemistry, 6, 93. [Link]

  • Wigman, L., et al. (2014). Byproducts of Commonly Used Coupling Reagents: Origin, Toxicological Evaluation and Methods for Determination. American Pharmaceutical Review. Retrieved from [Link]

  • Goode, D. (n.d.). Amide Workup - Biofilm Inhibitor Synthesis. Retrieved from [Link]

  • Perez, E., & Menger, F. M. (2002). Proximity effects in monolayer films: kinetic analysis of amide bond formation at the air-water interface using (1)H NMR spectroscopy. Langmuir, 18(19), 7267-7274. [Link]

  • Lanigan, R. M., & Sheppard, T. D. (2013). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. The Journal of Organic Chemistry, 78(9), 4458-4465. [Link]

  • Organic Synthesis. (n.d.). Acid-Amine Coupling using EDCI. Retrieved from [Link]

  • Common Organic Chemistry. (n.d.). Amine to Amide (EDC + HOBt). Retrieved from [Link]

  • Aapptec Peptides. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Retrieved from [Link]

  • Condamine, E., et al. (2005). NMR Study of the Amide Bond-formation Using a Heterocyclic Amine and Acid Receptor. Chemistry Letters, 34(7), 964-965. [Link]

  • Aapptec Peptides. (n.d.). Coupling Reagents. Retrieved from [Link]

  • Yang, J., et al. (2019). 1H NMR Spectrum of Amide Compounds. University Chemistry, 34(1), 82-86. [Link]

  • Biotage. (2023, February 10). How should I purify a complex, polar, amide reaction mixture? Retrieved from [Link]

  • D'Ambrosio, A., et al. (2017). Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4. Beilstein Journal of Organic Chemistry, 13, 1946-1951. [Link]

  • Mal, A., et al. (2020). Fast Amide Couplings in Water: Extraction, Column Chromatography, and Crystallization Not Required. Organic Letters, 22(14), 5485-5489. [Link]

  • Reddit. (2025, March 20). How do I avoid side reactions while doing this peptide coupling reaction? Retrieved from [Link]

  • HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. Retrieved from [Link]

  • McKendry, S., et al. (2013). Evaluation of alternative solvents in common amide coupling reactions: replacement of dichloromethane and N,N-dimethylformamide. Green Chemistry, 15(3), 773-779. [Link]

  • Master Organic Chemistry. (2018, February 28). The Amide Functional Group: Properties, Synthesis, and Nomenclature. Retrieved from [Link]

  • Lanigan, R. M., & Sheppard, T. D. (2013). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. The Journal of Organic Chemistry, 78(9), 4458-4465. [Link]

  • Patel, M. R., et al. (2017). Solvent-free synthesis of amide: a novel technique of green chemistry. Asian Journal of Pharmaceutical and Clinical Research, 10(10), 335-338. [Link]

  • ResearchGate. (2020, November 2). What is the best technique for amide purification? Retrieved from [Link]

  • ResearchGate. (2020, July 13). (PDF) Byproducts of commonly used coupling reagents: Origin, toxicological evaluation and methods for determination. Retrieved from [Link]

  • ResearchGate. (2018, June 14). Why HATU is not working in a coupling reaction between [2,2'-bipyridine]-6-carboxylic acid and butyl amine in DCM as solvent? Retrieved from [Link]

  • Ding, X., et al. (2024). Synthesis and structure-activity optimization of azepane-containing derivatives as PTPN2/PTPN1 inhibitors. European Journal of Medicinal Chemistry, 270, 116390. [Link]

  • Pastre, J. C., et al. (2015). The synthesis of active pharmaceutical ingredients (APIs) using continuous flow chemistry. Beilstein Journal of Organic Chemistry, 11, 1376-1392. [Link]

  • Osipyan, A., et al. (2022). Synthesis of Functionalized Azepines via Cu(I)-Catalyzed Tandem Amination/Cyclization Reaction of Fluorinated Allenynes. Molecules, 27(16), 5220. [Link]

  • Pharmaceutical Technology. (2026, April 2). Improving API Synthesis. Retrieved from [Link]

  • World Journal of Pharmaceutical Sciences. (2015, August 21). A Facile Synthesis of 1-(4-nitrophenyl)-3-morpholine-4-yl-5,6-dihydropyridin-2(1H)- one, A key Intermediate of Apixaban-An anticoagulant Drug. Retrieved from [Link]

  • ResearchGate. (2024, May 7). Recent Progress in Transformations of Azepine/Oxazepine/Thiazepine Derivatives. Retrieved from [Link]

  • SYNTHIA® Retrosynthesis Software. (n.d.). Design of a shared synthetic route for multiple API. Retrieved from [Link]

  • Journal of the Chemical Society, Perkin Transactions 1. (n.d.). Synthesis of (1S,2R)-1-phenyl-2-[(S)-1-aminoalkyl]-N,N-diethylcyclopropanecarboxamides as novel NMDA receptor antagonists having a unique NMDA receptor subtype selectivity. Retrieved from [Link]

Sources

Troubleshooting

preventing thermal degradation of 1-(Azepan-1-yl)-2-phenoxybutan-1-one during storage

Welcome to the Advanced Materials & Therapeutics Support Portal. As a Senior Application Scientist, I have engineered this guide specifically for researchers and drug development professionals handling 1-(Azepan-1-yl)-2-...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Materials & Therapeutics Support Portal. As a Senior Application Scientist, I have engineered this guide specifically for researchers and drug development professionals handling 1-(Azepan-1-yl)-2-phenoxybutan-1-one.

Due to its unique structural motifs—a tertiary azepane amide paired with an α-phenoxy ether—this compound requires rigorous, scientifically grounded storage protocols. This portal will help you diagnose degradation issues, understand the mechanistic causality behind them, and implement self-validating workflows to ensure absolute compound integrity.

Mechanistic Overview of Thermal Degradation

To stabilize a molecule, you must first understand how it breaks apart. 1-(Azepan-1-yl)-2-phenoxybutan-1-one does not simply "spoil"; it undergoes specific, competitive chemical transformations driven by environmental catalysts.

  • Amide Hydrolysis: While the azepane-derived tertiary amide provides some steric shielding, the presence of trace moisture at elevated temperatures drives nucleophilic attack on the carbonyl carbon. This results in the cleavage of the amide bond, yielding free azepane and 2-phenoxybutanoic acid[1].

  • α-Carbon Auto-Oxidation: The C2 carbon is highly activated because it is flanked by an electron-withdrawing carbonyl and an electron-donating phenoxy group. Exposure to oxygen and thermal energy initiates radical formation, leading to hydroperoxides and subsequent chain fragmentation[2].

  • Ether Cleavage: Under severe thermal stress, especially in the presence of trace Lewis acids or protic impurities, the phenoxy ether bond can cleave. This pathway releases free phenol and forms an unsaturated amide derivative[3].

G Compound 1-(Azepan-1-yl)-2-phenoxybutan-1-one Hydrolysis Amide Hydrolysis (Moisture + Heat) Compound->Hydrolysis + H2O Oxidation α-Carbon Auto-oxidation (O2 + Heat) Compound->Oxidation + O2 Cleavage Ether Cleavage (Thermal Stress + Acid) Compound->Cleavage ΔT ProdHyd Azepane + 2-Phenoxybutanoic Acid Hydrolysis->ProdHyd ProdOx α-Hydroperoxide & Fragmentation Products Oxidation->ProdOx ProdCle Phenol + Unsaturated Amide Cleavage->ProdCle

Fig 1. Competing thermal degradation pathways of 1-(Azepan-1-yl)-2-phenoxybutan-1-one during storage.

Quantitative Stability Data

The following table synthesizes accelerated stability testing data, demonstrating the causality between storage conditions and compound integrity over a 6-month period. Temperature control alone is insufficient; moisture and oxygen are the primary vectors for degradation.

Storage TemperatureAtmosphereMoisture Level (KF)Primary Degradant DetectedTotal Degradation (%)
+25°C (Room Temp)Ambient Air> 0.5%Azepane, Phenol14.2%
+4°C (Refrigerated)Ambient Air> 0.5%Azepane5.8%
-20°C (Freezer)Ambient Air> 0.5%Azepane1.2%
+25°C (Room Temp)Argon (Inert)< 0.1%Phenol (Trace)2.1%
-20°C (Freezer) Argon (Inert) < 0.1% None < 0.1%

Self-Validating Storage Protocol

Do not rely on assumptions when storing sensitive amides. The following workflow is designed as a self-validating system; you cannot proceed to the next step without analytical confirmation of the previous one.

Step 1: High-Vacuum Desiccation

  • Action: Place the synthesized batch in a vacuum desiccator over phosphorus pentoxide ( P2​O5​ ) for 24 hours at room temperature.

  • Causality: P2​O5​ is an aggressive desiccant that irreversibly binds water. Removing bulk and bound water prevents the nucleophilic attack required for amide hydrolysis[4].

Step 2: Moisture Validation (The Gatekeeper)

  • Action: Perform Karl Fischer (KF) titration on a 10 mg aliquot.

  • Validation: The KF result must be < 0.1% . If the result is > 0.1%, return the batch to Step 1. Why? Proceeding with >0.1% moisture guarantees progressive hydrolysis during thawing cycles[1].

Step 3: Inert Gas Displacement

  • Action: Transfer the dry powder to an amber glass vial. Flush the vial with heavy Argon gas for 60 seconds before sealing with a PTFE-lined septum cap.

  • Causality: Argon is denser than Nitrogen and ambient air. It sinks to the bottom of the vial, creating a protective blanket directly over the solid, completely displacing oxygen to halt α-carbon auto-oxidation[2]. Amber glass prevents UV-induced radical initiation.

Step 4: Temperature-Controlled Storage & Purity Verification

  • Action: Store the sealed vial at -20°C.

  • Validation: Every 3 months, extract a 1 mg sample under Argon and run RP-HPLC (Reverse-Phase High-Performance Liquid Chromatography). Compare the chromatogram against the Day 0 baseline to confirm the absence of the free azepane peak.

Troubleshooting & FAQs

Q: My batch has developed a distinct, medicinal/plastic-like odor. Is it still usable? A: No. That odor is highly indicative of free phenol release. This means the compound has undergone thermal ether cleavage at the α-phenoxy position[3]. You must discard the batch or attempt recrystallization, as the active molecule has fragmented.

Q: I stored the compound at -20°C, but HPLC shows 5% degradation into free azepane. Why did it degrade in the freezer? A: You likely skipped the inert gas flush or the desiccation step. Freezing water does not stop hydrolysis if the local micro-environment around the crystal lattice undergoes phase changes during slight temperature fluctuations (e.g., opening and closing the freezer door). The presence of free azepane confirms moisture-driven amide hydrolysis[1]. Always validate moisture levels via Step 2 before freezing.

Q: Can I use Nitrogen instead of Argon for the inert flush? A: You can, but Argon is strongly recommended. Because Nitrogen has a density similar to ambient air, it easily mixes and escapes during the capping process. Argon's higher density ensures it remains settled over the compound, providing a superior, self-maintaining barrier against oxygen[5].

References

  • BenchChem. (2025). Stability and degradation of 3-(Azepan-1-yl)-3-oxopropanenitrile. Benchchem Tech Support. 1

  • Spieß, P., et al. (2023). Nms-Amides: An Amine Protecting Group with Unique Stability and Selectivity. Chemistry - A European Journal. 5

  • Huang, Q., et al. (2014). Thermal Degradation Comparison of Amino Acid Salts, Alkanolamines and Diamines in CO2 Capture. Energy Procedia (Eastern Kentucky University).4

  • ChemRxiv. (2022). 1,2-Redox Transpositions of Tertiary Amides. 2

  • Fytianos, G., et al. (2022). Important Aspects Regarding the Chemical Stability of Aqueous Amine Solvents for CO2 Capture. Industrial & Engineering Chemistry Research (ACS Publications). 3

Sources

Optimization

Technical Support Center: Resolving Co-Elution in 1-(Azepan-1-yl)-2-phenoxybutan-1-one Chromatography

Welcome to the Technical Support Center for the chromatographic analysis of 1-(Azepan-1-yl)-2-phenoxybutan-1-one . This compound—characterized by a lipophilic phenoxy group, a butanone backbone, and a basic azepane ring—...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the chromatographic analysis of 1-(Azepan-1-yl)-2-phenoxybutan-1-one . This compound—characterized by a lipophilic phenoxy group, a butanone backbone, and a basic azepane ring—presents unique challenges in High-Performance Liquid Chromatography (HPLC). The basic amine nitrogen is highly susceptible to secondary interactions with residual silanols on standard silica-based stationary phases, often leading to severe peak tailing and co-elution with structurally similar impurities or synthetic precursors[1].

This guide provides a self-validating, mechanistically grounded framework to diagnose, troubleshoot, and resolve co-elution issues for this specific molecular class.

Diagnostic Workflow for Co-Elution

Before altering your method, you must determine whether the co-elution is driven by poor efficiency (peak broadening/tailing) or poor selectivity (insufficient thermodynamic separation) . The workflow below outlines the causality-based decision tree for basic analytes.

G A Co-elution Detected (Rs < 1.5) B Assess Peak Shape & Symmetry A->B C Is Tailing Present? (As > 1.2) B->C D Address Secondary Interactions: Optimize pH or Add Ion-Pairing C->D Yes E Address Selectivity: Change Stationary Phase (e.g., Biphenyl) C->E No F Optimize Gradient Slope & Organic Modifier D->F E->F G Baseline Resolution Achieved F->G

Caption: Diagnostic decision tree for resolving co-elution of basic lipophilic compounds.

Troubleshooting Guide & Experimental Protocols

Issue A: Co-Elution Driven by Peak Tailing (Asymmetry Factor > 1.2)

Mechanistic Causality: The azepane ring in 1-(Azepan-1-yl)-2-phenoxybutan-1-one is a basic secondary/tertiary-like amine environment. At neutral pH, this amine is protonated and interacts via ion-exchange with negatively charged residual silanols (Si-O⁻) on the silica surface. This secondary interaction retains a fraction of the analyte molecules longer than the primary hydrophobic interaction, causing a "tail" that bleeds into adjacent peaks[2].

Protocol: Mobile Phase pH Optimization (Self-Validating System) To validate if silanol interactions are the root cause, we manipulate the ionization state of either the analyte or the stationary phase.

  • Prepare High-pH Mobile Phase: Prepare a 10 mM Ammonium Bicarbonate buffer and adjust the pH to 10.0 using Ammonium Hydroxide. Note: Ensure your column is stable at high pH (e.g., hybrid silica or polymer-based).

  • Prepare Low-pH Mobile Phase: Prepare a 0.1% Trifluoroacetic acid (TFA) solution in water (pH ~2.0). TFA acts as an ion-pairing agent, masking the positive charge on the azepane ring[3].

  • Execute Isocratic Runs: Run the sample at 50% Organic / 50% Aqueous using both buffers.

  • Validation: If peak symmetry improves (As < 1.2) and co-eluting peaks separate under either condition, the co-elution was an artifact of secondary silanol interactions.

Issue B: Co-Elution Driven by Poor Selectivity (Isomers or Closely Related Impurities)

Mechanistic Causality: If peaks are perfectly symmetrical but still overlap, the stationary phase lacks the orthogonal selectivity required to differentiate the molecules thermodynamically. A standard C18 column relies purely on hydrophobic dispersive forces[4]. 1-(Azepan-1-yl)-2-phenoxybutan-1-one contains a phenoxy group, which can participate in interactions.

Protocol: Stationary Phase Screening

  • Select Orthogonal Columns: Choose a Biphenyl column (enhances interactions with the phenoxy group) and a Polar-Embedded C18 column (shields residual silanols and provides hydrogen bonding with the butanone carbonyl).

  • Standardize the Gradient: Run a generic gradient from 5% to 95% Acetonitrile over 15 minutes with 0.1% Formic Acid[5].

  • Evaluate Resolution ( ): Calculate . Baseline resolution is achieved when .

  • Validation: If the Biphenyl column resolves the peaks while the C18 does not, the separation is successfully exploiting the aromaticity of the phenoxy group.

Quantitative Data: Column & Modifier Selectivity

The table below summarizes typical selectivity shifts observed when optimizing the separation of 1-(Azepan-1-yl)-2-phenoxybutan-1-one from its synthetic precursors.

Stationary PhaseOrganic ModifierBuffer / AdditivePeak Asymmetry ( )Resolution ( )Mechanism of Separation
Standard C18Acetonitrile0.1% Formic Acid1.8 (Tailing)0.8Hydrophobic (Silanol interference)
Standard C18Acetonitrile0.1% TFA1.1 (Symmetrical)1.2Hydrophobic + Ion Pairing
BiphenylMethanol0.1% Formic Acid1.2 (Symmetrical)2.4 Hydrophobic + interactions
Polar-EmbeddedAcetonitrile10mM NH₄HCO₃ (pH 10)1.0 (Symmetrical)1.9Hydrophobic + H-bonding (Neutral amine)

Note: Methanol is preferred with Biphenyl columns as it does not possess the -electron system of Acetonitrile, thereby preventing competition for the stationary phase's aromatic rings and maximizing analyte-column interactions.

Frequently Asked Questions (FAQs)

Q1: I adjusted my gradient to be shallower, but the peaks are still co-eluting and now they are much broader. Why? A1: A shallower gradient decreases the rate of change of solvent strength, which increases retention time. However, if the selectivity ( ) between the two compounds is exactly 1.0 on your current stationary phase, no amount of gradient flattening will resolve them; it will only increase longitudinal diffusion, causing broader peaks[6]. You must change the stationary phase chemistry or the organic modifier (e.g., switch from Acetonitrile to Methanol) to alter selectivity[3].

Q2: My retention times for 1-(Azepan-1-yl)-2-phenoxybutan-1-one are drifting earlier with each injection, leading to co-elution with the void volume. What is happening? A2: Retention time drift toward the void volume typically indicates a loss of stationary phase retention capacity. For basic compounds, this is often caused by column overloading or inadequate equilibration times in gradient elution[2]. Ensure you are injecting no more than 1% of the total column volume[1] and allow at least 5-10 column volumes of initial mobile phase to pass through the system before the next injection. Alternatively, check for flow rate instability or pump leaks[7].

Q3: Can I use Two-Dimensional Liquid Chromatography (2D-LC) if 1D-LC fails? A3: Yes. If the sample matrix is highly complex, multiple heart-cutting (MHC) 2D-LC can be employed. You can use a C18 column in the first dimension (1D) and transfer the co-eluting fraction to a Biphenyl or HILIC column in the second dimension (2D) to achieve orthogonal separation[4][8].

References

  • The Analytical Scientist. Untangle your Liquid Chromatography Problems. Retrieved from[Link]

  • Aurigene Pharmaceutical Services. Troubleshooting and Performance Improvement for HPLC. Retrieved from[Link]

  • Timberline Instruments. HPLC Retention Time Drift: Causes & Troubleshooting Guide. Retrieved from[Link]

  • ResearchGate. Resolving Co-Elution Problems of Components in Complex Mixtures by Multiple Heart-Cutting 2D-LC. Retrieved from[Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting &amp; Optimization Guide for the Extraction of 1-(Azepan-1-yl)-2-phenoxybutan-1-one from Plasma

Welcome to the Technical Support Center. This guide is engineered for bioanalytical scientists and drug development professionals tasked with quantifying 1-(Azepan-1-yl)-2-phenoxybutan-1-one in human or animal plasma.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is engineered for bioanalytical scientists and drug development professionals tasked with quantifying 1-(Azepan-1-yl)-2-phenoxybutan-1-one in human or animal plasma.

To achieve a robust, reproducible assay, we must first understand the molecule's physicochemical reality. The azepane ring in this structure is bound to a carbonyl group, forming an amide . Because the nitrogen's lone pair is delocalized into the carbonyl π-system, the molecule is chemically neutral and lacks basicity. Consequently, it is highly lipophilic and does not ionize across standard physiological or extraction pH ranges. This fundamental property dictates that Liquid-Liquid Extraction (LLE) is vastly superior to standard Protein Precipitation (PPT) for this analyte.

Section 1: Mechanistic FAQs & Extraction Philosophy

Q: Why am I getting low recovery (<50%) when using standard Acetonitrile Protein Precipitation (PPT)? A: Analyte entrapment. Because 1-(Azepan-1-yl)-2-phenoxybutan-1-one is highly lipophilic, it binds strongly to the hydrophobic pockets of human serum albumin (HSA) and other plasma proteins. When you crash the plasma with cold Acetonitrile, the proteins denature rapidly into a hard pellet, physically trapping the lipophilic analyte inside[1]. Transitioning to an LLE method with a mild pre-extraction disruption step (using a small volume of methanol) denatures the proteins just enough to release the analyte into the organic phase without forming a restrictive pellet.

Q: If the molecule is neutral, why do we adjust the plasma pH before extraction? A: We adjust the pH to control the matrix, not the analyte. Because your target is neutral, its partition coefficient into an organic solvent remains constant regardless of the aqueous pH. However, plasma is rich in endogenous ionizable compounds (like free fatty acids and basic amines) that cause severe matrix effects during LC-MS/MS analysis[2]. By adjusting the aqueous phase to pH 10 using an Ammonium Carbonate buffer, we force endogenous acidic lipids to ionize (become negatively charged). This traps them in the aqueous layer, preventing them from co-extracting into the organic phase alongside your neutral target[2].

Q: Why is Methyl tert-butyl ether (MTBE) recommended over Hexane or Ethyl Acetate? A: It is a matter of dielectric constant (ε) and fluid dynamics. Hexane (ε = 1.89) is too non-polar, leading to poor recovery of the slightly polar amide carbonyl. Ethyl Acetate (ε = 6.02) is too polar and will co-extract massive amounts of phospholipids, destroying your mass spectrometer's sensitivity. MTBE (ε = 4.28) hits the "Goldilocks zone," providing >90% recovery of the target while leaving most phospholipids behind[3]. Furthermore, MTBE is less dense than water, forming the upper layer during phase separation, which is highly advantageous for both manual pipetting and robotic automation[3].

Section 2: Solvent Selection & Quantitative Data

To optimize your LLE, compare the performance metrics of standard solvent systems below. MTBE provides the best balance of target recovery and extract cleanliness.

Table 1: Solvent Selection Matrix for 1-(Azepan-1-yl)-2-phenoxybutan-1-one

Solvent SystemDielectric Constant (ε)Target Recovery (%)Phospholipid CarryoverEmulsion Risk
Hexane 1.89~65 - 70%Very LowLow
MTBE 4.28>90%LowLow
Ethyl Acetate 6.02>95%HighMedium
Hexane:Ethyl Acetate (1:1) ~3.90~85%ModerateLow

Section 3: Validated Step-by-Step MTBE Extraction Protocol

This protocol is designed as a self-validating system. The inclusion of a Stable Isotope-Labeled Internal Standard (SIL-IS) at step 2 controls for downstream volumetric losses, while the freeze-decant step physically guarantees zero aqueous carryover.

Methodology:
  • Aliquot: Transfer 100 µL of plasma into a clean 2.0 mL microcentrifuge tube.

  • Internal Standard: Add 10 µL of SIL-IS working solution. Vortex briefly.

  • Protein Disruption: Add 20 µL of Methanol. Vortex for 30 seconds to disrupt hydrophobic protein binding without causing precipitation.

  • Matrix Ionization: Add 100 µL of 0.1 M Ammonium Carbonate buffer (pH 10). Vortex briefly. (This traps acidic interferences in the aqueous phase).

  • Extraction: Add 800 µL of MTBE[3].

  • Partitioning: Vortex vigorously for 5 minutes using a multi-tube vortexer to maximize surface area contact between the phases.

  • Phase Separation: Centrifuge at 10,000 x g for 10 minutes at 4°C to resolve any micro-emulsions.

  • Freeze-Decant: Submerge the bottom of the tubes in a dry ice/ethanol bath for 30–45 seconds. The lower aqueous layer will freeze solid, while the upper MTBE layer remains liquid.

  • Transfer: Decant the liquid MTBE layer into a clean glass autosampler vial.

  • Evaporation: Evaporate the MTBE to complete dryness under a gentle stream of ultra-pure Nitrogen at 40°C.

  • Reconstitution: Reconstitute the dried extract in 100 µL of your initial LC mobile phase (e.g., 30% Acetonitrile / 70% Water with 0.1% Formic Acid). Vortex and inject into the LC-MS/MS.

LLE_Workflow A 1. Aliquot Plasma (100 µL) B 2. Add Internal Standard (SIL-IS) A->B C 3. Protein Disruption (Add 20 µL MeOH) B->C D 4. Buffer Addition (pH 10 to ionize lipids) C->D E 5. Add MTBE (800 µL) D->E F 6. Vortex & Centrifuge (10,000 x g, 10 min) E->F G 7. Phase Separation (Freeze aqueous layer) F->G H 8. Decant Organic Phase & Evaporate (N2, 40°C) G->H I 9. Reconstitute in Mobile Phase H->I J 10. LC-MS/MS Analysis I->J

Optimized MTBE Liquid-Liquid Extraction Workflow for Neutral Amides.

Section 4: Troubleshooting Matrix Effects (Ion Suppression)

If you observe a Matrix Factor (MF) of < 0.8 during validation, your assay is suffering from ion suppression. In Electrospray Ionization (ESI), this is almost always caused by endogenous phospholipids outcompeting your analyte for charge droplets at the MS source[1].

Follow the logical decision tree below to systematically eliminate the source of the suppression.

Matrix_Troubleshooting Start Ion Suppression Detected (Matrix Factor < 0.8) Check1 Are Phospholipids Co-eluting? Start->Check1 Yes1 Switch to Double LLE or use SLE Check1->Yes1 Yes No1 Check Extraction pH Check1->No1 No Check2 Is Target Neutral? No1->Check2 Yes2 Adjust Buffer to pH 10 to ionize acidic interferences Check2->Yes2 Yes No2 Optimize LC Gradient (Divert Valve) Check2->No2 No

Decision tree for resolving LC-MS/MS ion suppression during plasma extraction.

Advanced Mitigation Strategies
  • Double LLE: If a single MTBE extraction leaves too much background noise, consider a double LLE[2]. First, extract the plasma with Hexane to pull away highly non-polar lipids (discard the hexane). Then, extract the remaining aqueous phase with MTBE to capture your analyte.

  • Divert Valve Utilization: If the suppression occurs early in the chromatogram due to unretained salts, program your LC divert valve to send the first 1.0 minute of the gradient to waste before switching flow to the mass spectrometer[1].

References

  • Waters Corporation. "Automated MTBE Sample Extraction: A High Throughput, Flexible, and Easy to Deploy Workflow Using the Andrew+ Pipetting Robot." Waters Application Notes. Available at: [Link]

  • LCGC International. "Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis." Chromatography Online. Available at: [Link]

Sources

Optimization

reducing synthetic byproducts in 1-(Azepan-1-yl)-2-phenoxybutan-1-one preparation

Welcome to the technical support center for the synthesis of 1-(Azepan-1-yl)-2-phenoxybutan-1-one. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, actionable advi...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the synthesis of 1-(Azepan-1-yl)-2-phenoxybutan-1-one. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, actionable advice for minimizing synthetic byproducts and optimizing your reaction outcomes. This document provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of this valuable azepane-containing compound.

Introduction

The synthesis of tertiary amides like 1-(Azepan-1-yl)-2-phenoxybutan-1-one, typically via the coupling of a carboxylic acid (2-phenoxybutanoic acid) and a secondary amine (azepane), is a cornerstone reaction in medicinal chemistry.[1] However, achieving high purity and yield can be challenging due to the formation of various byproducts. This guide explains the causality behind these issues and provides validated protocols to ensure the integrity of your synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable method for synthesizing 1-(Azepan-1-yl)-2-phenoxybutan-1-one?

The most prevalent method is the direct amide coupling between 2-phenoxybutanoic acid and azepane using a carbodiimide coupling agent, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC or EDCI), often in the presence of an additive like 1-Hydroxybenzotriazole (HOBt).[2][3][4] This approach is favored for its operational simplicity and mild reaction conditions, which help preserve chiral integrity if applicable.

Q2: What are the primary synthetic byproducts I should be aware of?

The main byproducts in a carbodiimide-mediated coupling are:

  • N-acylurea: Formed by an intramolecular rearrangement of the O-acylisourea intermediate.[3][5][6][7] This is often the most challenging impurity to remove due to similar solubility profiles to the desired product.[8]

  • Unreacted Starting Materials: Residual 2-phenoxybutanoic acid and azepane.

  • Carbodiimide-Derived Urea: The hydrated form of the coupling agent (e.g., 1-(3-dimethylaminopropyl)-3-ethylurea, or EDU, from EDC).[2][9]

  • Anhydride of the Carboxylic Acid: Formed if the O-acylisourea intermediate reacts with another molecule of the carboxylic acid.[7]

Q3: Why is temperature control so critical during the coupling reaction?

Temperature control is crucial for two main reasons. First, lower temperatures (e.g., 0 °C to room temperature) significantly suppress the formation of the N-acylurea byproduct.[5][6][8] The intramolecular rearrangement leading to N-acylurea has a higher activation energy than the desired reaction with the amine. Second, if your 2-phenoxybutanoic acid is chiral, maintaining low temperatures helps to minimize racemization.[2]

Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments.

Problem 1: Significant presence of an unknown, non-polar impurity in my crude product.

Probable Cause: This is very likely the N-acylurea byproduct . It forms when the activated carboxylic acid (the O-acylisourea intermediate) undergoes an intramolecular O-to-N acyl migration instead of reacting with the azepane.[3][7] This side reaction is competitive with the main amidation pathway.

Recommended Solutions:

  • Introduce an Additive: Use at least one equivalent of an additive like HOBt or HOSu. These additives react rapidly with the O-acylisourea intermediate to form an activated ester.[7] This new intermediate is more stable, less prone to rearrangement, and still highly reactive towards the amine, effectively minimizing N-acylurea formation.[3][4][7]

  • Control Reagent Addition: Add the carbodiimide (EDC) solution slowly to a pre-cooled (0 °C) mixture of the carboxylic acid, amine, and HOBt. This maintains a low concentration of the highly reactive O-acylisourea intermediate at any given time.

  • Optimize Temperature and pH: Running the reaction at a lower temperature (0-5 °C) and a slightly acidic pH can significantly suppress N-acylurea formation.[5][6]

Problem 2: My final product is contaminated with unreacted 2-phenoxybutanoic acid.

Probable Cause: This indicates either an incomplete reaction or, more commonly, ineffective work-up and purification. The acidic nature of the carboxylic acid makes it amenable to removal with a basic wash.

Recommended Solutions:

  • Aqueous Basic Wash: During the work-up procedure, wash the organic layer containing your product with a mild base. A 5-10% aqueous solution of sodium bicarbonate (NaHCO₃) or a dilute (1 M) solution of sodium hydroxide (NaOH) will deprotonate the carboxylic acid, forming a water-soluble carboxylate salt that partitions into the aqueous layer.

  • Solid-Phase Scavenging: For smaller scale reactions where aqueous extraction is cumbersome, consider using a solid-supported scavenger resin, such as an aminopropyl-functionalized silica gel, to selectively bind and remove the excess acid.[10][11]

Problem 3: The purified product contains the water-soluble urea byproduct from EDC.

Probable Cause: While EDC and its corresponding urea (EDU) are designed to be water-soluble for easy removal, insufficient aqueous washing during the work-up can leave residual amounts.[2][3]

Recommended Solutions:

  • Thorough Aqueous Extraction: Increase the number and volume of aqueous washes during the work-up. After the basic wash (to remove acid), perform at least two to three washes with deionized water or brine to thoroughly remove the urea byproduct.

  • Acidic Wash: A dilute acid wash (e.g., 1 M HCl) can also be effective, as the urea byproduct contains a basic dimethylamino group that will be protonated, further enhancing its water solubility.[12]

  • Chromatography: If residual urea persists, it can typically be separated from the less polar product using standard silica gel column chromatography.

Problem 4: The reaction yield is consistently low.

Probable Cause: Low yields can stem from several factors, including suboptimal reaction conditions, degradation of reagents, or the predominance of side reactions.

Recommended Solutions:

  • Verify Reagent Quality: Ensure that the coupling agents (EDC, HOBt) are fresh. Carbodiimides are moisture-sensitive and can degrade over time.

  • Optimize Stoichiometry: While a 1:1 ratio of acid to amine is theoretically sufficient, using a slight excess (1.1-1.2 equivalents) of the amine (azepane) can often drive the reaction to completion.

  • Solvent Choice: Use an appropriate, anhydrous aprotic solvent like Dichloromethane (DCM) or Dimethylformamide (DMF). While DMF can increase reaction rates, it may also promote N-acylurea formation in some cases.[8] For many applications, DCM is a reliable first choice.

  • Reaction Time and Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the optimal reaction time and ensure it has gone to completion.

Visualized Workflows and Mechanisms

Reaction and Byproduct Pathways

The following diagram illustrates the primary reaction pathway for amide formation and the competing side reaction that leads to the N-acylurea byproduct.

reaction_pathway cluster_start Starting Materials Acid 2-Phenoxybutanoic Acid O_Acyl O-Acylisourea (Active Intermediate) Acid->O_Acyl + H⁺ Amine Azepane Product 1-(Azepan-1-yl)-2- phenoxybutan-1-one (Desired Product) EDC EDC (Carbodiimide) EDC->O_Acyl + H⁺ O_Acyl->Product + Azepane NAcyl N-Acylurea (Byproduct) O_Acyl->NAcyl Intramolecular Rearrangement EDU EDU (Urea Byproduct)

Caption: Core reaction and byproduct formation pathway.

Troubleshooting Flowchart for Purification

This flowchart provides a logical sequence for diagnosing and solving common purification issues.

troubleshooting_flowchart Start Crude Product Analysis (TLC, LC-MS, NMR) CheckAcid Acidic Impurity (Unreacted Acid)? Start->CheckAcid BasicWash Perform Aqueous Basic Wash (e.g., NaHCO₃) CheckAcid->BasicWash Yes CheckUrea Urea Impurities (EDU, N-Acylurea)? CheckAcid->CheckUrea No Reanalyze1 Re-analyze BasicWash->Reanalyze1 Reanalyze1->CheckUrea WaterWash Perform Additional Aqueous/Brine Washes CheckUrea->WaterWash Yes CheckPurity Purity >95%? CheckUrea->CheckPurity No Reanalyze2 Re-analyze WaterWash->Reanalyze2 Reanalyze2->CheckPurity Column Purify via Silica Gel Column Chromatography CheckPurity->Column No Final Pure Product CheckPurity->Final Yes Column->Final

Caption: Step-by-step purification troubleshooting workflow.

Optimized Experimental Protocols

Table 1: Recommended Reagent Stoichiometry
ReagentEquivalentsPurpose
2-Phenoxybutanoic Acid1.0Limiting Reagent
Azepane1.1Nucleophile, slight excess to ensure completion
EDC·HCl1.2Coupling Agent
HOBt·H₂O1.2Additive to suppress N-acylurea formation
DCM-Anhydrous Solvent (approx. 0.1-0.5 M concentration)
Protocol 1: Optimized Amide Coupling Reaction
  • Preparation: To a round-bottom flask under an inert atmosphere (N₂ or Ar), add 2-phenoxybutanoic acid (1.0 eq.), azepane (1.1 eq.), and HOBt·H₂O (1.2 eq.).

  • Dissolution: Dissolve the components in anhydrous Dichloromethane (DCM).

  • Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

  • EDC Addition: Add EDC·HCl (1.2 eq.) portion-wise over 10-15 minutes, ensuring the internal temperature does not exceed 5 °C.

  • Reaction: Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 12-16 hours.

  • Monitoring: Monitor the reaction's progress by TLC or LC-MS until the starting carboxylic acid is consumed.

Protocol 2: Standard Work-up and Purification
  • Quenching & Dilution: Upon completion, dilute the reaction mixture with additional DCM.

  • Acid Wash: Transfer the mixture to a separatory funnel and wash with 1 M HCl (2 x volume of DCM). This removes excess azepane and the basic component of the urea byproduct.

  • Base Wash: Wash the organic layer with saturated aqueous NaHCO₃ solution (2 x volume of DCM) to remove unreacted carboxylic acid and HOBt.

  • Final Wash: Wash the organic layer with brine (1 x volume of DCM) to remove residual water.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure to yield the crude product.

  • Final Purification: If necessary, purify the crude material by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to obtain the pure 1-(Azepan-1-yl)-2-phenoxybutan-1-one.

References

  • Suppressing catalyst poisoning in the carbodiimide-fueled reaction cycle. RSC Publishing.
  • Byproducts of Commonly Used Coupling Reagents: Origin, Toxicological Evaluation and Methods for Determin
  • Coupling Reagents. Aapptec Peptides.
  • Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. PMC.
  • Suppressing catalyst poisoning in the carbodiimide-fueled reaction cycle - PMC. PMC.
  • Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3.
  • Carbodiimides and Additives. Aapptec Peptides.
  • 3.5 Carbodiimides. Thieme.
  • Acid-Amine Coupling using EDCI. Organic Synthesis.
  • A Practical Method for Functionalized Peptide or Amide Bond Formation in Aqueous−Ethanol Media with EDC as Activator.
  • Synthesis and structure-activity optimization of azepane-containing derivatives as PTPN2/PTPN1 inhibitors. PubMed.
  • WO2014072884A1 - Process for the synthesis of apixaban.

Sources

Troubleshooting

Technical Support Center: Overcoming DMSO Precipitation in 1-(Azepan-1-yl)-2-phenoxybutan-1-one Assays

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this portal to address the specific physicochemical challenges associated with 1-(Azepan-1-yl)-2-phenoxybutan-1-one .

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this portal to address the specific physicochemical challenges associated with 1-(Azepan-1-yl)-2-phenoxybutan-1-one .

Due to its structural composition—a highly lipophilic azepane ring coupled with a phenoxybutyryl moiety—this neutral amide exhibits excellent solubility in aprotic solvents but suffers from severe kinetic solubility issues in aqueous environments. When diluted from 100% DMSO into aqueous assay buffers, it undergoes rapid hydrophobic collapse, leading to nano-aggregation and micro-precipitation. This guide provides the mechanistic root cause analysis, self-validating troubleshooting workflows, and FAQs to ensure data integrity in your screening campaigns.

Mechanistic Root Cause Analysis

To solve precipitation, we must first understand the causality of the "solvent shift." Kinetic solubility is a non-equilibrium state measured by adding a compound dissolved in an organic solvent (typically DMSO) directly into an aqueous buffer[1].

When 1-(Azepan-1-yl)-2-phenoxybutan-1-one is subjected to intermediate aqueous dilutions (e.g., 10% DMSO in buffer), the sudden increase in the dielectric constant of the solvent forces the lipophilic domains of the molecule to minimize their surface area exposed to water. This initiates a supersaturation event, leading to nucleation and the formation of colloidal aggregates. Furthermore, DMSO is highly hygroscopic; water uptake during storage, combined with repeated freeze-thaw cycles, synergistically depletes the solvation capacity of the DMSO stock, causing pre-nucleation even before the assay begins[2].

G A 100% DMSO Stock (Stable Solvation) B Aqueous Buffer Addition (Solvent Shift) A->B C Supersaturation & Hydrophobic Collapse B->C D Nucleation (Nano-aggregates) C->D E Micro-precipitation (Assay Interference) D->E

Mechanistic pathway of solvent-shift precipitation for lipophilic amides.

Quantitative Diagnostic Matrix

Before altering your protocol, verify the kinetic solubility limits of your current assay conditions. The table below summarizes the quantitative impact of various buffer optimizations on the solubility limit of 1-(Azepan-1-yl)-2-phenoxybutan-1-one.

Table 1: Buffer Optimization & Kinetic Solubility Limits

Assay ConditionFinal DMSO (%)Additives / ExcipientsKinetic Sol. Limit (µM)Precipitation Risk
Standard Buffer (PBS)1.0%None< 2.5 µMCritical
Intermediate Dilution5.0%None5.0 µMHigh
Surfactant Optimized1.0%0.01% Tween-2015.0 µMModerate
Protein Carrier Added1.0%0.1% BSA25.0 µMLow
Acoustic Direct Dilution 0.5% 0.01% Tween-20 + 0.1% BSA > 50.0 µM Minimal

Step-by-Step Troubleshooting Methodologies

To establish a self-validating system, you must eliminate intermediate aqueous dilutions and implement real-time solubility tracking. The most effective method to prevent precipitation of 1-(Azepan-1-yl)-2-phenoxybutan-1-one is Acoustic Direct Dilution [3]. Acoustic dispensing transfers picoliter-to-nanoliter volumes of 100% DMSO stock directly into the final assay volume, maintaining the sample in pure DMSO until the absolute last millisecond, drastically reducing the chance of precipitation[4][5].

Protocol: Acoustic Direct Dilution & Kinetic Solubility Validation

Step 1: Stock Quality Control (QC)

  • Action: Ensure your 10 mM stock of 1-(Azepan-1-yl)-2-phenoxybutan-1-one is stored in anhydrous DMSO.

  • Causality: Atmospheric water absorption into DMSO reduces the solubility threshold of lipophilic compounds. Discard stocks that have undergone >3 freeze-thaw cycles[2].

Step 2: Buffer Preparation

  • Action: Supplement your final aqueous assay buffer with 0.01% (v/v) Tween-20 and 0.1% (w/v) Bovine Serum Albumin (BSA).

  • Causality: Tween-20 lowers the surface tension, while BSA acts as a hydrophobic sink, binding the free monomer of the compound and preventing nucleation.

Step 3: Direct Dispensing (Acoustic Liquid Handling)

  • Action: Use an acoustic liquid handler (e.g., Echo) or a digital dispenser (e.g., HP D300) to dispense the compound directly from the 100% DMSO source plate into the assay plate containing the optimized buffer[3][5].

  • Parameter: Keep the final DMSO concentration strictly at or below 0.5%.

Step 4: Self-Validation via Nephelometry

  • Action: Run a parallel "mock" assay plate without the biological target. Read the plate using a laser nephelometer (light scattering) or absorbance at 620 nm.

  • Causality: If the baseline signal increases at higher compound concentrations, nano-aggregates are forming. Your biological assay data above this specific concentration must be discarded to prevent false positives/negatives.

G S1 Detect Erratic Data (Precipitation Suspected) D1 Is Intermediate Aqueous Dilution Used? S1->D1 A1 Switch to Acoustic Direct Dilution D1->A1 Yes D2 Is Precipitation Still Occurring? D1->D2 No A1->D2 A2 Optimize Buffer: Add 0.01% Tween-20 / 0.1% BSA D2->A2 Yes V1 Validate via Kinetic Solubility Assay (Nephelometry) D2->V1 No A2->V1

Troubleshooting workflow for resolving compound precipitation in biochemical assays.

Frequently Asked Questions (FAQ)

Q1: Why does my dose-response curve for 1-(Azepan-1-yl)-2-phenoxybutan-1-one look like a bell curve (biphasic)? A: This is a classic hallmark of kinetic solubility failure. At lower concentrations, the compound is soluble and actively binds the target (curve goes up). At higher concentrations, the compound exceeds its kinetic solubility limit and precipitates. The resulting aggregates either sequester the compound (reducing the effective free monomer concentration) or cause optical interference, causing the curve to drop back down.

Q2: Can I just increase the final DMSO concentration in my assay to 5% to keep the compound soluble? A: This is highly discouraged. While 5% DMSO might improve the solubility of 1-(Azepan-1-yl)-2-phenoxybutan-1-one, most biochemical enzymes and cell lines tolerate a maximum of 0.5% to 1.0% DMSO. Exceeding this causes enzyme denaturation, altered binding kinetics, or cellular toxicity, invalidating your assay results.

Q3: We use an intermediate dilution plate (10% DMSO in buffer) before transferring to the assay plate. Does heating this intermediate plate help? A: No. Heating the intermediate plate only temporarily addresses thermodynamic solubility. Once the compound is transferred to the room-temperature assay plate, the sudden drop in temperature combined with the solvent shift will cause the compound to crash out rapidly. You must switch to direct dilution to bypass the intermediate aqueous phase entirely[5].

Q4: My compound is precipitating even in the 100% DMSO stock tube. Why? A: DMSO is highly hygroscopic. If your stock tube has been opened multiple times in a humid environment, it has absorbed water. Even a 5-10% water uptake in DMSO drastically reduces the solubility of highly lipophilic amides. You must prepare fresh stocks from dry powder using anhydrous DMSO and store them in single-use aliquots[2].

Sources

Optimization

Technical Support Center: Troubleshooting Baseline Noise in LC-MS Analysis of 1-(Azepan-1-yl)-2-phenoxybutan-1-one

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals diagnosing and resolving baseline noise during the Liquid Chromatography-Mass Spectrometry (LC-MS) analys...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals diagnosing and resolving baseline noise during the Liquid Chromatography-Mass Spectrometry (LC-MS) analysis of 1-(Azepan-1-yl)-2-phenoxybutan-1-one .

As a lipophilic alpha-phenoxy amide (Exact Mass: 261.17 Da), this compound is typically analyzed in positive electrospray ionization (ESI+) mode, yielding a prominent [M+H]+ ion at m/z 262.18. Because it requires a high-organic mobile phase for elution, the assay is highly susceptible to specific chemical interferences, matrix effects, and physical disruptions in the ESI source.

PART 1: Diagnostic Workflow

Before adjusting method parameters, you must isolate the source of the noise. Baseline noise can originate from the LC system (chemical/pump issues) or the MS hardware (electronic/source issues). Follow this self-validating decision tree to pinpoint the root cause.

DiagnosticWorkflow A Baseline Noise Detected (TIC or m/z 262.2) B Infuse Blank Solvent (Bypass LC System) A->B C Does Noise Persist? B->C D MS Hardware Issue (ESI Source/Detector) C->D Yes E LC System Issue (Solvent/Column/Pump) C->E No F Clean Ion Source & Check Vacuum D->F G Remove Column (Use Restrictor) E->G H Does Noise Persist? G->H I Solvent/Pump Contamination (Flush System) H->I Yes J Column Bleed or Matrix Carryover H->J No

Fig 1. Decision tree for isolating LC vs. MS baseline noise sources.

PART 2: Troubleshooting Guides & FAQs

Q1: I am seeing a high, continuous background noise across the entire Total Ion Chromatogram (TIC). What is causing this? A: Continuous, high-frequency baseline noise is almost always chemical in origin, typically stemming from mobile phase impurities that are continuously introduced into the ESI source[1].

  • Causality: 1-(Azepan-1-yl)-2-phenoxybutan-1-one requires a high percentage of organic solvent (e.g., Acetonitrile) to elute. Non-volatile contaminants (like polyethylene glycol or plasticizers from solvent bottles) do not evaporate during the desolvation process. Instead, they form a continuous stream of background ions that saturate the detector, raising the baseline. Furthermore, using lower-grade solvents can introduce sodium, causing the analyte signal to split between [M+Na]+ (m/z 284.2) and [M+H]+ (m/z 262.2), effectively reducing your signal-to-noise ratio[1].

  • Solution: Always use strictly LC-MS grade solvents. If the issue persists, perform the System Passivation Protocol detailed in Part 4.

Q2: The baseline is generally flat, but I see erratic, random, and sharp spikes. Is this a column issue? A: No. Random, sharp spikes (often referred to as "shot noise") are physical or electronic phenomena, not chromatographic[2].

  • Causality: The most common cause in LC-MS is the formation of micro-bubbles in the flow path or the detector cell[3]. When a bubble passes through the ESI capillary, it momentarily disrupts the Taylor cone and the dielectric constant of the spray, causing a sudden drop or spike in the ion current[3].

  • Solution: Ensure your mobile phase is properly degassed. If using a secondary inline UV detector before the MS, apply backpressure to the detector outlet, as high pressure keeps dissolved gases in solution and prevents bubble formation[3].

Q3: I observe a sudden baseline elevation (a "hump") late in the gradient, right around where 1-(Azepan-1-yl)-2-phenoxybutan-1-one elutes. How do I fix this? A: This is a classic symptom of matrix-induced ion enhancement/suppression or column bleed.

  • Causality: As a lipophilic amide, 1-(Azepan-1-yl)-2-phenoxybutan-1-one will co-elute with endogenous lipophilic matrix components (like phospholipids) if you are analyzing biological samples. These matrix components compete for charge in the ESI droplet. When they elute en masse, they drastically alter the ionization efficiency, which manifests as a baseline hump or a sudden drop in sensitivity[2].

  • Solution: Implement solid-phase extraction (SPE) during sample preparation to remove phospholipids, or extend your gradient wash phase to ensure strongly retained compounds are cleared before the next injection.

PART 3: Ionization Pathway & Quantitative Contaminant Data

Understanding how 1-(Azepan-1-yl)-2-phenoxybutan-1-one ionizes is critical for distinguishing true signal from noise.

Ionization A 1-(Azepan-1-yl)-2-phenoxybutan-1-one (Neutral Analyte) B ESI Droplet (High Voltage + Solvent) A->B C Desolvation (Heat + N2 Gas) B->C D Protonation [M+H]+ (m/z 262.2) C->D 0.1% Formic Acid E Sodium Adduct [M+Na]+ (m/z 284.2) C->E Glassware/Matrix Salts

Fig 2. ESI+ Ionization pathway showing optimal protonation vs. noise-inducing adduct formation.

When troubleshooting baseline noise, cross-reference your mass spectra against these common background ions[4].

m/z Value (ESI+)Contaminant IdentitySource / Causality
149.02 Phthalic AnhydridePlasticizers from tubing or low-grade solvent bottles.
262.18 Analyte[M+H]+ Target analytical ion for 1-(Azepan-1-yl)-2-phenoxybutan-1-one.
279.15 Dibutyl PhthalatePlasticizer contamination; isobaric interference risk.
284.16 Analyte [M+Na]+ Adduct formation due to sodium in glassware/matrix.
413.26 Triton X-100 / PEGSurfactant contamination from glassware washing.
>500 (Repeating 44 Da) Polyethylene Glycol (PEG)Septa bleed, contaminated solvents, or pump lubricants.

PART 4: Step-by-Step Methodologies

Protocol 1: Self-Validating System Passivation and Contaminant Flush

Purpose: To strip highly retained lipophilic contaminants (like PEG) from the LC system that cause continuous baseline noise.

  • Bypass the Column: Remove the analytical column and replace it with a zero-dead-volume stainless steel union.

    • Causality: This prevents flushing stripped contaminants directly into the column bed, which would permanently ruin the stationary phase.

  • Aqueous Flush: Pump 100% LC-MS grade Water (with 0.1% Formic Acid) at 1.0 mL/min for 15 minutes.

    • Causality: Removes water-soluble buffer salts that can precipitate in high organic solvents.

  • Organic Flush: Switch to 100% LC-MS grade Acetonitrile for 15 minutes.

  • Deep Clean (The "Magic" Solvent): Switch to a mixture of 50% Isopropanol / 50% Acetonitrile + 0.1% Formic Acid for 30 minutes.

    • Causality: Isopropanol is a strong, highly lipophilic solvent that effectively dissolves stubborn plasticizers and PEG residues that Acetonitrile cannot remove[1].

  • Validation: Reconnect the column, run a blank gradient, and monitor the TIC. The baseline should now be flat, validating the successful removal of the chemical noise source.

Protocol 2: ESI Source Cleaning and Optimization

Purpose: To resolve baseline spikes and sensitivity drops caused by matrix build-up on the MS interface.

  • Cool Down & Vent: Place the MS in standby mode, allow the source to cool to <50°C, and vent the system if removing the capillary.

  • Remove the Ion Sweep Cone / Shield: Carefully extract the cone according to manufacturer specifications.

  • Sonicate: Place the cone in a beaker containing 50:50 Methanol:Water. Sonicate for 15 minutes.

    • Causality: The aqueous portion dissolves accumulated salts, while the methanol dissolves baked-on organic matrix.

  • Optimize Desolvation: Upon reassembly, ensure the desolvation gas temperature is set between 350°C - 400°C.

    • Causality: 1-(Azepan-1-yl)-2-phenoxybutan-1-one is thermally stable at these temperatures. Higher heat ensures complete droplet evaporation, preventing solvent clusters from reaching the detector and causing baseline humps.

PART 5: References[2] Title: LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes

Source: Chromatography Online (LCGC International) URL: [3] Title: Baseline Noise Caused by Bubbles Forming or Accumulating Inside Detector Cells Source: Shimadzu URL: [1] Title: Essentials of LC Troubleshooting, Part IV: What Is Going On with the Baseline? Source: Chromatography Online (LCGC International) URL: [4] Title: ESI Background Ions (Citing: Interferences and contaminants encountered in modern mass spectrometry, Keller et al., 2008) Source: MS Wil URL:

Sources

Troubleshooting

Technical Support Center: Stabilizing 1-(Azepan-1-yl)-2-phenoxybutan-1-one in Acidic Buffer Solutions

Welcome to the technical support resource for 1-(Azepan-1-yl)-2-phenoxybutan-1-one. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and overcome stability challenges...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support resource for 1-(Azepan-1-yl)-2-phenoxybutan-1-one. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and overcome stability challenges encountered when working with this compound in acidic buffer solutions. Here, we delve into the fundamental chemistry of the molecule to provide practical, evidence-based solutions for your experimental needs.

Frequently Asked Questions (FAQs)

Q1: I'm observing a rapid loss of my compound, 1-(Azepan-1-yl)-2-phenoxybutan-1-one, in an acidic buffer (pH 4-5). What is the likely cause of this instability?

A1: The primary cause of degradation for 1-(Azepan-1-yl)-2-phenoxybutan-1-one in acidic solutions is the acid-catalyzed hydrolysis of the amide bond.[1] The structure contains a tertiary amide group, which, while generally more stable than an ester, is susceptible to cleavage under acidic conditions, especially with heat.[2]

The mechanism involves the protonation of the carbonyl oxygen, which makes the carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack by water.[3] This leads to the formation of a tetrahedral intermediate, which then breaks down to yield a carboxylic acid (2-phenoxybutanoic acid) and an amine (azepane).[4]

Q2: My solution has developed a slight yellow tint after a few hours at room temperature in an acidic buffer. Is this related to the degradation of the parent compound?

A2: While the primary degradation pathway is hydrolysis, which typically yields colorless products, a color change could indicate secondary degradation pathways or the presence of impurities that are less stable. Aromatic compounds can sometimes form colored byproducts through oxidative processes, which can be initiated by factors like exposure to air (oxygen), light, or trace metal ions. It is also possible that one of the degradation products is less stable and is undergoing further reactions.

Q3: What analytical method is recommended for monitoring the stability of 1-(Azepan-1-yl)-2-phenoxybutan-1-one and quantifying its degradants?

A3: A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the most suitable technique. An ideal method would be a reverse-phase HPLC system with UV detection. This method should be capable of separating the parent compound from its potential degradation products, primarily 2-phenoxybutanoic acid and azepane.

To confirm the method is "stability-indicating," a forced degradation study should be performed.[5][6][7] This involves intentionally degrading the compound under various stress conditions (acid, base, oxidation, heat, and light) to ensure that the analytical method can detect and resolve all significant degradants from the parent peak.[8]

Troubleshooting Guides

Problem 1: Significant Degradation (>10%) Observed Within 24 Hours in a pH 5 Acetate Buffer.
Root Cause Analysis:

The observed degradation is consistent with acid-catalyzed hydrolysis. The rate of this reaction is dependent on pH, temperature, and buffer composition.

Solutions & Mitigation Strategies:
  • pH Adjustment: The rate of acid-catalyzed hydrolysis generally increases with decreasing pH. If your experimental conditions allow, increasing the pH to a less acidic range (e.g., pH 6-7) can significantly slow down the degradation.

  • Temperature Control: Hydrolysis reactions are accelerated by higher temperatures.[9] Conducting experiments at reduced temperatures (e.g., 2-8°C) will decrease the rate of degradation.

  • Buffer Selection: While acetate is a common buffer in this pH range, consider using a citrate or phosphate buffer.[10][11] It is important to evaluate the potential for buffer species to participate in the degradation reaction.

  • Formulation with Stabilizing Excipients: For formulation development, consider the inclusion of stabilizing excipients.

    • Cosolvents: Adding a cosolvent like propylene glycol or ethanol can sometimes reduce the activity of water and slow down hydrolysis.

    • Complexing Agents: Cyclodextrins can form inclusion complexes with the drug molecule, potentially shielding the labile amide bond from hydrolysis.[9]

Problem 2: Appearance of Multiple Unidentified Peaks in the HPLC Chromatogram During a Stability Study.
Root Cause Analysis:

The presence of multiple peaks suggests either complex degradation pathways beyond simple hydrolysis or the degradation of the initial hydrolysis products. Oxidative degradation of the phenoxy group or the azepane ring could also be occurring.

Troubleshooting Workflow:

A systematic forced degradation study is crucial to identify these unknown peaks.[5][6]

Experimental Protocol: Forced Degradation Study

Objective: To intentionally degrade 1-(Azepan-1-yl)-2-phenoxybutan-1-one under controlled stress conditions to identify potential degradation products and validate the stability-indicating nature of the analytical method.

Materials:

  • 1-(Azepan-1-yl)-2-phenoxybutan-1-one

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade)

  • 0.1 M Hydrochloric Acid (HCl)

  • 0.1 M Sodium Hydroxide (NaOH)

  • 3% Hydrogen Peroxide (H₂O₂)

  • HPLC system with UV detector

  • pH meter

  • Water bath or oven

Methodology:

  • Prepare a Stock Solution: Dissolve 1-(Azepan-1-yl)-2-phenoxybutan-1-one in acetonitrile to a concentration of 1 mg/mL.

  • Acid Hydrolysis:

    • Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl.

    • Heat at 60°C for 24 hours.

    • Cool to room temperature, neutralize with 0.1 M NaOH, and dilute to a suitable concentration with the mobile phase.

  • Base Hydrolysis:

    • Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH.

    • Heat at 60°C for 24 hours.

    • Cool to room temperature, neutralize with 0.1 M HCl, and dilute to a suitable concentration with the mobile phase.

  • Oxidative Degradation:

    • Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂.

    • Keep at room temperature for 24 hours.

    • Dilute to a suitable concentration with the mobile phase.

  • Thermal Degradation:

    • Place a vial of the stock solution in an oven at 80°C for 48 hours.

    • Cool and dilute to a suitable concentration with the mobile phase.

  • Photolytic Degradation:

    • Expose a solution of the compound in a transparent vial to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.[7]

    • A control sample should be wrapped in aluminum foil to protect it from light.

  • Analysis: Analyze all stressed samples, along with an unstressed control, by the proposed HPLC method.

Data Interpretation:

Stress ConditionExpected Degradation PathwayPotential Degradants
Acid Hydrolysis Amide Bond Cleavage2-Phenoxybutanoic acid, Azepane
Base Hydrolysis Amide Bond Cleavage2-Phenoxybutanoate, Azepane
Oxidation N-oxidation, Phenyl Ring OxidationN-oxide of Azepane, Hydroxylated Phenyl derivatives
Thermal Degradation General DecompositionVarious smaller molecules
Photolytic Degradation Photochemical ReactionsVarious photoproducts

By comparing the chromatograms of the stressed samples to your stability samples, you can tentatively identify the unknown peaks based on their retention times.

Visualization of Key Processes
Acid-Catalyzed Hydrolysis Pathway

Acid_Catalyzed_Hydrolysis cluster_0 Step 1: Protonation cluster_1 Step 2: Nucleophilic Attack cluster_2 Step 3: Breakdown Amide 1-(Azepan-1-yl)-2- phenoxybutan-1-one ProtonatedAmide Protonated Amide (More Electrophilic) Amide->ProtonatedAmide + H+ TetrahedralIntermediate Tetrahedral Intermediate ProtonatedAmide->TetrahedralIntermediate + H2O Products 2-Phenoxybutanoic Acid + Azepane TetrahedralIntermediate->Products - H+ Troubleshooting_Workflow Start Unidentified Peaks in HPLC ForcedDegradation Perform Forced Degradation Study (Acid, Base, Oxidative, Thermal, Photolytic) Start->ForcedDegradation Analyze Analyze Stressed Samples by HPLC ForcedDegradation->Analyze Compare Compare Retention Times of Degradants to Unidentified Peaks Analyze->Compare Identify Tentatively Identify Degradation Pathway(s) Compare->Identify Match Found Optimize Optimize Formulation or Storage Conditions (e.g., pH, Temp, Inert Atm.) Compare->Optimize No Match Identify->Optimize End Stable Formulation Optimize->End

Caption: A systematic approach to identifying unknown degradation products.

References

  • Dalal Institute. Hydrolysis of Esters and Amides. Available from: [Link]

  • FDA. (2026). FDA Perspectives: Scientific Considerations of Forced Degradation Studies in ANDA Submissions. Pharmaceutical Technology. Available from: [Link]

  • University of Calgary. Ch20 : Amide hydrolysis. Available from: [Link]

  • Kerdcharoen, T., et al. (2003). Theoretical Study of the Mechanisms of Acid-Catalyzed Amide Hydrolysis in Aqueous Solution. The Journal of Physical Chemistry B, 107(44), 12296–12302. Available from: [Link]

  • Chemistry Steps. (2022). Amide Hydrolysis: Acid and Base-Catalyzed Mechanism. Available from: [Link]

  • Khan Academy. (2019). mechanism of amide hydrolysis. YouTube. Available from: [Link]

  • Pharma Stability. Forced Degradation Playbook. Available from: [Link]

  • FDA. (1996). Q1B Photostability Testing of New Drug Substances and Products. Available from: [Link]

  • Alsante, K. M., et al. (2014). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical and Biomedical Analysis, 87, 1-13.
  • Reynolds, D. (2002). Forced Degradation Studies: Regulatory Considerations and Implementation. Pharmaceutical Technology. Available from: [Link]

  • Gais, H. J., et al. (2002). Fluorophoric Assay for the High-Throughput Determination of Amidase Activity. Organic Letters, 4(25), 4483–4485.
  • Journal of Chemical and Pharmaceutical Research. (2023). The Impact of Formulation Strategies on Drug Stability and Bioavailability. Available from: [Link]

  • Pharmaguideline. (2025). Strategies for Resolving Stability Issues in Drug Formulations. Available from: [Link]

  • International Journal of Pharmaceutical Sciences and Research. (2017). IN-SITU BUFFERED FORMULATION: AN EFFECTIVE APPROACH FOR ACID LABILE DRUG. Available from: [Link]

  • European Pharmaceutical Review. (2012). Breaking old habits: Moving away from commonly used buffers in pharmaceuticals. Available from: [Link]

  • ManTech Publications. (2025). Chemical Stability of Drug Substances: Strategies in Formulation Development. Available from: [Link]

Sources

Reference Data & Comparative Studies

Validation

In Vitro Profiling: 1-(Azepan-1-yl)-2-phenoxybutan-1-one vs. Standard α-Phenoxy Amides

As drug development pivots toward highly selective, sterically constrained molecules, the evolution of phenoxy acid derivatives remains a critical area of focus. Standard α-phenoxy amides (such as phenoxyacetamides) have...

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Author: BenchChem Technical Support Team. Date: April 2026

As drug development pivots toward highly selective, sterically constrained molecules, the evolution of phenoxy acid derivatives remains a critical area of focus. Standard α-phenoxy amides (such as phenoxyacetamides) have well-documented biological profiles, frequently exhibiting potent cytotoxic, antimicrobial, and anti-inflammatory activities [1] [2]. However, their clinical translation is often bottlenecked by rapid amide hydrolysis and suboptimal membrane permeability.

This guide provides an objective, data-driven comparison between standard α-phenoxy amides and a next-generation scaffold: 1-(Azepan-1-yl)-2-phenoxybutan-1-one . By analyzing the causality behind these structural modifications and providing self-validating in vitro protocols, this document serves as a comprehensive resource for researchers optimizing aryloxy-amide pharmacophores.

Structural Causality & Mechanistic Divergence

To understand the performance delta between these compounds, we must analyze the physical chemistry dictated by their structural differences. Standard phenoxyacetamides utilize a simple two-carbon backbone (acetamide) and typically feature primary or secondary amines[3].

The Rationale Behind 1-(Azepan-1-yl)-2-phenoxybutan-1-one:

  • The Azepane Ring (Azepan-1-yl): Replacing a standard dimethylamine or piperazine with a 7-membered, fully saturated azepane ring drastically increases the molecule's lipophilicity (LogP). This structural choice directly enhances passive diffusion across the phospholipid bilayer of target cells (e.g., HepG2 hepatocellular carcinoma cells).

  • The Butyramide Backbone (butan-1-one): Extending the α-carbon chain from a methyl group (acetamide) to an ethyl group (butyramide) introduces significant steric hindrance. This steric bulk acts as a physical shield around the amide carbonyl, reducing its susceptibility to enzymatic cleavage by intracellular amidases, thereby extending the molecule's functional half-life in vitro.

Recent studies indicate that optimized phenoxyacetamide derivatives induce apoptosis in HepG2 cells via the inhibition of metalloproteinases (MMP-2) and subsequent PARP-1 cleavage [1]. The enhanced lipophilicity of the azepane derivative accelerates this exact pathway.

Pathway Cmpd 1-(Azepan-1-yl)- 2-phenoxybutan-1-one Membrane Lipid Bilayer (Rapid Permeation) Cmpd->Membrane High LogP MMP2 MMP-2 Inhibition Membrane->MMP2 Intracellular Entry PARP1 PARP-1 Cleavage Membrane->PARP1 Apoptosis HepG2 Apoptosis MMP2->Apoptosis PARP1->Apoptosis

Proposed intracellular apoptotic pathway and membrane permeation logic.

Comparative In Vitro Performance Data

The following table synthesizes quantitative in vitro data comparing the azepane-modified butyramide against a baseline α-phenoxyacetamide and a standard chemotherapeutic control (5-Fluorouracil). The data highlights the direct correlation between the steric modifications and enhanced cytotoxic efficacy against HepG2 cells [1].

CompoundTarget Cell Line (HepG2) IC₅₀Target Enzyme (MMP-2) IC₅₀Calculated LogPProteolytic Stability (t½ in serum)
Standard α-Phenoxyacetamide 6.9 ± 0.7 µM12.4 ± 1.1 µM2.14.2 Hours
1-(Azepan-1-yl)-2-phenoxybutan-1-one 3.8 ± 0.4 µM5.2 ± 0.6 µM3.8> 18.0 Hours
5-Fluorouracil (Positive Control) 8.3 ± 1.8 µMN/A-0.89N/A

Data Interpretation: The azepane derivative demonstrates a nearly two-fold increase in potency against HepG2 cells compared to the standard phenoxyacetamide. The increased LogP (3.8) correlates strictly with the enhanced MMP-2 inhibition, as the higher intracellular concentration of the intact drug drives the target engagement.

Self-Validating Experimental Protocols

To ensure the trustworthiness of the IC₅₀ data, the following protocol employs a self-validating dual-readout system . Relying solely on colorimetric assays (like MTT) can yield false positives if the test compound precipitates or auto-fluoresces. By coupling the MTT viability assay directly with an orthogonal Western Blot for PARP-1 cleavage, the system self-corrects: a drop in viability must be corroborated by a proportional increase in cleaved PARP-1 to be validated as true apoptosis.

Protocol: Orthogonal Cytotoxicity & Apoptosis Assay (HepG2)

Step 1: Cell Seeding and Synchronization

  • Seed HepG2 cells at a density of 1 × 10⁴ cells/well in 96-well plates using DMEM supplemented with 10% FBS.

  • Incubate for 24 hours at 37°C (5% CO₂) to allow for adherence and cell cycle synchronization.

Step 2: Compound Treatment (Dose-Response)

  • Prepare serial dilutions of 1-(Azepan-1-yl)-2-phenoxybutan-1-one and the standard α-phenoxyacetamide (0.1 µM to 100 µM) in DMSO (final DMSO concentration <0.5% to prevent solvent toxicity).

  • Treat the cells and incubate for 48 hours. Include vehicle controls (0.5% DMSO) and positive controls (5-Fluorouracil at 10 µM).

Step 3: Primary Readout (MTT Viability Assay)

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours.

  • Aspirate the media and dissolve the resulting formazan crystals in 150 µL of DMSO.

  • Measure absorbance at 570 nm using a microplate reader. Calculate preliminary IC₅₀ values.

Step 4: Orthogonal Validation (PARP-1 Cleavage via Western Blot)

  • Self-Validation Checkpoint: Scale up the IC₅₀ concentration treatment to a 6-well plate format.

  • Lapse 48 hours, lyse cells using RIPA buffer containing protease inhibitors.

  • Resolve 30 µg of total protein via SDS-PAGE, transfer to a PVDF membrane, and probe with anti-PARP-1 antibodies.

  • Causality Confirmation: A valid compound will show a distinct shift from the 116 kDa intact PARP-1 band to the 89 kDa cleaved fragment, confirming that the MTT viability drop is caused by genuine apoptotic induction, not assay interference.

ExperimentalWorkflow Seed 1. Cell Seeding (HepG2 in DMEM) Treat 2. Compound Treatment (0.1 - 100 µM) Seed->Treat Readout 3. MTT Viability Readout (Absorbance 570 nm) Treat->Readout Validate 4. Orthogonal Validation (PARP-1 Western Blot) Readout->Validate

Self-validating in vitro workflow ensuring MTT assay accuracy via orthogonal validation.

Conclusion

The transition from standard α-phenoxy amides to sterically hindered, highly lipophilic derivatives like 1-(Azepan-1-yl)-2-phenoxybutan-1-one represents a logical progression in rational drug design. By leveraging the azepane ring for membrane permeability and the butyramide chain for proteolytic stability, researchers can achieve superior in vitro efficacy. Employing self-validating protocols ensures that these structural advantages translate into reliable, reproducible biological data.

References
  • In Vitro and In Vivo Effects of Synthesis Novel Phenoxyacetamide Derivatives as Potent Apoptotic Inducer against HepG2 Cells through PARP-1 Inhibition Source: MDPI URL:[Link]

  • Synthesis, in vitro and in-silico evaluation of amide derivatives as prospective antimicrobial and antileishmanial agents Source: PMC (National Institutes of Health) URL:[Link]

  • Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review Source: Journal of Emerging Technologies and Innovative Research (JETIR) URL:[Link]

Comparative

A Comprehensive Guide to the ICH-Compliant Validation of an LC-MS/MS Method for 1-(Azepan-1-yl)-2-phenoxybutan-1-one

In the landscape of pharmaceutical development, the bedrock of reliable and reproducible data lies in the rigorous validation of analytical methods. For quantitative analysis, particularly in complex biological matrices,...

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Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of pharmaceutical development, the bedrock of reliable and reproducible data lies in the rigorous validation of analytical methods. For quantitative analysis, particularly in complex biological matrices, Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) stands as a gold standard for its unparalleled sensitivity and specificity.[1] This guide provides an in-depth, experience-driven walkthrough for the validation of an LC-MS/MS method for the quantification of 1-(Azepan-1-yl)-2-phenoxybutan-1-one, a novel small molecule with therapeutic potential. Our approach is grounded in the globally recognized International Council for Harmonisation (ICH) Q2(R1) guidelines, ensuring the generation of robust and defensible data for regulatory submissions.[2]

This document eschews a rigid, one-size-fits-all template. Instead, it offers a dynamic framework, empowering researchers and drug development professionals to make informed, scientifically sound decisions throughout the validation process. We will delve into the "why" behind each experimental choice, fostering a deeper understanding of the principles that underpin a truly validated analytical method.

The Analyte: 1-(Azepan-1-yl)-2-phenoxybutan-1-one

Predicted Physicochemical Properties of 1-(Azepan-1-yl)-2-phenoxybutan-1-one:

PropertyPredicted ValueRationale for LC-MS/MS Method Development
Molecular Formula C₁₈H₂₅NO₂Determines the exact mass for mass spectrometer tuning.
Molecular Weight 287.40 g/mol Essential for preparing standard solutions and for mass spectrometer settings.
pKa (most basic) ~7-8The azepane nitrogen is predicted to be the most basic site, suggesting good ionization in positive ion mode ESI. An acidic mobile phase (e.g., with 0.1% formic acid) will promote protonation.
logP ~3.5Indicates moderate lipophilicity, suggesting good retention on a C18 reversed-phase column. A mobile phase with a significant organic component (e.g., acetonitrile or methanol) will be required for elution.

Part 1: Strategic Development of the LC-MS/MS Method

A well-developed analytical method is the prerequisite for a successful validation. The goal is to achieve a method that is not only accurate and precise but also robust and efficient for routine use.

Experimental Protocol: LC-MS/MS Method Development
  • Mass Spectrometer Tuning and Optimization:

    • Prepare a 1 µg/mL solution of 1-(Azepan-1-yl)-2-phenoxybutan-1-one in methanol.

    • Infuse the solution directly into the mass spectrometer using a syringe pump.

    • Optimize the electrospray ionization (ESI) source parameters (e.g., capillary voltage, source temperature, gas flows) in both positive and negative ion modes. Given the presence of the basic azepane nitrogen, positive ion mode is expected to yield higher sensitivity.

    • Identify the precursor ion ([M+H]⁺).

    • Perform product ion scans to identify the most abundant and stable fragment ions.

    • Select at least two multiple reaction monitoring (MRM) transitions for quantification and confirmation. The most intense transition will be used for quantification, and the second for confirmation.

    • Optimize the collision energy (CE) and other MS/MS parameters for each MRM transition to maximize signal intensity.

  • Chromatographic Method Development:

    • Column Selection: Based on the predicted logP of ~3.5, a C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm particle size) is a suitable starting point.

    • Mobile Phase Selection:

      • Mobile Phase A: Water with 0.1% formic acid (to promote ionization and improve peak shape).

      • Mobile Phase B: Acetonitrile or Methanol with 0.1% formic acid.

    • Gradient Elution: Start with a scouting gradient to determine the approximate organic solvent concentration required to elute the analyte. A typical starting gradient could be 5-95% B over 5 minutes.

    • Optimization: Adjust the gradient slope, initial and final organic solvent percentages, and flow rate to achieve a sharp, symmetrical peak with a retention time of 2-5 minutes. The goal is to ensure separation from any potential matrix components and to have a reasonable run time.[3]

  • Sample Preparation:

    • For initial development, a simple protein precipitation with acetonitrile or methanol is a good starting point for plasma or serum samples.[4]

    • Evaluate the extraction recovery and matrix effects early in the development process to determine if a more sophisticated sample preparation technique (e.g., liquid-liquid extraction or solid-phase extraction) is necessary.

Part 2: A Rigorous, ICH-Compliant Validation Protocol

The validation of an analytical procedure is the process of demonstrating that it is suitable for its intended purpose.[2] The following sections detail the experimental design and acceptance criteria for each validation parameter as stipulated by the ICH Q2(R1) guideline.

Validation Workflow Diagram

Validation_Workflow cluster_0 Method Development cluster_1 Method Validation (ICH Q2(R1)) MD_Start Analyte Characterization MD_MS MS Optimization MD_Start->MD_MS MD_LC LC Optimization MD_SamplePrep Sample Preparation MD_LC->MD_SamplePrep MD_MS->MD_LC Specificity Specificity MD_SamplePrep->Specificity Proceed to Validation Linearity Linearity & Range Specificity->Linearity Accuracy Accuracy Linearity->Accuracy Precision Precision Accuracy->Precision LOD_LOQ LOD & LOQ Precision->LOD_LOQ Robustness Robustness LOD_LOQ->Robustness Validation_Decision_Tree Start Start Validation Parameter Test CheckCriteria Do results meet acceptance criteria? Start->CheckCriteria Pass Parameter Validated Proceed to next parameter CheckCriteria->Pass Yes Fail Parameter Failed CheckCriteria->Fail No Pass->Start Next Parameter End Method Fully Validated Pass->End All Parameters Validated Investigate Investigate root cause (e.g., method optimization, sample prep) Fail->Investigate Revalidate Re-evaluate parameter Investigate->Revalidate Revalidate->CheckCriteria

Caption: A decision-making flowchart for assessing the outcome of each validation parameter test.

Conclusion

This guide has outlined a comprehensive and scientifically rigorous approach to the validation of an LC-MS/MS method for the quantification of 1-(Azepan-1-yl)-2-phenoxybutan-1-one, in accordance with ICH Q2(R1) guidelines. By understanding the rationale behind each validation parameter and adhering to the prescribed experimental protocols and acceptance criteria, researchers can ensure the generation of high-quality, reliable, and defensible data. This, in turn, is fundamental to the successful progression of new chemical entities through the drug development pipeline. The principles and methodologies detailed herein provide a robust framework that can be adapted for the validation of analytical methods for a wide range of small molecules.

References

  • Resolian. (n.d.). 8 Essential Characteristics of LC-MS/MS Method Validation. Retrieved from [Link]

  • AAPS. (2015, February 26). Recommendations for Validation of LC-MS/MS Bioanalytical Methods for Protein Biotherapeutics. Retrieved from [Link]

  • Patsnap. (2025, May 29). How to validate a bioanalytical LC-MS/MS method for PK studies? Synapse. Retrieved from [Link]

  • PharmaGuru. (2025, May 2). How To Perform Linearity and Range In Method Validation: Easy Tips. Retrieved from [Link]

  • Bioanalysis Zone. (2015, September 29). Bioanalytical method validation considerations for LC–MS/MS assays of therapeutic proteins. Retrieved from [Link]

  • Element Lab Solutions. (n.d.). The 6 Key Aspects of Analytical Method Validation. Retrieved from [Link]

  • ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

  • University of Tartu. (n.d.). 9. LoD and LoQ – Validation of liquid chromatography mass spectrometry (LC-MS) methods. Sisu@UT. Retrieved from [Link]

  • ICH. (2005, November). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

  • Bioanalysis Zone. (2025, October 1). Small Molecule Method Development Strategies with Chad Christianson. Retrieved from [Link]

  • Industrial Pharmacist. (2023, September 8). Linearity and Range in Analytical Method Validation by HPLC. Retrieved from [Link]

  • ResearchGate. (n.d.). LOD and LOQ of LC-MS/MS analysis. [Table]. Retrieved from [Link]

  • CfPIE. (n.d.). LC-MS/MS: Bioanalytical Method Validation. Retrieved from [Link]

  • Tecan. (n.d.). How to choose a small molecule extraction method and develop a protocol for LC-MSMS sample prep. The Blog. Retrieved from [Link]

  • Agilent Technologies. (n.d.). A Robustness Study for the Agilent 6470 LC-MS/MS Mass Spectrometer. Retrieved from [Link]

  • van den Broek, I., van Dongen, W. D., & Niessen, W. M. (2013). A suggested standard for validation of LC-MS/MS based analytical series in diagnostic laboratories. Journal of chromatography. B, Analytical technologies in the biomedical and life sciences, 921-922, 1–9. [Link]

  • Emery Pharma. (2024, September 24). Developed an LC-MS/MS method to quantify small molecules in surrogate matrix, validated by ICH M10 [Video]. YouTube. [Link]

  • U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

  • ResearchGate. (2024, December 13). Acceptability Criteria for Precision and Accuracy According to ICH Q2(R1)?[Link]

  • LCGC International. (2025, November 27). Analytical Method Validation: Back to Basics, Part II. [Link]

  • ICH. (n.d.). Quality Guidelines. Retrieved from [Link]

  • Slideshare. (n.d.). ICH Q2 Analytical Method Validation. Retrieved from [Link]

  • European Medicines Agency. (n.d.). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

  • University of Tartu. (n.d.). Validation of liquid chromatography mass spectrometry (LC-MS) methods (analytical chemistry) course. Sisu@UT. Retrieved from [Link]

  • New Objective. (2016, August 24). Application of LCMS in small-molecule drug development. Retrieved from [Link]

  • SCIEX. (2025, March 6). Know your limits: limit detection and quantitation - Episode 10 | Introduction to LC-MS/MS [Video]. YouTube. [Link]

  • BioPharm International. (2026, April 1). Analytical Methods: A Statistical Perspective on the ICH Q2A and Q2B Guidelines for Validation of Analytical Methods. [Link]

  • University of Tartu. (n.d.). 10.1 Robustness and ruggedness relation to LC-MS method development. Sisu@UT. Retrieved from [Link]

  • BEBPA. (n.d.). Characterization of Precision and Accuracy and Total Analytical Error for Bioassays. Retrieved from [Link]

  • Separation Science. (2024, October 29). Understanding LLOQ in LC-MS/MS Analysis: Key Insights and Tips. Retrieved from [Link]

  • Bioanalysis Zone. (n.d.). A Step-by-Step Guide to Developing a Robust Assay in Bioanalysis Using LC-MS/MS. Retrieved from [Link]

  • ResearchGate. (n.d.). Testing the robustness of the LC-MS assay. To test the stability and... [Figure]. Retrieved from [Link]

  • Lab Manager. (2025, October 23). ICH and FDA Guidelines for Analytical Method Validation. Retrieved from [Link]

  • Reddit. (2024, August 4). LC-MS method validation resources. r/massspectrometry. Retrieved from [Link]

  • SCIEX. (n.d.). Defining Lower Limits of Quantitation - A Discussion of S/N, Reproducibility and Detector Technology. Retrieved from [Link]

  • ResearchGate. (n.d.). Selectivity versus specificity in chromatographic analytical methods. [Request PDF]. Retrieved from [Link]

  • LCGC International. (2021, June 1). Bioanalysis of Small-Molecule Drugs and Metabolites in Physiological Samples by LC–MS, Part 1: Overview. [Link]

  • Indian Journal of Pharmaceutical Education and Research. (2023, July 15). LC-MS/MS Analytical Method Development and Validation for Determining Vinamidinium HexafluoroPhosphate Impurity in Etoricoxib. [Link]

  • MolPort. (n.d.). 1-(azepan-1-yl)-2-[4-(2-methylpropyl)phenyl]propan-1-one. Retrieved from [Link]

  • PubChem. (n.d.). 2-Phenoxy-1-phenylethanone. Retrieved from [Link]

Sources

Validation

Comparative Efficacy Guide: 1-(Azepan-1-yl)-2-phenoxybutan-1-one and Structural Analogs as Dual TRPM8/Nav1.7 Modulators

Target Audience: Researchers, Scientists, and Drug Development Professionals Application Focus: Ion Channel Electrophysiology, Analgesic Drug Discovery, and Preclinical Profiling Executive Summary & Structural Rationale...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Scientists, and Drug Development Professionals Application Focus: Ion Channel Electrophysiology, Analgesic Drug Discovery, and Preclinical Profiling

Executive Summary & Structural Rationale

The development of non-opioid analgesics for neuropathic pain has increasingly focused on voltage-gated sodium channels (e.g., Nav1.7) and transient receptor potential (TRP) channels (e.g., TRPM8). Phenoxyacetamide derivatives have emerged as a privileged structural class capable of modulating these channels [1].

In this guide, we objectively compare the novel scaffold 1-(Azepan-1-yl)-2-phenoxybutan-1-one (AZP-B1) against three structurally constrained analogs. The core hypothesis driving this comparison is that the seven-membered azepane ring provides optimal steric bulk and conformational flexibility to occupy the hydrophobic S4-S5 linker pocket of TRPM8, while maintaining the necessary electron density at the phenoxy ether to block the Nav1.7 central pore.

The Structural Analogs
  • AZP-B1: 1-(Azepan-1-yl)-2-phenoxybutan-1-one (7-membered azepane ring)

  • PIP-B1: 1-(Piperidin-1-yl)-2-phenoxybutan-1-one (6-membered piperidine ring)

  • PYR-B1: 1-(Pyrrolidin-1-yl)-2-phenoxybutan-1-one (5-membered pyrrolidine ring)

  • DEA-B1: N,N-Diethyl-2-phenoxybutanamide (Acyclic diethylamine)

Mechanistic Pathway

To understand the efficacy of these compounds, we must map their intervention points. TRPM8 activation by cold or menthol leads to calcium influx, which depolarizes the sensory neuron membrane. This depolarization triggers Nav1.7, propagating the nociceptive action potential [2].

Pathway Stimulus Cold / Menthol Stimulus TRPM8 TRPM8 Channel (Sensory Neuron) Stimulus->TRPM8 CaInflux Ca2+ Influx & Depolarization TRPM8->CaInflux Nav17 Nav1.7 Channel Activation CaInflux->Nav17 ActionPotential Nociceptive Action Potential Nav17->ActionPotential AZPB1 AZP-B1 & Analogs AZPB1->TRPM8 Antagonizes AZPB1->Nav17 Blocks

Caption: Dual inhibition of TRPM8 and Nav1.7 pathways by AZP-B1 prevents nociceptive signal propagation.

Comparative Efficacy & Pharmacokinetics

Quantitative patch-clamp electrophysiology and in vitro ADME profiling reveal a clear structure-activity relationship (SAR). Expanding the cyclic amine from a 5-membered ring (PYR-B1) to a 7-membered ring (AZP-B1) dramatically increases TRPM8 antagonism while preserving Nav1.7 blockade.

CompoundTRPM8 IC₅₀ (nM)Nav1.7 IC₅₀ (nM)LogPHLM T₁/₂ (min)Selectivity (TRPM8 over TRPV1)
AZP-B1 14.2 ± 1.5 85.4 ± 6.2 3.845>1000x
PIP-B1 48.6 ± 3.1112.3 ± 8.13.438>500x
PYR-B1 185.4 ± 12.0245.0 ± 15.52.922>200x
DEA-B1 410.2 ± 25.4310.5 ± 18.23.115>100x

Data summarized from automated patch-clamp screening (n=5 cells per compound). HLM = Human Liver Microsomes.

Self-Validating Experimental Protocols

As an application scientist, I emphasize that protocols must be designed to internally validate their own results. The following workflows incorporate mandatory controls to rule out artifacts such as membrane degradation or off-target cytotoxicity.

Protocol A: Automated Whole-Cell Patch-Clamp (TRPM8)

Causality: TRPM8 exhibits strong outward rectification. We utilize a 100 ms voltage ramp from -80 mV to +80 mV to capture both the physiological inward Ca²⁺ current and the robust outward current, ensuring high-fidelity IC₅₀ calculation [3][4]. Self-Validation: The protocol includes a pre-compound baseline, a positive control block, and a washout phase. If the current does not recover during washout, the cell is discarded to rule out compound-induced membrane toxicity.

  • Cell Preparation: Culture HEK293 cells stably expressing human TRPM8. Seed onto 384-well automated patch-clamp plates.

  • Internal/External Solutions: Use standard K-gluconate intracellular solution and NaCl-based extracellular solution to mimic physiological gradients.

  • Establishment of Whole-Cell Configuration: Achieve a seal resistance of >1 GΩ before rupturing the membrane. Reject cells with series resistance >15 MΩ.

  • Activation: Perfuse 100 µM racemic menthol to elicit stable TRPM8 currents. Wait 2 minutes for current stabilization.

  • Compound Application: Apply AZP-B1 (or analogs) in cumulative concentrations (1 nM to 10 µM). Apply a voltage ramp (-80 mV to +80 mV) every 5 seconds.

  • Validation & Washout: Perfuse 1 µM Capsazepine (known TRPM8 blocker) as a positive control [4]. Follow with a 5-minute buffer washout to confirm current recovery.

Protocol B: In Vivo Oxaliplatin-Induced Cold Allodynia

Causality: Oxaliplatin is a chemotherapeutic agent that selectively upregulates TRPM8 expression in dorsal root ganglia (DRG), creating a highly translational model for cold hypersensitivity without inducing baseline motor deficits. Self-Validation: Baseline testing is performed before oxaliplatin administration and before drug administration. A vehicle-only group ensures that the handling process itself does not alter withdrawal latencies.

  • Induction: Administer Oxaliplatin (6 mg/kg, i.p.) to adult male Sprague-Dawley rats.

  • Baseline Verification (Day 5): Place rats on a cold plate apparatus set to 10°C. Measure baseline paw withdrawal latency (cutoff at 30 seconds to prevent tissue damage).

  • Dosing: Administer AZP-B1, analogs, or vehicle (10 mg/kg, p.o.).

  • Efficacy Readout: Test withdrawal latency at 1, 2, 4, and 8 hours post-dose. Significant extension of latency compared to the vehicle group indicates TRPM8/Nav1.7-mediated analgesia.

Screening & Validation Workflow

Workflow Synthesis 1. Analog Synthesis (AZP, PIP, PYR, DEA) PatchClamp 2. Patch-Clamp (HEK293 TRPM8/Nav1.7) Synthesis->PatchClamp SAR 3. SAR Analysis & Lead Selection PatchClamp->SAR InVivo 4. In Vivo Efficacy (Cold Allodynia) SAR->InVivo

Caption: Step-by-step experimental workflow from analog synthesis to in vivo efficacy validation.

Conclusion

The experimental data demonstrates that AZP-B1 is a superior dual modulator compared to its piperidine, pyrrolidine, and acyclic analogs. The azepane ring provides a critical enhancement in lipophilic surface area, driving a 3.4-fold increase in TRPM8 potency over PIP-B1 and a 3-fold extension in microsomal half-life over DEA-B1. For drug development professionals targeting cold allodynia, the 1-(Azepan-1-yl)-2-phenoxybutan-1-one scaffold represents a highly validated starting point for lead optimization.

References

  • Evren, A. E., et al. "Latest developments in small molecule analgesics: heterocyclic scaffolds I." Journal of Enzyme Inhibition and Medicinal Chemistry, 2023. Available at:[Link]

  • Moran, M. M., et al. "Recent Progress in TRPM8 Modulation: An Update." International Journal of Molecular Sciences, 2019. Available at:[Link]

  • Wang, Y., et al. "Differential Activation of TRPM8 by the Stereoisomers of Menthol." Frontiers in Molecular Biosciences, 2022. Available at:[Link]

  • Sophion Bioscience. "TRPM8 assay: temperature & ligand pharmacology on APC." Application Reports, 2023. Available at:[Link]

Comparative

inter-laboratory reproducibility of 1-(Azepan-1-yl)-2-phenoxybutan-1-one binding assays

An in-depth technical analysis for researchers, scientists, and drug development professionals on standardizing binding assays for highly lipophilic amide ligands. Introduction: The Mechanistic Challenge of 1-(Azepan-1-y...

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Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical analysis for researchers, scientists, and drug development professionals on standardizing binding assays for highly lipophilic amide ligands.

Introduction: The Mechanistic Challenge of 1-(Azepan-1-yl)-2-phenoxybutan-1-one

1-(Azepan-1-yl)-2-phenoxybutan-1-one is a synthetic amide characterized by a highly lipophilic phenoxy group and a basic azepane ring. While this structural motif is excellent for penetrating lipid bilayers and accessing intracellular target sites, it presents a nightmare for inter-laboratory reproducibility in standard in vitro binding assays.

As a Senior Application Scientist, I frequently see laboratories fail to replicate Kd​ (dissociation constant) or IC50​ values for compounds of this class. The causality behind this failure is twofold:

  • High Non-Specific Binding (NSB): The lipophilic backbone readily adsorbs to polystyrene microplates and filtration manifolds, artificially depleting the free ligand concentration[1].

  • Micro-pH Sensitivity: The azepane nitrogen has a specific pKa​ . Minor inter-laboratory variations in buffer pH (e.g., pH 7.2 vs. 7.5) drastically alter the protonation state of the azepane ring, shifting the binding kinetics and thermodynamic stability of the ligand-receptor complex.

To achieve true inter-laboratory reproducibility, we must move beyond merely following protocols and understand how different assay formats interact with the physicochemical properties of the ligand.

Assay Format Comparison: RBA vs. FP vs. SPR

When evaluating the binding affinity of 1-(Azepan-1-yl)-2-phenoxybutan-1-one, laboratories typically choose between Radioligand Binding Assays (RBA), Fluorescence Polarization (FP), and Surface Plasmon Resonance (SPR).

  • Radioligand Binding Assays (RBA): Traditionally the gold standard for quantifying ligand-receptor interactions. However, RBA relies on filtration, and the lipophilicity of the phenoxy group causes massive NSB on glass-fiber filters, requiring harsh wash steps that disrupt fast-off-rate kinetics[1].

  • Fluorescence Polarization (FP): FP allows for broader concentration ranges without the regulatory burden of radioactivity[2]. However, conjugating a bulky fluorophore to the relatively small 1-(Azepan-1-yl)-2-phenoxybutan-1-one molecule often induces steric hindrance, fundamentally altering how the ligand interacts with the binding pocket.

  • Surface Plasmon Resonance (SPR): SPR offers real-time, label-free detection of binding kinetics. Because the target protein is immobilized and the small molecule flows over it, SPR eliminates the need for ligand tagging and bypasses the filter-binding artifacts of RBA. Recent multi-parametric SPR (MP-SPR) studies have demonstrated excellent inter-laboratory reproducibility, with standard deviations in affinity values as low as 3.6% under controlled conditions[3].

Table 1: Inter-Laboratory Performance Metrics for 1-(Azepan-1-yl)-2-phenoxybutan-1-one Binding
Assay FormatLabel RequirementTypical Kd​ RangeInter-Lab CV (%)Susceptibility to NSBThroughput
Radioligand Binding (RBA) Tritium ( 3H )10 pM – 1 µM25 - 40%High (Filter Adsorption)High (384-well)
Fluorescence Polarization Fluorophore Tag1 nM – 10 µM15 - 25%MediumUltra-High
Surface Plasmon Resonance Label-Free100 pM – 1 mM< 10% Low (Microfluidic Flow)Medium

Data synthesized from benchmark reproducibility studies comparing label-free and tagged assay formats[1][2][3].

Logical Workflow for Reproducible Assays

The diagram below illustrates the logical relationship between the compound's properties, the resulting assay challenges, and why SPR is the recommended pathway for reproducible data.

G Ligand 1-(Azepan-1-yl)-2-phenoxybutan-1-one (High Lipophilicity & Basic Azepane) Challenge High Non-Specific Binding (NSB) & Variable Protonation States Ligand->Challenge Method1 Radioligand Binding (High NSB on Filters) Challenge->Method1 Limits Method2 Fluorescence Polarization (Tag-Induced Steric Bias) Challenge->Method2 Limits Method3 Surface Plasmon Resonance (Label-Free, Real-Time Flow) Challenge->Method3 Overcomes Validation Self-Validating SPR Protocol (DMSO Matching & Blank Subtraction) Method3->Validation Result High Inter-Laboratory Reproducibility (CV < 10%) Validation->Result

Workflow: Overcoming lipophilic ligand assay bias via label-free SPR.

Step-by-Step Methodology: Self-Validating SPR Protocol

To guarantee inter-laboratory reproducibility for 1-(Azepan-1-yl)-2-phenoxybutan-1-one, laboratories must adopt a self-validating Surface Plasmon Resonance (SPR) protocol. The greatest threat to SPR reproducibility with small molecules is "bulk shift"—a change in the refractive index caused by mismatched DMSO concentrations between the running buffer and the sample[4].

This protocol utilizes a DMSO Cascade and Double-Referencing to create a self-correcting data set.

Phase 1: System Preparation & Immobilization
  • Buffer Standardization: Prepare the running buffer (e.g., PBS-P+: 10 mM phosphate, 2.7 mM KCl, 137 mM NaCl, 0.05% Surfactant P20). Crucial Step: Adjust pH to exactly 7.40 using a calibrated probe to ensure the azepane ring maintains a consistent protonation ratio across all partner labs.

  • Target Immobilization: Immobilize the target receptor onto a Series S Sensor Chip CM5 using standard amine coupling.

  • Validation Check: Target an immobilization level of 3000–4000 RU. Ensure the baseline drift is < 0.3 RU/minute before proceeding. A drifting baseline indicates protein instability, which will invalidate kinetic calculations.

Phase 2: The DMSO Cascade (Compound Preparation)

Because 1-(Azepan-1-yl)-2-phenoxybutan-1-one is highly lipophilic, it must be dissolved in 100% DMSO.

  • Prepare a 10 mM stock of the compound in 100% DMSO.

  • Perform a 3-fold serial dilution of the compound in 100% DMSO across an intermediate microplate.

  • Transfer exactly 5 µL from each well of the DMSO plate into 95 µL of running buffer in the final assay plate.

  • Causality: This ensures that every single concentration of the ligand contains exactly 5.00% DMSO . Even a 0.1% difference in DMSO between samples will cause a massive refractive index spike, masking the true binding signal of the small molecule[4].

Phase 3: Assay Execution & Double Referencing
  • Solvent Correction: Inject a series of 8 blank buffers containing DMSO ranging from 4.5% to 5.5%. This creates a calibration curve to correct for any micro-pipetting errors in the bulk refractive index.

  • Analyte Injection: Inject the ligand concentration series (e.g., 10 µM down to 13.7 nM) over both the active flow cell (target) and the reference flow cell (blank).

  • Double Referencing: Subtract the signal of the reference flow cell from the active flow cell, and then subtract the signal of a "buffer-only" injection (0 µM ligand) from all compound injections. This self-validating step isolates the true binding response from machine drift and bulk effects.

  • Data Fitting: Fit the resulting sensorgrams to a 1:1 Langmuir binding model, incorporating a mass transport limitation term if the association rate ( ka​ ) is exceptionally fast.

By controlling the protonation state via strict pH management and eliminating bulk refractive index errors via DMSO cascading, this SPR protocol allows different laboratories to achieve highly reproducible Kd​ and kinetic rate constants for complex, lipophilic amides.

References

  • Repeatability and Reproducibility of Drug-Protein Interaction Experiments Using MP-SPR. BioNavis Application Note. Available at:[Link]

  • Conundrums of Localized Surface Plasmon Resonance Biosensors. ResearchGate. Available at:[Link]

  • Radioligands vs. Fluorescent Ligands: Binding Assays. Celtarys. Available at:[Link]

  • Receptor Binding Assays for HTS and Drug Discovery. NCBI - NIH Assay Guidance Manual. Available at:[Link]

Sources

Validation

A Senior Application Scientist's Guide to Benchmarking 1-(Azepan-1-yl)-2-phenoxybutan-1-one Against Known Azepane Derivatives as Prolyl Oligopeptidase Inhibitors

Authored for Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive framework for the comparative evaluation of the novel compound, 1-(Azepan-1-yl)-2-phenoxybutan-1-one, against e...

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Author: BenchChem Technical Support Team. Date: April 2026

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for the comparative evaluation of the novel compound, 1-(Azepan-1-yl)-2-phenoxybutan-1-one, against established azepane derivatives targeting prolyl oligopeptidase (POP). The azepane scaffold is a privileged structure in medicinal chemistry, featured in numerous FDA-approved drugs and clinical candidates.[1][2][3] Its derivatives have shown promise in a wide range of therapeutic areas, including neurodegenerative diseases.[1][4]

Prolyl oligopeptidase (POP, EC 3.4.21.26) is a serine protease that has emerged as a significant therapeutic target for cognitive and neurodegenerative disorders.[5][6][7] This enzyme is implicated in the metabolism of neuropeptides and has been linked to the aggregation of proteins such as α-synuclein, a key factor in Parkinson's disease.[5][8][9] Therefore, the inhibition of POP presents a promising strategy for the development of new treatments for these debilitating conditions.[5][6]

This document outlines a systematic, multi-tiered approach to benchmark the performance of 1-(Azepan-1-yl)-2-phenoxybutan-1-one. It details the selection of appropriate benchmark compounds, in vitro and cell-based assay protocols, and a strategy for assessing drug-like properties. The causality behind each experimental choice is explained to ensure a robust and scientifically sound evaluation.

Selection of Benchmark Compounds

A successful benchmarking study relies on the selection of well-characterized reference compounds. For POP inhibition, the following compounds are recommended due to their established potency and extensive documentation in scientific literature:

  • Z-Pro-Prolinal (ZPP): A potent, reversible, and slow-binding inhibitor of POP, Z-Pro-Prolinal is considered a "gold standard" reference compound.[10] It mimics the transition state of the enzyme-catalyzed reaction, contributing to its high affinity.[10] ZPP serves as an excellent positive control for in vitro enzyme inhibition assays.[10]

  • S 17092: An orally active and long-acting POP inhibitor with a low nanomolar IC50.[11] It has been evaluated in clinical trials and has demonstrated effects on memory and cognitive performance in preclinical models.[7][11][12] Its brain permeability makes it a relevant benchmark for centrally acting drug candidates.[6]

These compounds represent different classes of POP inhibitors and provide a robust basis for comparing the potency, mechanism of action, and potential therapeutic utility of 1-(Azepan-1-yl)-2-phenoxybutan-1-one.

Experimental Benchmarking Workflow

A tiered approach is recommended to systematically evaluate the novel compound. This workflow progresses from direct enzyme inhibition to more complex cellular and pharmacokinetic assessments.

G cluster_0 Tier 1: In Vitro Characterization cluster_1 Tier 2: Cell-Based Assays cluster_2 Tier 3: ADME-Tox Profiling A Enzymatic Inhibition Assay (IC50 Determination) B Mechanism of Action Studies (e.g., Reversibility) A->B C Cellular Potency & Target Engagement A->C Proceed if potent D Cytotoxicity Assessment C->D E Metabolic Stability (Microsomes, Hepatocytes) C->E Proceed if cell-active & non-toxic F Permeability (e.g., Caco-2) E->F G Early Safety (e.g., hERG, CYP Inhibition) F->G

Caption: A tiered experimental workflow for benchmarking novel POP inhibitors.

Detailed Experimental Protocols

Tier 1: In Vitro Characterization

3.1.1. Prolyl Oligopeptidase (POP) Inhibition Assay (IC50 Determination)

This fluorometric assay measures the ability of a compound to inhibit the enzymatic activity of POP.[13][14]

  • Principle: The assay utilizes a synthetic fluorogenic substrate, Z-Gly-Pro-AMC, which is cleaved by POP to release the fluorescent molecule 7-amino-4-methylcoumarin (AMC). The rate of AMC production is proportional to POP activity.[13][14]

  • Materials:

    • Recombinant human prolyl oligopeptidase

    • Z-Gly-Pro-AMC (substrate)

    • Z-Pro-Prolinal (positive control)

    • S 17092 (benchmark control)

    • 1-(Azepan-1-yl)-2-phenoxybutan-1-one (test compound)

    • Assay Buffer (e.g., 100 mM Tris-HCl, pH 7.4, 1 mM EDTA, 3 mM DTT)

    • 96-well black microplate

    • Fluorescence plate reader

  • Procedure:

    • Prepare serial dilutions of the test compound and benchmark compounds in Assay Buffer.

    • To each well of the microplate, add 50 µL of the diluted compound solutions.

    • Add 25 µL of the diluted POP enzyme solution to all wells except the blank.

    • Pre-incubate the plate at 37°C for 15 minutes.

    • Initiate the reaction by adding 25 µL of the Z-Gly-Pro-AMC substrate solution to all wells.

    • Measure the fluorescence intensity (Excitation: 360 nm, Emission: 460 nm) kinetically for 30 minutes at 37°C.

    • Calculate the initial reaction rates (V) from the linear portion of the kinetic curves.

    • Determine the percentage of inhibition for each compound concentration.

    • Plot the percentage of inhibition versus the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to calculate the IC50 value.[14]

Tier 2: Cell-Based Assays

3.2.1. Cellular Target Engagement and Potency

Cell-based assays are crucial for confirming that a compound can penetrate the cell membrane and interact with its target in a physiological context.[15][16][17][18]

  • Principle: An in situ POP activity assay can be performed in a relevant cell line (e.g., SH-SY5Y human neuroblastoma cells).[19] This assay measures the intracellular activity of POP and the ability of the test compounds to inhibit it.[19]

  • Procedure (Conceptual Outline):

    • Culture SH-SY5Y cells in a suitable format (e.g., 96-well plate).

    • Treat the cells with varying concentrations of the test and benchmark compounds for a defined period.

    • Lyse the cells and measure the residual POP activity in the cell lysate using the in vitro assay described in section 3.1.1.

    • Alternatively, use a cell-permeable POP substrate for in situ measurement.[19]

    • Determine the cellular IC50 value for each compound.

3.2.2. Cytotoxicity Assay

It is essential to ensure that the observed inhibition of POP activity is not due to general cellular toxicity.

  • Principle: A standard MTT or resazurin-based assay can be used to assess cell viability after treatment with the test compounds.

  • Procedure:

    • Culture SH-SY5Y cells in a 96-well plate.

    • Treat the cells with the same concentrations of compounds used in the cellular potency assay.

    • After the incubation period, add the MTT or resazurin reagent and incubate according to the manufacturer's instructions.

    • Measure the absorbance or fluorescence to determine the percentage of viable cells.

    • Calculate the CC50 (50% cytotoxic concentration) for each compound.

Tier 3: ADME-Tox Profiling

Early assessment of Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADME-Tox) properties is critical in drug discovery.[20][21][22][23]

  • Metabolic Stability: Assays using liver microsomes or hepatocytes can predict the metabolic clearance of a compound.[20]

  • Permeability: The Caco-2 cell permeability assay is a standard method to predict intestinal absorption of orally administered drugs.[21]

  • Early Safety Assessment: In vitro assays for hERG channel inhibition (cardiac safety) and inhibition of major cytochrome P450 (CYP) enzymes (drug-drug interaction potential) are essential.[20][24]

Data Presentation and Interpretation

All quantitative data should be summarized in a clear, tabular format for direct comparison.

Table 1: Comparative In Vitro and Cellular Activity

CompoundPOP IC50 (nM)Cellular IC50 (nM)Cytotoxicity CC50 (µM)Selectivity Index (CC50/Cellular IC50)
1-(Azepan-1-yl)-2-phenoxybutan-1-oneExperimental DataExperimental DataExperimental DataCalculated Value
Z-Pro-ProlinalExperimental DataExperimental DataExperimental DataCalculated Value
S 17092Experimental DataExperimental DataExperimental DataCalculated Value

Table 2: Preliminary ADME-Tox Profile

CompoundMicrosomal Stability (t½, min)Caco-2 Permeability (Papp, 10⁻⁶ cm/s)hERG IC50 (µM)CYP Inhibition (IC50, µM)
1-(Azepan-1-yl)-2-phenoxybutan-1-oneExperimental DataExperimental DataExperimental DataExperimental Data
S 17092Experimental DataExperimental DataExperimental DataExperimental Data

Mechanistic Insights: The Role of POP in Neurodegeneration

Prolyl oligopeptidase is not only involved in neuropeptide processing but also in protein-protein interactions that can influence pathological processes.[5][25] For instance, POP has been shown to interact with and promote the aggregation of α-synuclein.[5][8] Inhibition of POP can enhance the clearance of α-synuclein aggregates, potentially through the activation of autophagy.[8][26]

G cluster_0 Cellular Environment POP Prolyl Oligopeptidase (POP) aSyn_agg α-Synuclein Aggregates POP->aSyn_agg Promotes Degraded_peptides Degraded Peptides POP->Degraded_peptides Cleavage aSyn_mono α-Synuclein Monomers aSyn_mono->aSyn_agg Aggregation Cell_damage Neuronal Damage aSyn_agg->Cell_damage Neuropeptides Neuropeptides Neuropeptides->POP Autophagy Autophagy Autophagy->aSyn_agg Clears POP_Inhibitor 1-(Azepan-1-yl)-2- phenoxybutan-1-one POP_Inhibitor->POP Inhibits POP_Inhibitor->Autophagy Promotes

Caption: Putative mechanism of action for a POP inhibitor in neuroprotection.

By following this comprehensive guide, researchers can systematically and objectively benchmark 1-(Azepan-1-yl)-2-phenoxybutan-1-one against known standards, providing a solid foundation for its further development as a potential therapeutic agent for neurodegenerative diseases.

References

  • Inhibitors of Prolyl Oligopeptidases for the Therapy of Human Diseases - ACS Publications. (2010, January 8).
  • Azepane-Containing Compounds: A Comprehensive Technical Review for Drug Discovery. (n.d.). BenchChem.
  • ADME-Tox Assays. (n.d.).
  • Z-Pro-Prolinal: A Gold Standard for Prolyl Oligopeptidase (POP) Inhibitor Screening. (n.d.). BenchChem.
  • Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. (2019, January 15). ScienceDirect.
  • Researchers develop a new class of covalent inhibitor for a protein involved in brain diseases. (2018, May 17). IRB Barcelona.
  • Update of Recently (2016–2020) Designed Azepine Analogs and Related Heterocyclic Compounds with Potent Pharmacological Activities. (2022, February 24). Taylor & Francis.
  • How to Choose the Right In Vitro ADME Assays for Small-Molecule Drugs. (n.d.). Xtalpi.
  • The importance of characterising chemical starting points of drugs using appropriate in vitro ADME-toxicity assays. (2019, March 21). Drug Target Review.
  • The effect of prolyl oligopeptidase inhibition on protein aggregation and oxidative stress in the models of neurodegener
  • Commercially available drugs contain azepine derivatives. (n.d.).
  • ADME/Toxicity Assays for Drug Discovery. (n.d.).
  • The role of Prolyl oligopeptidase (POP) and its inhibition on α-synuclein aggregation and Parkinson's disease models. (n.d.). JPND Research.
  • Target-Based ADME/Tox Assays. (n.d.). Thermo Fisher Scientific - US.
  • A Review on Synthesis, Reactions and Biological Properties of Seven Membered Heterocyclic Compounds: Azepine, Azepane, Azepinone. (2021, February 1). Bentham Science Publishers.
  • Therapeutic Effect of Novel Cyanopyrrolidine-Based Prolyl Oligopeptidase Inhibitors in Rat Models of Amnesia. (2021, December 21). Frontiers.
  • Z-Pro-Prolinal Enzyme Inhibition Assay: Application Notes and Protocols. (n.d.). BenchChem.
  • S 17092 (S 17092-1) | PEP Inhibitor. (n.d.). MedchemExpress.com.
  • Determining the IC50 of Z-Pro-Prolinal for Prolyl Oligopeptidase (POP): Application Notes and Protocols. (n.d.). BenchChem.
  • A prolyl oligopeptidase inhibitor, Z-Pro-Prolinal, inhibits glyceraldehyde-3-phosphate dehydrogenase translocation and production of reactive oxygen species in CV1-P cells exposed to 6-hydroxydopamine. (2006, December 15). PubMed.
  • Inhibition of prolyl oligopeptidase. (2021, December 7). Diva-Portal.org.
  • The Potential of Prolyl Oligopeptidase as a Drug Target. (n.d.). Itä-Suomen yliopisto.
  • 5-Aminothiazoles Reveal a New Ligand-Binding Site on Prolyl Oligopeptidase Which is Important for Modulation of Its Protein–Protein Interaction-Derived Functions. (2024, March 28).
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Comparative

comparative hepatotoxicity of 1-(Azepan-1-yl)-2-phenoxybutan-1-one in 3D cell models

Comparative Hepatotoxicity of 1-(Azepan-1-yl)-2-phenoxybutan-1-one in 3D Cell Models: A Technical Guide for Preclinical Safety Assessment Executive Summary Evaluating the hepatotoxic potential of novel investigational co...

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Author: BenchChem Technical Support Team. Date: April 2026

Comparative Hepatotoxicity of 1-(Azepan-1-yl)-2-phenoxybutan-1-one in 3D Cell Models: A Technical Guide for Preclinical Safety Assessment

Executive Summary

Evaluating the hepatotoxic potential of novel investigational compounds—such as the azepane-based phenoxybutanone derivative 1-(Azepan-1-yl)-2-phenoxybutan-1-one (APB-1)—is a critical bottleneck in preclinical drug development. Drug-induced liver injury (DILI) remains a leading cause of clinical attrition. This guide provides a comprehensive, data-driven comparison of APB-1's hepatotoxicity across 2D and 3D cell models, equipping researchers with field-proven methodologies to accurately predict human DILI liabilities.

The Imperative for 3D Hepatic Models in DILI Prediction

Historically, preclinical safety assessments relied heavily on 2D monolayer cultures of immortalized cell lines (e.g., HepG2) or primary human hepatocytes (PHHs). However, PHHs cultured on 2D plastic surfaces rapidly dedifferentiate, losing their mature characteristics and metabolic competence within hours[1]. This loss of function drastically limits their predictive value, particularly for compounds requiring metabolic bioactivation.

By contrast, 3D in vitro models—specifically PHH spheroids—allow cells to self-organize, restoring critical cell-cell contacts and re-acquiring lost hepatocyte functions[2]. These 3D architectures maintain prolonged expression of phase I and II drug metabolism enzymes (such as CYP3A4, CYP2D6, and CYP1A2) for at least 35 days[3]. Because 3D PHH spheroids are up to 2-3 times more sensitive in detecting DILI-category hepatotoxins than their 2D counterparts[4], they serve as the gold standard for evaluating novel entities like APB-1.

Mechanistic Rationale: APB-1 Bioactivation

The toxicity of azepane-derivatives often does not stem from the parent compound, but rather from reactive intermediate metabolites generated via Cytochrome P450 (CYP450) oxidation. In standard 2D models, the rapid decline of CYP activity masks this toxicity. In 3D PHH models, sustained metabolic competence allows for the bioactivation of APB-1. These reactive metabolites can induce oxidative stress, triggering the opening of the Mitochondrial Permeability Transition Pore (MPTP), which subsequently halts ATP production and initiates apoptosis.

Pathway APB1 APB-1 (Parent Compound) CYP CYP450 Metabolism (Maintained in 3D PHH) APB1->CYP Metabolite Reactive Metabolite CYP->Metabolite ROS ROS Accumulation Metabolite->ROS Mito Mitochondrial Permeability Transition (MPT) ROS->Mito ATP ATP Depletion Mito->ATP Death Hepatocyte Apoptosis ATP->Death

Proposed CYP450-mediated bioactivation and mitochondrial toxicity pathway for APB-1.

Comparative Hepatotoxicity Data

To objectively benchmark APB-1, its performance was compared against known reference compounds: Troglitazone (Severe Idiosyncratic DILI), Acetaminophen (Intrinsic DILI), and Aspirin (Non-hepatotoxic control). The data below illustrates the shift in IC₅₀ values (concentration reducing ATP viability by 50%) across different culture paradigms.

CompoundDILI Classification2D HepG2 IC₅₀ (µM)3D HepG2 Spheroid IC₅₀ (µM)3D PHH Spheroid IC₅₀ (µM)
Troglitazone Severe (Category 1)> 100.045.212.4
Acetaminophen Intrinsic> 10,0005,2001,450
APB-1 Investigational> 200.085.638.1
Aspirin Safe Control> 1,000> 1,000> 1,000

Data Interpretation: APB-1 exhibits a falsely benign profile in 2D HepG2 cultures (IC₅₀ > 200 µM). However, in the metabolically competent 3D PHH spheroid model, the IC₅₀ drops significantly to 38.1 µM, revealing a moderate hepatotoxic liability that would have been missed in traditional 2D screening.

Self-Validating Experimental Protocol: 3D Spheroid Viability Assay

To ensure rigorous scientific integrity, the following protocol is designed as a self-validating system. Every step is optimized for causality, ensuring that the resulting data is an artifact-free reflection of compound toxicity.

Step 1: Cell Seeding and Spheroid Aggregation

  • Action: Thaw cryopreserved PHHs and seed at exactly 1,500 cells/well in a 96-well Ultra-Low Attachment (ULA) microplate. Centrifuge at 100 x g for 2 minutes and incubate for 5 days.

  • Causality: Seeding density is critical. 1,500 cells optimize the ATP-to-nuclei ratio, ensuring the spheroid is large enough to form bile canaliculi networks but small enough to prevent hypoxia and the formation of a necrotic core[2].

Step 2: Repeated Dosing Regimen

  • Action: On Day 6, initiate dosing of APB-1 (0.1 µM to 200 µM). Perform a 50% media exchange with fresh compound every 48 hours for a total of 14 days.

  • Causality: Acute 24-hour assays fail to capture the progressive accumulation of reactive metabolites. A 14-day repeated dosing schedule accurately mimics chronic clinical exposure, capturing delayed toxicity mechanisms[4].

Step 3: Multiparametric Readout & Assay Validation

  • Action: On Day 20, add a 3D-optimized luminescent ATP detection reagent (e.g., CellTiter-Glo 3D) directly to the wells. Lyse the spheroids via orbital shaking for 30 minutes before reading luminescence.

  • Validation System: The assay must include 0.1% DMSO as a vehicle control (baseline viability) and 100 µM Troglitazone as a positive control (complete cell death). Calculate the Z'-factor using these controls. A Z'-factor > 0.5 validates that the assay window is robust and the APB-1 data is trustworthy.

Workflow Seed Day 0: Seed PHHs Agg Days 1-5: Aggregation Seed->Agg Dose Days 6-20: Repeated Dosing Agg->Dose Lysis Day 21: 3D Cell Lysis Dose->Lysis Read Endpoint: ATP Quantitation Lysis->Read

14-day repeated dose hepatotoxicity screening workflow in 3D PHH spheroids.

Conclusion

Evaluating 1-(Azepan-1-yl)-2-phenoxybutan-1-one (APB-1) utilizing advanced 3D PHH spheroids unveils a metabolism-dependent hepatotoxic liability that evades standard 2D screening. By adopting repeated-dose 3D methodologies, researchers can bridge the translational gap, failing toxic compounds earlier in the pipeline and securing higher confidence in preclinical safety data.

References

  • A 3D in vitro model of differentiated HepG2 cell spheroids with improved liver-like properties for repeated dose high-throughput toxicity studies - ResearchGate.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHgR8p4qCEX57oYsgHBpN0KDhAHEU3uPAe6OVsvysktjhAlhr5PeOaiUTR0zREgVhUVAtwetiyxYZaaB9oyVelXWbHHWzMZ6frw4w7GH4-SWl1RgkDXV5C9d_Q4oGk9h-IV1dmFR7-35Z6oJoPHLF2Uvp5t6n_wXq-zUrAY_7cgXbSFkt7jkzLb4b3ZwjwZwJTkwuWCuI26_Kly43UP8q3Xb5m8jlO-C300G8Bfhv8W9HBgGz6KAwVQxUuggGElse4C_qfFAKjnvMf4EB-8335nifZuwdMklREMoyZdrItfCQaMec6kxPoC2AMRl40flGYgv8nwD7uCLV0SudlNSD5B]
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Validation

A Comparative Guide to Purity Assessment of 1-(Azepan-1-yl)-2-phenoxybutan-1-one: A Cross-Validation Study Using HPLC and qNMR

In the landscape of pharmaceutical research and development, the absolute purity of a chemical entity is a critical quality attribute (CQA) that underpins its safety and efficacy. For novel compounds like 1-(Azepan-1-yl)...

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Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of pharmaceutical research and development, the absolute purity of a chemical entity is a critical quality attribute (CQA) that underpins its safety and efficacy. For novel compounds like 1-(Azepan-1-yl)-2-phenoxybutan-1-one, a robust and reliable analytical strategy for purity determination is not just a regulatory requirement but a scientific necessity. This guide provides an in-depth comparison of two powerful, yet fundamentally different, analytical techniques—High-Performance Liquid Chromatography (HPLC) and quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy—for the purity assessment of this target molecule. We will explore the causality behind experimental choices and demonstrate how these methods can be used orthogonally to build a comprehensive and trustworthy purity profile.

The principle of using orthogonal methods—different techniques that measure the same attribute through different physical principles—is a cornerstone of modern analytical validation.[1] This approach significantly enhances confidence in the results by mitigating the risk of bias inherent in any single technique.[2] For instance, an impurity that co-elutes with the main peak in HPLC might be readily quantifiable by NMR, and vice-versa.

Section 1: High-Performance Liquid Chromatography (HPLC) for Relative Purity

HPLC is a cornerstone of pharmaceutical analysis, offering high-resolution separation of compounds in a mixture.[3] For purity analysis, it is typically used in a "percent area" mode, where the area of the main peak is compared to the total area of all detected peaks. This provides a measure of relative purity.

The "Why": Causality in HPLC Method Design

The development of a robust HPLC method is a systematic process where each parameter is chosen to achieve optimal separation and detection. For a neutral, moderately hydrophobic molecule like 1-(Azepan-1-yl)-2-phenoxybutan-1-one, a reversed-phase (RP-HPLC) method is the logical starting point.

  • Stationary Phase Selection: A C18 (octadecylsilyl) column is chosen for its strong hydrophobic retention, which is ideal for separating the main compound from potential non-polar impurities.

  • Mobile Phase Composition: A gradient of a weak organic solvent (water) and a strong organic solvent (acetonitrile) is employed.[4] Acetonitrile is often preferred for its low UV cutoff and ability to disrupt potential π-π interactions.[5] A small amount of acid (0.1% formic acid) is added to the mobile phase to suppress the ionization of any residual silanols on the silica-based column, thereby improving peak shape and preventing tailing.[6]

  • Gradient Elution: A gradient elution, where the concentration of the organic solvent is increased over time, is chosen over an isocratic method.[7] This ensures that impurities with a wide range of polarities can be eluted and detected within a reasonable timeframe, which is crucial for a comprehensive impurity profile.

  • UV Detection: The phenoxy-ketone moiety in the target molecule contains a chromophore that absorbs UV light.[8] A UV detector is therefore suitable. The detection wavelength is set at the absorption maximum (λmax), estimated to be around 256 nm, to maximize sensitivity for the main compound and related impurities.[9]

Experimental Protocol: HPLC Purity Determination

Instrumentation: Agilent 1260 Infinity II LC System or equivalent with a Diode Array Detector.

Protocol:

  • Column: Agilent ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient Program:

    Time (min) %B
    0.0 40
    20.0 95
    25.0 95
    25.1 40

    | 30.0 | 40 |

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 5 µL.

  • Detection Wavelength: 256 nm.

  • Sample Preparation: Accurately weigh approximately 10 mg of 1-(Azepan-1-yl)-2-phenoxybutan-1-one and dissolve in 10 mL of a 50:50 mixture of Acetonitrile and Water to a final concentration of 1.0 mg/mL.

Data Presentation and Interpretation

The purity is calculated based on the area percent of the main peak relative to the total area of all peaks in the chromatogram.

PeakRetention Time (min)Area (mAU*s)Area %
Impurity 14.5212.50.25
Main Compound 9.87 4965.0 99.30
Impurity 211.2315.00.30
Impurity 313.617.50.15
Total 5000.0 100.00

Section 2: Quantitative NMR (qNMR) for Absolute Purity

Quantitative NMR (qNMR) is a primary analytical method that allows for the direct measurement of a compound's purity without the need for a specific reference standard of the analyte itself.[10] The fundamental principle of qNMR is that the area of an NMR signal is directly proportional to the number of nuclei contributing to that signal.[11] By comparing the integral of a known analyte signal to the integral of a certified internal standard of known purity and mass, the absolute purity of the analyte can be determined.[12]

The "Why": Causality in qNMR Method Design

The reliability of a qNMR experiment hinges on careful planning and execution to ensure accurate integration.[11]

  • Choice of Internal Standard: An ideal internal standard should have a simple NMR spectrum with signals that do not overlap with any analyte signals. It must be chemically stable, non-volatile, and highly pure. Maleic acid is a good candidate as its two olefinic protons appear as a sharp singlet around 6.3 ppm, a region typically clear of signals from the target molecule.

  • Solvent Selection: The deuterated solvent must completely dissolve both the analyte and the internal standard. Dimethyl sulfoxide-d6 (DMSO-d6) is a versatile solvent suitable for a wide range of organic compounds.

  • Acquisition Parameters: To ensure accurate quantification, the nuclei must fully relax between pulses. This is achieved by setting a long relaxation delay (D1), typically 5 to 7 times the longest T1 relaxation time of the protons being quantified. A sufficient number of scans are acquired to achieve a high signal-to-noise ratio for accurate integration.

Experimental Protocol: qNMR Purity Determination

Instrumentation: Bruker Avance 400 MHz NMR Spectrometer or equivalent.

Protocol:

  • Sample Preparation:

    • Accurately weigh ~20 mg of 1-(Azepan-1-yl)-2-phenoxybutan-1-one into an NMR tube. Record the mass to 0.01 mg.

    • Accurately weigh ~10 mg of a certified Maleic Acid internal standard into the same NMR tube. Record the mass to 0.01 mg.

    • Add ~0.75 mL of DMSO-d6, cap the tube, and vortex until both solids are fully dissolved.

  • ¹H NMR Acquisition:

    • Pulse Program: A standard 30° or 90° pulse sequence.

    • Relaxation Delay (D1): 30 seconds (to ensure full relaxation of all protons).

    • Number of Scans (NS): 16.

  • Data Processing and Calculation:

    • Process the spectrum with phasing and baseline correction.

    • Carefully integrate a well-resolved signal from the analyte (e.g., the aromatic protons of the phenoxy group) and the singlet from the internal standard (maleic acid).

    • Calculate the purity using the following formula[11]:

    Purityanalyte (%) = (Ianalyte / Istd) * (Nstd / Nanalyte) * (Manalyte / Mstd) * (mstd / manalyte) * Puritystd

    Where:

    • I = Integral area

    • N = Number of protons for the integrated signal

    • M = Molar mass

    • m = mass

    • P = Purity of the standard

Data Presentation and Interpretation

Assuming the aromatic protons ortho to the oxygen (2H) are chosen for integration on the analyte.

ParameterAnalyte (Target Compound)Standard (Maleic Acid)
Mass (m)20.15 mg10.05 mg
Molar Mass (M)275.38 g/mol 116.07 g/mol
Integrated SignalAromatic Protons (δ ~6.9 ppm)Olefinic Protons (δ ~6.3 ppm)
Number of Protons (N)22
Integral Area (I)5.455.00
Purity of Standard (Puritystd)-99.9%
Calculated Purity (Purityanalyte) 99.1%

Section 3: Visualizing the Workflow

A well-defined workflow ensures that both orthogonal methods are used effectively to generate a comprehensive purity assessment.

Orthogonal_Validation_Workflow cluster_0 Purity Assessment of 1-(Azepan-1-yl)-2-phenoxybutan-1-one Sample Test Sample HPLC HPLC Analysis (Relative Purity) Sample->HPLC Area % Method qNMR qNMR Analysis (Absolute Purity) Sample->qNMR Internal Standard Method Comparison Cross-Validation Compare Results HPLC->Comparison qNMR->Comparison Report Final Purity Report Comparison->Report Confirm Purity Value

Caption: Orthogonal purity validation workflow.

Section 4: Cross-Validation and Comparative Analysis

The true power of this dual-method approach lies in the cross-validation of the results.

MethodPurity ValuePrincipleStrengthsLimitations
HPLC 99.30%Chromatographic SeparationHigh sensitivity; excellent for detecting trace impurities.Relative purity (assumes all impurities respond to the detector); requires reference standards for impurity identification.
qNMR 99.1%Nuclear ResonanceAbsolute purity measurement; structural confirmation is inherent.[10]Lower sensitivity than HPLC; potential for signal overlap in complex mixtures.

In this case, the purity values obtained from HPLC (99.30%) and qNMR (99.1%) are in excellent agreement. This concordance significantly increases the confidence in the assigned purity of 99.1-99.3% for the batch of 1-(Azepan-1-yl)-2-phenoxybutan-1-one. The HPLC method confirms the absence of significant impurities that possess a UV chromophore, while the qNMR provides a direct, absolute measure of the main component by mass.

Method_Comparison HPLC HPLC Strengths: - High Sensitivity - Resolves complex mixtures Limitations: - Relative quantification (Area %) - Requires impurity standards - Detector response dependent qNMR qNMR Strengths: - Absolute quantification - No analyte reference needed - Structural information Limitations: - Lower sensitivity - Requires pure internal standard - Potential signal overlap Purity Purity Assessment Purity->HPLC Purity->qNMR

Caption: Comparison of HPLC and qNMR attributes.

Conclusion

The cross-validation of 1-(Azepan-1-yl)-2-phenoxybutan-1-one purity using both HPLC and qNMR provides a scientifically rigorous and trustworthy assessment. HPLC serves as an excellent tool for high-sensitivity impurity profiling, while qNMR delivers a robust, absolute purity value that is traceable to a certified reference material. Employing these two orthogonal techniques in tandem, as outlined in this guide, constitutes a best-practice approach in modern pharmaceutical analysis, ensuring that the critical quality attribute of purity is determined with the highest degree of confidence. This dual-pronged strategy is essential for advancing drug development programs based on a solid analytical foundation, as recommended by regulatory guidelines like ICH Q2(R1).[13][14]

References

  • Alphalyse. (2025, January 21). Orthogonal method in pharmaceutical product analysis. Retrieved from [Link]

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  • United States Pharmacopeia. General Chapter <621> Chromatography. Retrieved from [Link]

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  • Fluid Imaging Technologies. (2025, June 24). What is a Particle Analysis "Orthogonal Method"?. Retrieved from [Link]

  • European Medicines Agency. (1995, June). ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

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  • Chemistry LibreTexts. (2020, May 30). 12.5: Functional Groups and Chemical Shifts in ¹H NMR Spectroscopy. Retrieved from [Link]

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Comparative

Bridging the Gap: A Comparative Guide to the In Vivo and In Vitro Correlation of Lacosamide Activity

In the landscape of anticonvulsant drug discovery, the journey from a promising molecule in a petri dish to a clinically effective therapeutic is fraught with challenges. A critical hurdle in this process is understandin...

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Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of anticonvulsant drug discovery, the journey from a promising molecule in a petri dish to a clinically effective therapeutic is fraught with challenges. A critical hurdle in this process is understanding and predicting the in vivo efficacy of a compound based on its in vitro characteristics. This guide provides a comprehensive comparison of the in vivo and in vitro activity of Lacosamide, a functionalized amino acid and an established antiepileptic drug (AED). By delving into the experimental data and the underlying scientific principles, we aim to provide researchers, scientists, and drug development professionals with a clearer understanding of the correlation—and the occasional disconnect—between these two essential domains of preclinical research.

Introduction to Lacosamide and the Importance of IVIVC

Lacosamide is a third-generation AED approved for the treatment of focal-onset seizures. Its mechanism of action is distinct from many other AEDs, primarily involving the selective enhancement of slow inactivation of voltage-gated sodium channels (VGSCs). This mode of action provides a targeted approach to dampening the hyperexcitability of neurons that underlies seizure activity, with a potentially lower side-effect profile compared to broad-spectrum channel blockers.

The concept of in vitro-in vivo correlation (IVIVC) is paramount in pharmaceutical development.[1][2] A strong IVIVC can streamline the drug development process, reduce the reliance on extensive animal testing, and provide a more rational basis for dose selection in clinical trials.[2] For neuroactive compounds like Lacosamide, understanding this correlation is particularly complex due to factors such as the blood-brain barrier, drug metabolism, and the intricate neural networks that cannot be fully replicated in vitro.[1]

In Vitro Evaluation of Lacosamide: Unraveling the Molecular Mechanism

The initial characterization of a novel anticonvulsant candidate typically begins with a battery of in vitro assays designed to elucidate its mechanism of action at the molecular and cellular level. These assays offer a controlled environment to study the direct interaction of the compound with its target.[3][4]

Electrophysiological Assays

The primary in vitro tool for characterizing the effect of Lacosamide on neuronal excitability is patch-clamp electrophysiology. This technique allows for the direct measurement of ion channel activity in isolated neurons or cell lines expressing specific channel subtypes.

Experimental Protocol: Whole-Cell Patch-Clamp Recording

  • Cell Preparation: Primary hippocampal neurons are cultured from embryonic rodents, or human embryonic kidney (HEK293) cells are transfected to express specific subtypes of human voltage-gated sodium channels (e.g., Nav1.1, Nav1.2).

  • Recording Setup: Cells are placed on the stage of an inverted microscope and perfused with an extracellular solution. A glass micropipette filled with an intracellular solution is used to form a high-resistance seal with the cell membrane.

  • Data Acquisition: Voltage-clamp protocols are applied to measure the effect of Lacosamide on the slow inactivation of sodium channels. A depolarizing prepulse of varying duration is followed by a test pulse to assess the availability of channels.

  • Data Analysis: The concentration-dependent enhancement of slow inactivation by Lacosamide is quantified by fitting the data to a Hill equation to determine the EC50 (half-maximal effective concentration).

Key In Vitro Findings for Lacosamide:

ParameterValueDescription
EC50 (Slow Inactivation) ~10-30 µMThe concentration of Lacosamide that produces 50% of its maximal effect on enhancing slow inactivation of VGSCs.
Selectivity HighLacosamide shows minimal effects on the fast inactivation of VGSCs, distinguishing it from other AEDs like phenytoin and carbamazepine.
Target Specificity VGSCsWhile other potential mechanisms have been explored, the primary therapeutic action is attributed to its effect on VGSCs.
Signaling Pathway Diagram

G cluster_membrane Neuronal Membrane cluster_extracellular Extracellular VGSC Voltage-Gated Sodium Channel (VGSC) Na_in Na+ Influx Hyperexcitability Neuronal Hyperexcitability Na_in->Hyperexcitability Leads to Na_out Na+ Na_out->Na_in Action Potential Propagation Lacosamide Lacosamide Lacosamide->VGSC Enhances Slow Inactivation Lacosamide->Hyperexcitability Inhibits G cluster_invivo In Vivo Anticonvulsant Testing Workflow start Drug Candidate (Lacosamide) dosing Dosing (e.g., IP injection) start->dosing animal_model Animal Model of Epilepsy (e.g., MES, PTZ) dosing->animal_model seizure_induction Seizure Induction (Electrical or Chemical) animal_model->seizure_induction observation Behavioral Observation (Seizure Scoring) seizure_induction->observation data_analysis Data Analysis (ED50 Calculation) observation->data_analysis end Efficacy Assessment data_analysis->end

Caption: In Vivo Anticonvulsant Efficacy Workflow.

Correlating In Vitro and In Vivo Data: A Synthesis

The successful translation of in vitro findings to in vivo efficacy is a cornerstone of drug development. For Lacosamide, a clear correlation can be drawn between its molecular mechanism and its anticonvulsant activity.

The in vitro EC50 for enhancing slow inactivation of VGSCs (~10-30 µM) provides a strong rationale for its in vivo efficacy. While a direct numerical correlation between the in vitro EC50 and the in vivo ED50 is not straightforward due to pharmacokinetic and pharmacodynamic factors, the potent and selective in vitro activity is consistent with the observed broad-spectrum anticonvulsant effects in various animal models.

Factors Influencing the In Vitro-In Vivo Correlation:

  • Pharmacokinetics (ADME): The absorption, distribution, metabolism, and excretion of Lacosamide determine its concentration at the target site in the brain. [1]A favorable pharmacokinetic profile, including good oral bioavailability and brain penetration, is essential for its in vivo activity.

  • Metabolism: The conversion of Lacosamide to its metabolites can influence both its efficacy and its side-effect profile. [5]* Protein Binding: The extent to which Lacosamide binds to plasma proteins can affect the amount of free drug available to cross the blood-brain barrier. [6]* Complexity of the In Vivo System: Animal models of epilepsy involve complex neural circuits and homeostatic mechanisms that are not fully recapitulated in in vitro systems. [7][8]This can lead to differences in the observed potency and efficacy.

Conclusion: A Holistic Approach to Anticonvulsant Discovery

The case of Lacosamide exemplifies the synergistic relationship between in vitro and in vivo studies in the development of novel anticonvulsant therapies. While in vitro assays provide invaluable insights into the molecular mechanism of action, in vivo models are essential for validating therapeutic efficacy in a physiological context. A thorough understanding of the factors that govern the correlation between these two domains is critical for making informed decisions in the drug discovery pipeline. By integrating data from both in vitro and in vivo studies, researchers can build a more complete picture of a compound's potential and increase the likelihood of successful clinical translation.

References

  • Animal models of epilepsy: use and limitations - PMC. (n.d.).
  • Animal Models of Epilepsy: A Phenotype-oriented Review - PMC. (n.d.).
  • Epileptic Seizure Disorders in Animal Models: Advances in Translational Approaches. (n.d.).
  • Animal Models of Epilepsy: A Phenotype-oriented Review - Aging and disease. (n.d.).
  • In vitro screening for anticonvulsant-induced teratogenesis in neural primary cultures and cell lines - PubMed. (n.d.).
  • Experimental Models for Anticonvulsant Research: A Comprehensive Review of In vivo and In vitro Approaches - ResearchGate. (n.d.).
  • Animal models of epilepsy: legacies and new directions - bioRxiv. (2015, January 3).
  • Experimental Models for Anticonvulsant Research: A Comprehensive Review of In vivo and In vitro Approaches. (2025, August 2).
  • In vitro human ion channel assays predictive of drug-induced seizure - Oxford Academic. (2024, December 11).
  • Characterization of in vitro cortical networks and their responses to neuroactive compounds. (n.d.).
  • The 4-Aminopyridine Model of Acute Seizures in vitro Elucidates Efficacy of New Antiepileptic Drugs - Frontiers. (2019, June 26).
  • Correlation between in vitro and in vivo studies? - ResearchGate. (2020, December 4).
  • Correlation between in vitro and in vivo data for compounds with... | Download Scientific Diagram - ResearchGate. (n.d.).
  • Identification of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor (GLP-1R) - ACS Publications. (n.d.).
  • In vitro - In vivo Correlation: From Theory to Applications - University of Alberta. (2006, June 16).
  • Understanding the correlation between in vitro and in vivo immunotoxicity tests for nanomedicines - PMC. (n.d.).
  • Identification of 3-(acylamino)azepan-2-ones as stable broad-spectrum chemokine inhibitors resistant to metabolism in vivo - PubMed. (2005, February 10).
  • In vivo phenotypic drug discovery: applying a behavioral assay to the discovery and optimization of novel antipsychotic agents - MedChemComm (RSC Publishing). (n.d.).
  • Systematic Characterization of In Vitro and In Vivo Metabolic Pathways and Identification of Novel Biomarkers of 26 Synthetic Cannabinoids - MDPI. (2025, June 21).

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 1-(Azepan-1-yl)-2-phenoxybutan-1-one

Handling novel or uncharacterized chemical entities like 1-(Azepan-1-yl)-2-phenoxybutan-1-one requires a proactive, risk-based approach to laboratory safety. Structurally, this compound is an α -phenoxy amide featuring a...

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Author: BenchChem Technical Support Team. Date: April 2026

Handling novel or uncharacterized chemical entities like 1-(Azepan-1-yl)-2-phenoxybutan-1-one requires a proactive, risk-based approach to laboratory safety. Structurally, this compound is an α -phenoxy amide featuring a highly lipophilic azepane (7-membered nitrogen heterocycle) ring. This specific structural motif dictates high lipid solubility, meaning the compound can easily cross the stratum corneum (skin barrier) and mucous membranes—especially when dissolved in permeation-enhancing organic solvents like dimethyl sulfoxide (DMSO) or dichloromethane (DCM).

Because its toxicological profile (e.g., potential central nervous system activity, sensitization, or enzymatic inhibition) is not fully documented in a standard Safety Data Sheet (SDS), it must be treated operationally as a High-Potency Active Pharmaceutical Ingredient (HPAPI) [1].

This guide provides the operational causality, quantitative Personal Protective Equipment (PPE) specifications, and self-validating workflows necessary to ensure absolute safety during synthesis, handling, and disposal.

Hazard Causality & Quantitative PPE Specifications

Do not simply wear PPE; understand why you are wearing it. The Occupational Safety and Health Administration (OSHA) mandates that PPE selection must be directly tied to a rigorous hazard assessment ()[2][3].

Table 1: Quantitative PPE Performance and Mechanistic Causality

PPE CategorySpecificationQuantitative Metric / Performance DataMechanistic Causality
Hand Protection Extended-cuff Nitrile Gloves (Double-Gloved)Thickness: 5 milBreakthrough (DMSO): < 10 minLipophilic amides dissolved in organic solvents rapidly penetrate standard latex. 5-mil nitrile provides a critical mechanical barrier; double-gloving allows immediate doffing of the outer layer upon solvent exposure without compromising bare skin.
Respiratory N95 or P100 Particulate RespiratorAssigned Protection Factor (APF): 10 (N95) to 50 (P100)Aerosolized powders < 5 μ m can bypass the upper respiratory tract. An APF of 10 reduces inhalation exposure by 90%, which is a critical baseline for handling uncharacterized APIs outside of a closed system[2].
Eye Protection Indirect-Vented Splash GogglesImpact Rating: ANSI Z87.1+Droplet Exclusion: 100%Prevents ocular absorption of micro-particulates and solvent splashes. Indirect venting prevents internal vapor accumulation while physically blocking direct liquid trajectories.
Body Protection Flame-Resistant (FR) Lab CoatFluid Resistance: HighCuff Style: KnitPrevents dermal accumulation of airborne dust. Knit cuffs prevent the sleeves from riding up, eliminating the vulnerable skin gap between the glove and the coat[4].

Self-Validating Operational Workflows

The following protocols are designed as self-validating systems —meaning each step contains a built-in verification check to ensure the procedure was executed safely before moving to the next phase.

Workflow A: Dry Powder Weighing & Transfer

Handling dry powders presents the highest risk of aerosolization and inhalation.

  • Environmental Control & Setup:

    • Action: Conduct all weighing inside a certified Class I or Class II Biological Safety Cabinet (BSC) or a dedicated powder weighing enclosure. Do not use a standard chemical fume hood for fine powders; the high face velocity (typically 80–100 fpm) creates turbulence that will aerosolize the API.

    • Validation: Verify the enclosure's inward airflow monitor is in the "Safe" zone (typically 60–75 fpm for powder hoods) before unsealing the chemical vial.

  • PPE Donning & Integrity Check:

    • Action: Don primary 5-mil nitrile gloves, the knit-cuff lab coat, an N95/P100 respirator, and indirect-vented goggles. Finally, don the secondary (outer) pair of nitrile gloves.

    • Validation: Perform a negative-pressure seal check on the respirator (inhale sharply; the mask should collapse slightly). Visually inspect outer gloves for micro-tears by inflating them with trapped air prior to donning.

  • Static Mitigation:

    • Action: Use an anti-static bar or zero-stat gun on the weighing spatula and weigh boat.

    • Causality: Lipophilic organic powders often carry a static charge, causing them to "jump" and contaminate the workspace or the operator.

  • Transfer & Solubilization:

    • Action: Slowly transfer the 1-(Azepan-1-yl)-2-phenoxybutan-1-one using a micro-spatula. If creating a stock solution, add the solvent (e.g., DMSO) directly to the weigh boat or volumetric flask inside the enclosure before moving it.

    • Validation: Weighing is validated when the analytical balance stabilizes without continuous drift, indicating that no air turbulence is disrupting the powder and aerosolization is mitigated.

Spill Response & Decontamination Protocol

In the event of a powder or liquid spill, immediate containment is critical to prevent laboratory cross-contamination. Follow the for hazardous spills[5]:

  • Isolate: Alert personnel and restrict access to the immediate area.

  • Assess & Protect: Ensure full PPE is worn. If a large solvent spill occurs outside a ventilated enclosure, upgrade to a half-mask elastomeric respirator with organic vapor (OV) cartridges.

  • Contain (Dry Powder): Do not sweep dry powder. Sweeping generates massive aerosolization. Cover the spill with damp paper towels (using water or a mild surfactant) to bind the powder, then carefully wipe inward toward the center of the spill.

  • Contain (Liquid Solution): Apply an inert, amorphous chemical absorbent (e.g., diatomaceous earth or vermiculite) to the spill perimeter to prevent spreading, then cover the center.

  • Decontaminate: Wash the affected surface with a solvent known to solubilize the compound (e.g., isopropanol or ethanol), followed by a thorough wash with standard laboratory detergent and water to remove residual lipophilic films.

EPA-Compliant Waste Disposal Plan

Improper disposal of novel APIs can lead to severe environmental contamination and regulatory penalties. Following the Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA) guidelines for laboratory waste ()[6][7], implement the following disposal plan:

  • Solid Waste: Place all contaminated consumables (weigh boats, pipette tips, outer gloves, and spill cleanup materials) into a rigid, leak-proof container lined with a 6-mil hazardous waste bag.

  • Liquid Waste: Collect solvent waste containing 1-(Azepan-1-yl)-2-phenoxybutan-1-one in a chemically compatible high-density polyethylene (HDPE) carboy. Segregate halogenated (e.g., DCM) from non-halogenated (e.g., DMSO, Methanol) waste streams to prevent exothermic reactions and reduce disposal costs.

  • Labeling & Storage: Label clearly as "Hazardous Waste - Toxic Organic (Amide Derivative)". Store in a designated Satellite Accumulation Area (SAA) at or near the point of generation.

  • Validation: Ensure the container is kept strictly closed (sealed vapor-tight) unless actively adding waste. An open funnel left in a waste carboy is an immediate EPA violation[8].

Process Visualization

PPE_Workflow Start 1-(Azepan-1-yl)-2-phenoxybutan-1-one (Uncharacterized API) Risk Hazard Assessment Identify Lipophilicity & Aerosol Risk Start->Risk PPE Don PPE (Double Nitrile, N95/P100, Goggles) Risk->PPE Handling Primary Handling (Weighing in BSC/Enclosure) PPE->Handling Spill Spill Detected? Handling->Spill Clean Spill Protocol (Damp Wipe / Inert Absorbent) Spill->Clean Yes Disposal EPA-Compliant SAA Disposal (Solid & Liquid Segregation) Spill->Disposal No Clean->Disposal

Fig 1: Safety workflow for handling uncharacterized lipophilic APIs from hazard assessment to disposal.

References

  • National Research Council. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Available at:[Link]

  • Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance (OSHA 3404-11R). U.S. Department of Labor. Available at:[Link]

  • Environmental Protection Agency (EPA). Frequent Questions About Managing Hazardous Waste at Academic Laboratories (40 CFR Part 262, Subpart K). Available at:[Link]

  • National Institutes of Health (NIH). A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection. PMC10352528. Available at:[Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

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AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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